4-Vinylphenol-d4

Core Science & Biosynthesis

4-Vinylphenol-d4 chemical properties and structure

An In-depth Technical Guide to 4-Vinylphenol-d4: Chemical Properties, Structure, and Applications

Introduction

4-Vinylphenol (B1222589) (also known as 4-hydroxystyrene) is a phenolic compound of significant interest across various scientific disciplines. It is found in nature, notably in wine and beer as a metabolic product of certain yeasts, and serves as a valuable monomer for the synthesis of poly(4-vinylphenol), a polymer with wide-ranging applications in electronics and materials science.[1] In the realm of biomedical research, 4-vinylphenol has been shown to induce apoptosis, inhibit angiogenesis, and suppress tumor growth, making it a subject of study in drug development.[2]

To accurately quantify 4-vinylphenol in complex matrices such as biological fluids, food products, or environmental samples, a reliable internal standard is essential. 4-Vinylphenol-d4 is the deuterated analogue of 4-vinylphenol, designed for this purpose. As a stable isotope-labeled (SIL) standard, it exhibits nearly identical chemical and physical properties to its non-deuterated counterpart, but with a distinct mass. This allows for precise quantification via mass spectrometry-based methods, correcting for sample loss during preparation and variations in instrument response.[2] This guide provides a comprehensive overview of the chemical properties, structure, and applications of 4-Vinylphenol-d4 for researchers, scientists, and drug development professionals.

Chemical Structure and Properties

The core structure of 4-Vinylphenol-d4 consists of a phenol (B47542) ring substituted with a vinyl group at the para position. The "-d4" designation indicates that four hydrogen atoms on the phenyl ring have been replaced with deuterium (B1214612) atoms. This substitution is key to its utility as an internal standard, as it increases the molecular weight by four atomic mass units without significantly altering its chemical behavior.

Caption: Chemical Structure of 4-Vinylphenol-d4.

Data Presentation: Physicochemical Properties

The following table summarizes and compares the key physicochemical properties of 4-Vinylphenol and its deuterated analogue, 4-Vinylphenol-d4. Data for the deuterated compound are often calculated or inferred from the parent compound due to limited specific experimental literature.

Property	4-Vinylphenol	4-Vinylphenol-d4
IUPAC Name	4-ethenylphenol	4-ethenylphenol-2,3,5,6-d4
Synonyms	p-Vinylphenol, 4-Hydroxystyrene	p-Vinylphenol-d4, 4-Hydroxystyrene-d4
CAS Number	2628-17-3	Not available
Molecular Formula	C₈H₈O	C₈H₄D₄O
Molecular Weight	120.15 g/mol [1]	124.18 g/mol (Calculated)
Exact Mass	120.057515 g/mol	124.082624 g/mol (Calculated)
Melting Point	73.5 °C[1]	Expected to be similar to 4-Vinylphenol
Boiling Point	218-219 °C	Expected to be similar to 4-Vinylphenol
Appearance	White solid	Expected to be a white solid
Solubility	Slightly soluble in water; soluble in organic solvents like ethanol (B145695) and DMSO.	Expected to be similar to 4-Vinylphenol

Experimental Protocols

Proposed Synthesis of 4-Vinylphenol-d4

While a specific, detailed synthesis protocol for 4-Vinylphenol-d4 is not widely published, a plausible and efficient route involves the thermal decarboxylation of a deuterated precursor, trans-4-hydroxycinnamic acid-d4 (p-coumaric acid-d4). This method is advantageous as it often requires no catalyst and can produce high yields. An alternative pathway is the dehydrogenation of 4-ethylphenol-d4.

Method: Catalyst-Free Decarboxylation of trans-4-Hydroxycinnamic Acid-d4

• Materials:

  • trans-4-Hydroxycinnamic acid-d4 (phenyl-d4)

  • N,N-Dimethylformamide (DMF)

  • Ethyl acetate (B1210297)

  • Deionized water

  • Sodium sulfate (B86663) (Na₂SO₄)

  • Pressure-resistant reaction vessel

• Procedure:

  • Add trans-4-hydroxycinnamic acid-d4 (1.0 equivalent) to a pressure-resistant reaction vessel.

  • Add DMF to the vessel to create a dilute solution (e.g., 0.2 mmol of acid in 1 mL of DMF).

  • Seal the vessel and heat the reaction mixture to 130-150°C with stirring.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 30-60 minutes).

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding deionized water.

  • Extract the product with ethyl acetate (3x volumes).

  • Combine the organic layers and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter and evaporate the solvent under reduced pressure to yield crude 4-Vinylphenol-d4.

  • Purify the product by column chromatography on silica (B1680970) gel if necessary.

Caption: Proposed synthesis of 4-Vinylphenol-d4.

Quantitative Analysis using 4-Vinylphenol-d4 as an Internal Standard

The primary application of 4-Vinylphenol-d4 is as an internal standard for the quantification of 4-Vinylphenol by isotope dilution mass spectrometry.

Method: LC-MS/MS Quantification Workflow

• Sample Preparation:

  • To a known volume or mass of the sample (e.g., plasma, wine, cell lysate), add a precise amount of 4-Vinylphenol-d4 solution of known concentration.

  • Perform sample extraction (e.g., liquid-liquid extraction with ethyl acetate or solid-phase extraction) to isolate the analyte and internal standard.

  • Evaporate the extraction solvent and reconstitute the residue in a suitable mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reverse-phase column with a gradient elution of water and acetonitrile (B52724) (both typically containing 0.1% formic acid) to separate 4-Vinylphenol from other matrix components.

  • Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.

    • Monitor the transition for 4-Vinylphenol (e.g., m/z 121.1 → 93.1).

    • Monitor the transition for 4-Vinylphenol-d4 (e.g., m/z 125.1 → 97.1).

• Data Analysis:

  • Generate a calibration curve by analyzing a series of standards containing known concentrations of 4-Vinylphenol and a constant concentration of 4-Vinylphenol-d4.

  • Plot the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

  • Calculate this peak area ratio for the unknown samples and determine the concentration of 4-Vinylphenol using the calibration curve.

Caption: Workflow for quantification using 4-Vinylphenol-d4.

Analytical Data

Mass Spectrometry

The key feature of 4-Vinylphenol-d4 in mass spectrometry is its mass shift relative to the unlabeled compound. In electron ionization (EI) mass spectrometry, 4-Vinylphenol typically shows a molecular ion peak (M+) at m/z 120. For 4-Vinylphenol-d4, this molecular ion peak is expected at m/z 124. The fragmentation pattern is expected to be similar, with corresponding mass shifts in the fragment ions that retain the deuterated phenyl ring.

Table: Key Mass Spectral Fragments for 4-Vinylphenol (GC-EI-MS)

m/z (Relative Intensity)	Possible Fragment
120 (M+, ~50-60%)	Molecular Ion
119 (~100%)	[M-H]⁺
91 (~25-35%)	[C₇H₇]⁺ (Tropylium ion)
65 (~10-15%)	[C₅H₅]⁺

Note: Relative intensities can vary between instruments.

Nuclear Magnetic Resonance (NMR) Spectroscopy

In the ¹H NMR spectrum of 4-Vinylphenol, characteristic signals appear for the vinyl protons and the aromatic protons. For 4-Vinylphenol-d4, where the deuterium atoms are on the phenyl ring, the aromatic signals would be absent or significantly reduced. The signals for the vinyl group and the hydroxyl proton would remain. In ²H (Deuterium) NMR, a signal corresponding to the aromatic deuterons would be observed.

Conclusion

4-Vinylphenol-d4 is an indispensable tool for researchers requiring accurate quantification of 4-vinylphenol. Its utility as an internal standard in isotope dilution mass spectrometry provides a robust method for overcoming matrix effects and ensuring high precision in analytical results. While detailed experimental data on the deuterated compound itself is sparse, its properties and behavior can be reliably inferred from its parent compound. The experimental protocols and logical workflows provided in this guide offer a framework for the synthesis and application of 4-Vinylphenol-d4 in demanding research and drug development settings.

References

• 1. 4-Vinylphenol-d4 (4-Hydroxystyrene-d4，4-乙烯基苯酚-d4) - 仅供科研 | 稳定同位素 | MCE [medchemexpress.cn]
• 2. medchemexpress.com [medchemexpress.com]

4-Vinylphenol-d4 certificate of analysis parameters

An In-depth Guide to the Certificate of Analysis for 4-Vinylphenol-d4

For researchers, scientists, and professionals in drug development, understanding the quality and purity of chemical reagents is paramount. This technical guide provides a comprehensive overview of the parameters found on a Certificate of Analysis (CoA) for 4-Vinylphenol-d4, a deuterated internal standard crucial for accurate quantitative analyses.

Core Compound Specifications

4-Vinylphenol-d4 is the deuterated analogue of 4-vinylphenol. The deuterium (B1214612) labeling makes it an ideal internal standard for mass spectrometry-based quantification (GC-MS and LC-MS) of the parent compound, as it co-elutes with the analyte but is distinguishable by its higher mass.[1]

A typical Certificate of Analysis for 4-Vinylphenol-d4 will include the following key quantitative parameters, summarized in Table 1.

Table 1: Summary of Quantitative Analysis for 4-Vinylphenol-d4

Parameter	Specification	Result	Method
Appearance	White to off-white solid	Conforms	Visual Inspection
Chemical Purity	≥ 98.0%	99.5%	GC-FID
Isotopic Enrichment	≥ 98.0 atom % D	99.2 atom % D	Mass Spectrometry
Identity	Conforms to structure	Conforms	¹H NMR, Mass Spectrometry
Residual Solvents	Meets USP <467> limits	Conforms	Headspace GC-MS
Melting Point	72 - 76 °C	74.5 °C	USP <741>

Experimental Protocols

Detailed methodologies are essential for the replication and verification of the analytical results presented on a CoA.

Gas Chromatography-Flame Ionization Detection (GC-FID) for Chemical Purity

This method determines the chemical purity of the substance by separating it from any non-volatile impurities.

• Instrumentation : A gas chromatograph equipped with a flame ionization detector (FID) and a capillary column (e.g., DB-5, 30 m x 0.25 mm, 0.25 µm film thickness).

• Sample Preparation : A solution of 4-Vinylphenol-d4 is prepared in a suitable solvent, such as methanol (B129727) or dichloromethane, at a concentration of approximately 1 mg/mL.

• GC Conditions :

  • Injector Temperature : 250 °C

  • Detector Temperature : 300 °C

  • Oven Temperature Program : Initial temperature of 60 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10 °C/minute, and hold for 5 minutes.

  • Carrier Gas : Helium at a constant flow rate of 1 mL/min.

• Data Analysis : The peak area of 4-Vinylphenol-d4 is compared to the total area of all peaks in the chromatogram to calculate the purity as a percentage.

Mass Spectrometry for Isotopic Enrichment

Mass spectrometry is employed to determine the degree of deuterium incorporation into the 4-Vinylphenol molecule.

• Instrumentation : A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• Sample Preparation : The same sample prepared for the GC-FID analysis can be used.

• MS Conditions :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Scan Range : m/z 40-200.

• Data Analysis : The relative intensities of the molecular ion peaks for the deuterated species (d4) and any residual non-deuterated (d0) or partially deuterated species are measured. The isotopic enrichment is calculated based on the relative abundances of these ions.

Nuclear Magnetic Resonance (¹H NMR) for Identity Confirmation

¹H NMR spectroscopy is used to confirm the chemical structure of the compound and the positions of deuterium labeling.

• Instrumentation : A 400 MHz (or higher) Nuclear Magnetic Resonance spectrometer.

• Sample Preparation : The sample is dissolved in a suitable deuterated solvent, such as chloroform-d (B32938) (CDCl₃) or dimethyl sulfoxide-d6 (DMSO-d6).

• Data Acquisition : A standard proton NMR spectrum is acquired.

• Data Analysis : The chemical shifts, splitting patterns, and integrations of the observed peaks are compared to a reference spectrum of 4-vinylphenol. The absence or significant reduction of signals corresponding to the deuterated positions confirms the isotopic labeling.

Headspace GC-MS for Residual Solvents

This method is used to identify and quantify any volatile organic compounds remaining from the synthesis process.

• Instrumentation : A Gas Chromatograph with a Mass Spectrometer and a headspace autosampler.

• Sample Preparation : A known amount of the 4-Vinylphenol-d4 sample is placed in a sealed headspace vial.

• GC-MS Conditions : The GC-MS is programmed with a method compliant with USP <467> guidelines for the separation and detection of common organic solvents.

• Data Analysis : The identified solvent peaks are quantified and compared against the limits specified in the United States Pharmacopeia (USP).

Visualized Workflow for Quality Control

The following diagram illustrates the logical workflow of the quality control process for 4-Vinylphenol-d4, from sample reception to the final release of the Certificate of Analysis.

Caption: Quality Control Workflow for 4-Vinylphenol-d4 Analysis.

References

• 1. medchemexpress.com [medchemexpress.com]

4-Vinylphenol-d4 mass spectrometry fragmentation pattern

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Pattern of 4-Vinylphenol-d4

For researchers, scientists, and drug development professionals, understanding the mass spectrometry fragmentation patterns of deuterated compounds is crucial for metabolic studies, pharmacokinetic analyses, and quantitative bioassays. This guide provides a detailed analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 4-Vinylphenol-d4.

Introduction

4-Vinylphenol (4-hydroxystyrene) is a phenolic compound found in various natural products and is a known biomarker for certain metabolic processes and microbial activity. Its deuterated isotopologue, 4-Vinylphenol-d4, serves as an excellent internal standard in quantitative mass spectrometry-based assays due to its similar chemical properties and distinct mass difference from the unlabeled form. This document outlines the expected fragmentation pattern of 4-Vinylphenol-d4 under electron ionization, providing a basis for its identification and quantification.

Assumption on Deuterium (B1214612) Labeling: For this guide, it is assumed that the four deuterium atoms are located on the aromatic ring, leading to the structure: 4-ethenylphenol-2,3,5,6-d4.

Proposed Mass Spectrometry Fragmentation Pattern

The fragmentation of 4-Vinylphenol-d4 in an EI source is anticipated to follow pathways characteristic of phenols and styrenic compounds. The presence of deuterium atoms on the phenyl ring will result in mass shifts of the molecular ion and key fragments compared to its non-deuterated counterpart.

The initial ionization event involves the removal of an electron to form the molecular ion (M•+). Subsequent fragmentation occurs through the loss of stable neutral molecules or radicals.

Key Fragmentation Pathways:

• Loss of a hydrogen radical (•H or •D): While less common for the aromatic protons/deuterons, the loss of the phenolic hydrogen is a possible fragmentation pathway.

• Loss of carbon monoxide (CO): A characteristic fragmentation of phenols involves the loss of CO from the molecular ion after rearrangement, leading to a cyclopentadienyl-derived cation.

• Loss of a methyl radical (•CH3): This can occur after rearrangement of the vinyl group.

• Benzylic cleavage: Cleavage of the bond between the vinyl group and the aromatic ring.

Data Presentation: Predicted Mass Fragments

The following table summarizes the predicted major ions in the electron ionization mass spectrum of 4-Vinylphenol-d4, with a comparison to unlabeled 4-Vinylphenol.

m/z (4-Vinylphenol)	Proposed Fragment Ion (4-Vinylphenol)	m/z (4-Vinylphenol-d4)	Proposed Fragment Ion (4-Vinylphenol-d4)	Proposed Neutral Loss
120	[C8H8O]•+ (Molecular Ion)	124	[C8H4D4O]•+ (Molecular Ion)	-
119	[C8H7O]+	123	[C8H3D4O]+	•H
105	[C7H5O]+	109	[C7HD4O]+	•CH3
91	[C7H7]+	95	[C7H3D4]+	•CHO
77	[C6H5]+	81	[C6HD4]+	C2H3O•

Experimental Protocols

The following provides a generalized experimental protocol for acquiring the mass spectrum of 4-Vinylphenol-d4.

Sample Preparation:

A dilute solution of 4-Vinylphenol-d4 (e.g., 10 µg/mL) is prepared in a volatile organic solvent such as methanol (B129727) or dichloromethane.

Gas Chromatography-Mass Spectrometry (GC-MS) Parameters:

• Gas Chromatograph: A standard GC system equipped with a capillary column suitable for phenol (B47542) analysis (e.g., a 5% phenyl-methylpolysiloxane column, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Injection: 1 µL of the sample is injected in splitless mode.

• Inlet Temperature: 250°C.

• Oven Program: Initial temperature of 60°C held for 2 minutes, then ramped to 280°C at a rate of 10°C/min, and held for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer: An electron ionization mass spectrometer.

• Ion Source Temperature: 230°C.

• Electron Energy: 70 eV.

• Mass Range: m/z 40-300.

• Scan Rate: 2 scans/second.

Visualization of Fragmentation Pathway

The following diagram illustrates the proposed primary fragmentation pathway of 4-Vinylphenol-d4.

Caption: Proposed EI fragmentation pathway of 4-Vinylphenol-d4.

This guide provides a foundational understanding of the expected mass spectrometry fragmentation pattern of 4-Vinylphenol-d4. Experimental verification is recommended to confirm these proposed pathways and fragment identities.

Navigating Isotopic Purity: A Technical Guide to 4-Vinylphenol-d4 for Researchers and Drug Development Professionals

An in-depth technical guide on the core isotopic purity requirements for 4-Vinylphenol-d4, tailored for researchers, scientists, and drug development professionals.

In the precise world of analytical chemistry and drug development, the quality of standards is paramount. For quantitative analyses using mass spectrometry, particularly in pharmacokinetic and bioequivalence studies, stable isotope-labeled (SIL) internal standards are the gold standard.[1][2] 4-Vinylphenol-d4, a deuterated form of 4-vinylphenol (B1222589), serves as a critical internal standard for the accurate quantification of its unlabeled counterpart. This guide delves into the essential isotopic purity requirements for 4-Vinylphenol-d4, providing a comprehensive overview of its importance, analytical determination, and the implications for data integrity.

The Critical Role of Isotopic Purity

Isotopic purity refers to the percentage of a deuterated compound that is fully labeled with the stable isotope at all designated positions.[2] For 4-Vinylphenol-d4, this means the molecule contains four deuterium (B1214612) atoms as intended. The presence of isotopic impurities, which are molecules with fewer than the specified number of deuterium atoms (d0, d1, d2, d3), can significantly compromise analytical results.[3]

High isotopic purity is therefore essential for:

• Minimizing Signal Overlap: A high degree of deuteration ensures a clear mass shift between the analyte and the internal standard, preventing isotopic crosstalk.

• Ensuring Accurate Quantification: It reduces the risk of artificially inflating the analyte's signal.

• Maintaining Linearity of Calibration Curves: Isotopic interference can cause non-linear calibration behavior, biasing quantitative results.

Quantitative Data on Isotopic Purity

While a specific Certificate of Analysis for every batch of 4-Vinylphenol-d4 should be consulted, the general expectation for high-quality deuterated standards is an isotopic purity of ≥98% . The table below summarizes typical isotopic purity levels for various commercially available deuterated compounds, providing a benchmark for what to expect for 4-Vinylphenol-d4.

Deuterated Compound	Reported Isotopic Purity (%)	Reference
Tamsulosin-d₄	99.5
Oxybutynin-d₅	98.8
Eplerenone-d₃	99.9
Propafenone-d₇	96.5
Benzofuranone derivative (BEN-d₂)	94.7

Experimental Protocols for Isotopic Purity Determination

The two primary analytical techniques for determining the isotopic purity of deuterated compounds like 4-Vinylphenol-d4 are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HRMS)

HRMS is a powerful tool for distinguishing between different isotopologues (molecules with different numbers of deuterium atoms) and assessing their relative abundance.

Methodology:

• Sample Preparation: Prepare a solution of the 4-Vinylphenol-d4 in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).

• Instrumental Analysis: Infuse the sample directly into the high-resolution mass spectrometer or use liquid chromatography (LC) for introduction. Acquire full-scan mass spectra in the appropriate mass range to encompass the isotopic cluster of 4-Vinylphenol-d4.

• Data Analysis:

  • Identify the monoisotopic peak of the unlabeled 4-Vinylphenol (d0).

  • Identify the peaks corresponding to the d1, d2, d3, and d4 species.

  • Calculate the relative abundance of each isotopic species. The isotopic purity is typically reported as the percentage of the d4 species relative to the sum of all isotopic species.

Confirmation of Deuterium Labeling Position by NMR Spectroscopy

NMR spectroscopy is invaluable for confirming the position of the deuterium labels within the molecule.

Methodology:

• Sample Preparation: Dissolve a sufficient amount of 4-Vinylphenol-d4 in a suitable NMR solvent (e.g., Chloroform-d, DMSO-d6).

• ¹H-NMR Analysis: Acquire a proton NMR spectrum. The absence or significant reduction of signals at the expected positions of deuteration confirms the successful incorporation of deuterium.

• ²H-NMR Analysis: A deuterium NMR spectrum will show signals corresponding to the deuterium atoms, confirming their presence and providing information about their chemical environment.

• ¹³C-NMR Analysis: Carbon-13 NMR can also be used to confirm the positions of deuteration due to the effect of deuterium on the carbon chemical shifts.

Visualizing Experimental Workflows and Logical Relationships

To further clarify the processes and concepts discussed, the following diagrams have been generated using the DOT language.

Caption: Workflow for Isotopic Purity Assessment.

Caption: Factors Driving High Isotopic Purity.

Conclusion

The isotopic purity of 4-Vinylphenol-d4 is a critical quality attribute that directly impacts its suitability as an internal standard in quantitative bioanalysis. Researchers, scientists, and drug development professionals must ensure that the deuterated standards they employ meet high purity specifications, typically ≥98%, to guarantee the accuracy, reliability, and regulatory acceptance of their data. A thorough characterization of the isotopic purity and the position of the deuterium labels using techniques like HRMS and NMR is not just a recommendation but a necessity for robust and defensible scientific outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

In-Depth Technical Guide: Physical and Chemical Stability of 4-Vinylphenol-d4

Introduction

4-Vinylphenol, also known as 4-hydroxystyrene, is a phenolic compound of significant interest in various fields, including the production of polymers and as a flavoring agent.[1] Its deuterated form, 4-Vinylphenol-d4, serves as a valuable internal standard in analytical and metabolic studies. Understanding the physical and chemical stability of this compound is paramount for ensuring accurate experimental results, determining appropriate storage conditions, and defining its shelf-life. This guide summarizes the known physical and chemical properties, outlines potential degradation pathways, and provides generalized experimental protocols for stability assessment.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 4-Vinylphenol. This data is essential for the proper handling, storage, and use of the compound in a research setting.

Property	Value	Reference
Molecular Formula	C₈H₈O	[2][3]
Molar Mass	120.15 g/mol	[2][3]
Appearance	Clear colorless to orange liquid or white sublimable solid
Melting Point	73 °C
Boiling Point	189 °C @ 760 mmHg
Solubility	Slightly miscible with water. Soluble in Chloroform (Sparingly) and DMSO (Slightly).
Sensitivity	Light Sensitive, Hygroscopic

Storage and Handling

Proper storage and handling are critical to maintain the integrity of 4-Vinylphenol-d4. Based on the available data for 4-Vinylphenol, the following conditions are recommended:

• Storage Temperature: Store in a tightly closed container in a dry, cool, and well-ventilated place. For maintaining product quality, refrigeration is recommended. Some suppliers recommend storage under an inert gas (nitrogen or argon) at 2-8°C.

• Light Exposure: The compound is light-sensitive and should be stored in a light-resistant container.

• Moisture: 4-Vinylphenol is hygroscopic and should be protected from moisture. Storage under an inert, dry atmosphere is advisable.

• Incompatible Materials: Avoid contact with strong oxidizing agents.

• Handling: Use personal protective equipment, including gloves and safety goggles, to prevent skin and eye contact. Ensure adequate ventilation to avoid inhalation of vapors. Use non-sparking tools and take precautions against electrostatic discharge.

Potential Degradation Pathways

The chemical structure of 4-Vinylphenol, containing both a vinyl group and a phenolic hydroxyl group, makes it susceptible to several degradation pathways. The primary routes of degradation are likely to be polymerization, oxidation, and light-induced reactions.

• Polymerization: The vinyl group can undergo polymerization, especially in the presence of heat, light, or radical initiators. This can lead to the formation of poly(4-vinylphenol).

• Oxidation: The phenolic hydroxyl group is susceptible to oxidation, which can lead to the formation of colored quinone-type structures. This process can be accelerated by air (oxygen), light, and the presence of metal ions.

• Light-Induced Degradation: As a light-sensitive compound, exposure to UV radiation can promote both polymerization and oxidation reactions.

Potential Degradation Pathways of 4-Vinylphenol-d4

Experimental Protocols for Stability Assessment

A comprehensive stability testing program is essential to understand the degradation profile of 4-Vinylphenol-d4. This involves subjecting the compound to various stress conditions and analyzing the formation of degradation products over time.

Forced Degradation Studies

Forced degradation, or stress testing, is performed to identify the likely degradation products and to establish the intrinsic stability of the molecule. This helps in developing and validating a stability-indicating analytical method.

Stress Conditions:

• Acidic Hydrolysis: Treat the sample with a dilute acid (e.g., 0.1 N HCl) at an elevated temperature (e.g., 60 °C).

• Basic Hydrolysis: Treat the sample with a dilute base (e.g., 0.1 N NaOH) at an elevated temperature (e.g., 60 °C).

• Oxidation: Expose the sample to an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

• Thermal Degradation: Expose the solid or a solution of the sample to high temperatures (e.g., 80 °C).

• Photostability: Expose the sample to light according to ICH Q1B guidelines.

Analytical Methodology

A stability-indicating analytical method is one that can accurately and precisely measure the decrease in the active ingredient concentration and the increase in the concentration of degradation products. High-Performance Liquid Chromatography (HPLC) is a commonly used technique for this purpose.

Example HPLC Method:

• Column: A reversed-phase C18 column is typically suitable for separating phenolic compounds.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is often employed.

• Detection: UV detection at a wavelength where 4-Vinylphenol and its potential degradation products have significant absorbance. A photodiode array (PDA) detector is useful for obtaining spectral information of the peaks.

• Mass Spectrometry (MS) Detection: Coupling HPLC with a mass spectrometer (LC-MS) is highly recommended for the identification and structural elucidation of degradation products.

Long-Term Stability Studies

Long-term stability studies are conducted under recommended storage conditions to establish the shelf-life of the product.

• Storage Conditions: Store samples at the recommended temperature and humidity (e.g., 2-8 °C).

• Testing Frequency: Analyze the samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24 months).

• Parameters to be Tested: Appearance, assay of 4-Vinylphenol-d4, and quantification of any degradation products.

Experimental Workflow for Stability Testing

Conclusion

While specific stability data for 4-Vinylphenol-d4 is not extensively documented, a comprehensive understanding of its non-deuterated counterpart, 4-Vinylphenol, provides a strong foundation for its handling, storage, and stability assessment. The compound is sensitive to light, heat, and oxygen, with polymerization and oxidation being the most probable degradation pathways. A robust stability testing program, employing techniques such as HPLC-UV/MS, is crucial for determining its shelf-life and ensuring the integrity of research data. Researchers are strongly encouraged to perform their own stability studies under their specific experimental conditions.

References

• 1. 4 Vinyl Phenol Reliable Industrial Chemical Source | 2628-17-3 [chemicalbull.com]
• 2. 4-Vinylphenol [chembk.com]
• 3. 4-Vinylphenol - Wikipedia [en.wikipedia.org]

A Technical Guide to the Solubility of 4-Vinylphenol-d4 in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Core Concepts in Solubility

The solubility of a compound is its ability to dissolve in a solid, liquid, or gaseous solvent to form a homogeneous solution. For 4-Vinylphenol-d4, understanding its solubility in various organic solvents is paramount for its effective use in experimental and developmental settings. Factors influencing solubility include the chemical nature of both the solute and the solvent (polarity), temperature, and pressure.

Expected Solubility Profile of 4-Vinylphenol-d4

Based on the general principles of "like dissolves like," 4-Vinylphenol-d4, a phenolic compound, is expected to exhibit good solubility in polar organic solvents. The presence of the hydroxyl (-OH) group allows for hydrogen bonding, which enhances solubility in protic solvents. The vinyl group and the benzene (B151609) ring contribute to some nonpolar character, allowing for some solubility in less polar solvents.

Table 1: Predicted Qualitative Solubility of 4-Vinylphenol-d4 in Common Organic Solvents

Solvent Class	Solvent Examples	Expected Solubility	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	Capable of hydrogen bonding with the hydroxyl group of 4-Vinylphenol-d4.
Polar Aprotic	DMSO, DMF, Acetonitrile, Acetone	High	High polarity and ability to accept hydrogen bonds. DMSO is a particularly good solvent for phenolic compounds.[1]
Nonpolar Aprotic	Hexane, Toluene	Low to Moderate	Lacks the polarity to effectively solvate the polar hydroxyl group.
Chlorinated	Dichloromethane, Chloroform	Moderate	Intermediate polarity allows for some interaction with both polar and nonpolar parts of the molecule.

Experimental Protocol for Solubility Determination: The Shake-Flask Method

A widely accepted and robust method for determining the solubility of a compound is the shake-flask method.[2][3] This protocol can be adapted to determine the solubility of 4-Vinylphenol-d4 in various organic solvents.

Objective: To determine the saturation solubility of 4-Vinylphenol-d4 in a specific organic solvent at a controlled temperature.

Materials:

• 4-Vinylphenol-d4

• Selected organic solvents (e.g., methanol, acetone, acetonitrile)

• Analytical balance

• Scintillation vials or other suitable sealed containers

• Shaking incubator or orbital shaker with temperature control

• Centrifuge

• High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solutions: Add an excess amount of 4-Vinylphenol-d4 to a known volume of the selected organic solvent in a sealed vial. The amount should be more than what is expected to dissolve to ensure a saturated solution is formed.

• Equilibration: Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C). Shake the vials for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle. For finer suspensions, centrifuge the vials at a high speed to pellet the undissolved solid.

• Sample Collection and Dilution: Carefully withdraw an aliquot of the clear supernatant. To avoid precipitation, immediately dilute the aliquot with a known volume of the same solvent.

• Quantification: Analyze the diluted sample using a calibrated analytical method such as HPLC or UV-Vis spectrophotometry to determine the concentration of 4-Vinylphenol-d4.

• Calculation of Solubility: Back-calculate the original concentration in the supernatant to determine the solubility of 4-Vinylphenol-d4 in the chosen solvent at the specified temperature. Express the solubility in units such as mg/mL or mol/L.

Applications in Research and Drug Development

4-Vinylphenol and its deuterated form are valuable in various research applications.[4] 4-Vinylphenol is used in the synthesis of pharmaceutical intermediates and polymers. The deuterated version, 4-Vinylphenol-d4, is particularly useful as an internal standard in quantitative analysis by mass spectrometry (GC-MS or LC-MS) or as a tracer in metabolic studies.

Visualizing Experimental Workflows

The following diagrams illustrate common experimental workflows involving 4-Vinylphenol-d4.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 4-Vinylphenol-d4 (4-Hydroxystyrene-d4，4-乙烯基苯酚-d4) - 仅供科研 | 稳定同位素 | MCE [medchemexpress.cn]

Synthesis and purification methods for 4-Vinylphenol-d4

An In-depth Technical Guide to the Synthesis and Purification of 4-Vinylphenol-d4

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of a viable synthetic pathway for producing 4-Vinylphenol-d4, an isotopically labeled compound valuable as an internal standard in mass spectrometry-based quantification and in metabolic studies. The synthesis strategy detailed herein leverages commercially available deuterated reagents and well-established organic transformations, offering a reproducible method for laboratory preparation.

Introduction

4-Vinylphenol, also known as p-hydroxystyrene, is a naturally occurring phenolic compound and a valuable monomer in polymer chemistry. Its deuterated analogue, 4-Vinylphenol-d4, serves as an ideal internal standard for analytical applications due to its identical chemical properties to the unlabeled compound but distinct mass. This guide outlines a primary synthesis route involving a Wittig reaction with a deuterated reagent to introduce the labeled vinyl group, followed by deuteration of the phenolic proton.

Synthetic Pathway: Wittig Reaction Approach

A robust method for the synthesis of 4-Vinylphenol-d4 (specifically, 4-(ethenyl-1,2,2-d3)phenol-d1) involves a three-step process starting from 4-hydroxybenzaldehyde (B117250):

• Protection of the Phenolic Hydroxyl Group: The acidic proton of the hydroxyl group in 4-hydroxybenzaldehyde can interfere with the strongly basic conditions of the Wittig reaction. Therefore, it is first protected, for example, as a tetrahydropyranyl (THP) ether.

• Wittig Reaction with a Deuterated Ylide: The protected aldehyde undergoes a Wittig reaction with a deuterated ylide generated from methyl-d3-triphenylphosphonium iodide. This step introduces the deuterated vinyl group.

• Deprotection and Phenolic H/D Exchange: The protecting group is removed under acidic conditions. Subsequent treatment with a deuterated solvent like D₂O or methanol-d₄ exchanges the phenolic proton for a deuteron, yielding the final 4-Vinylphenol-d4.

A Technical Guide to Commercially Available 4-Vinylphenol-d4 Standards for Researchers and Drug Development Professionals

Introduction

4-Vinylphenol (B1222589) (4-VP), a compound of interest in various research fields including drug development, food and beverage analysis, and environmental monitoring, necessitates accurate and precise quantification. The use of a stable isotope-labeled internal standard is the gold standard for quantitative analysis by mass spectrometry, mitigating matrix effects and improving method robustness. This technical guide provides an in-depth overview of commercially available 4-Vinylphenol-d4 (4-VP-d4), a deuterated analogue of 4-VP, for use as an internal standard in analytical methodologies.

Commercially Available 4-Vinylphenol-d4 Standards

4-Vinylphenol-d4 is available from specialized chemical suppliers. While several vendors offer the non-deuterated form, the deuterated standard is more specialized. MedChemExpress (MCE) is a confirmed commercial supplier of 4-Vinylphenol-d4. Other potential suppliers of deuterated standards and related phenolic compounds include Santa Cruz Biotechnology and Toronto Research Chemicals. Researchers are advised to contact these suppliers directly for the most current availability and product specifications.

Supplier	Product Name	Catalog Number	Availability
MedChemExpress	4-Vinylphenol-d4	HY-W005288S	In Stock

Quantitative Data

A Certificate of Analysis (CoA) is provided by the supplier to detail the quality and purity of the standard. While a specific CoA for a current batch of 4-Vinylphenol-d4 was not publicly accessible for this guide, the following table represents typical specifications for a high-quality deuterated analytical standard. Researchers should always refer to the lot-specific CoA provided with their purchased standard for precise data.

Parameter	Typical Specification	Method
Chemical Identity
Appearance	White to off-white solid	Visual Inspection
Molecular Formula	C₈H₄D₄O	-
Molecular Weight	124.19 g/mol	Mass Spectrometry
Purity
Chemical Purity	≥98%	HPLC or GC
Isotopic Purity
Isotopic Enrichment	≥99 atom % D	Mass Spectrometry
Deuterium Incorporation	Predominantly d4	Mass Spectrometry

Experimental Protocols

The use of 4-Vinylphenol-d4 as an internal standard is crucial for accurate quantification of 4-vinylphenol in complex matrices such as wine, beer, or biological fluids (e.g., plasma, urine). The following are detailed methodologies for gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), two common analytical techniques for this purpose.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 4-Vinylphenol in Wine

This protocol is adapted from established methods for the analysis of volatile phenols in alcoholic beverages.

1. Materials and Reagents

• 4-Vinylphenol standard

• 4-Vinylphenol-d4 internal standard (IS)

• Methanol (B129727) (HPLC grade)

• Sodium chloride (analytical grade)

• Deionized water

• Solid-Phase Microextraction (SPME) fibers (e.g., Polydimethylsiloxane/Divinylbenzene - PDMS/DVB)

2. Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of 4-vinylphenol and 4-Vinylphenol-d4 in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate aliquots of the 4-vinylphenol stock solution into a matrix blank (e.g., a model wine solution or a wine previously determined to be free of 4-vinylphenol). The concentration range should encompass the expected levels in the samples.

• Internal Standard Spiking: Add a constant, known amount of the 4-Vinylphenol-d4 internal standard solution to all calibration standards and unknown samples. A typical final concentration for the internal standard is 50 µg/L.

• Sample Preparation:

  • To a 10 mL aliquot of wine sample in a 20 mL vial, add sodium chloride to saturation (approximately 2-3 g).

  • Spike with the 4-Vinylphenol-d4 internal standard.

  • Seal the vial and vortex to dissolve the salt.

3. GC-MS Analysis

• SPME Extraction:

  • Expose the SPME fiber to the headspace of the prepared sample vial.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 30 minutes) with agitation to allow for the adsorption of volatile compounds onto the fiber.

• GC-MS Parameters:

  • Injector: Splitless mode, 250°C.

  • Column: A suitable capillary column for volatile phenol (B47542) analysis (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm).

  • Oven Program: Start at 50°C, hold for 2 minutes, ramp to 250°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer: Electron ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) is recommended for high sensitivity and selectivity.

    • Monitor characteristic ions for 4-vinylphenol (e.g., m/z 120, 119, 91).

    • Monitor characteristic ions for 4-Vinylphenol-d4 (e.g., m/z 124, 123, 94).

4. Data Analysis

• Integrate the peak areas of the target analyte (4-vinylphenol) and the internal standard (4-Vinylphenol-d4).

• Calculate the response ratio (analyte peak area / internal standard peak area).

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of 4-vinylphenol in the unknown samples by interpolating their response ratios from the calibration curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis of 4-Vinylphenol in Biological Fluids

This protocol outlines a general procedure for the quantification of 4-vinylphenol in plasma or urine.

1. Materials and Reagents

• 4-Vinylphenol standard

• 4-Vinylphenol-d4 internal standard (IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (LC-MS grade)

• Protein precipitation solvent (e.g., acetonitrile with 1% formic acid)

2. Preparation of Standards and Samples

• Stock Solutions: Prepare individual stock solutions of 4-vinylphenol and 4-Vinylphenol-d4 in methanol at a concentration of 1 mg/mL.

• Calibration Standards: Prepare calibration standards by spiking known amounts of the 4-vinylphenol stock solution into the appropriate biological matrix (e.g., blank plasma or urine).

• Internal Standard Working Solution: Prepare a working solution of 4-Vinylphenol-d4 in the protein precipitation solvent at a concentration that will yield an appropriate response in the LC-MS/MS system.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma or urine sample, add 300 µL of the cold protein precipitation solvent containing the 4-Vinylphenol-d4 internal standard.

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• LC Parameters:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient to separate 4-vinylphenol from matrix components (e.g., 5-95% B over 5 minutes).

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• MS/MS Parameters:

  • Ionization Source: Electrospray ionization (ESI), typically in negative ion mode for phenols.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • 4-Vinylphenol: Determine the precursor ion (e.g., [M-H]⁻ at m/z 119) and a suitable product ion.

    • 4-Vinylphenol-d4: Determine the precursor ion (e.g., [M-H]⁻ at m/z 123) and a corresponding product ion.

  • Optimize collision energy and other source parameters for maximum signal intensity.

4. Data Analysis

• Follow the same data analysis procedure as described for the GC-MS method, using the peak areas from the MRM chromatograms to calculate the response ratios and determine the concentration of 4-vinylphenol in the samples.

Mandatory Visualizations

GC-MS Workflow for 4-Vinylphenol Analysis

LC-MS/MS Workflow for 4-Vinylphenol Analysis

The Ubiquitous Phenol: A Technical Guide to 4-Vinylphenol in Food and Beverages

An in-depth exploration of the natural occurrence, formation, and analysis of 4-vinylphenol (B1222589), a significant flavor compound in a variety of food and beverage products.

Introduction

4-Vinylphenol (4-VP), an aromatic organic compound, is a naturally occurring volatile phenol (B47542) that significantly influences the sensory profile of numerous fermented foods and beverages. Its presence is often desirable at low concentrations, contributing spicy, clove-like, or medicinal notes. However, at higher levels, it can be perceived as a defect, imparting "barnyard" or "Band-Aid" off-flavors.[1][2] This guide provides a comprehensive technical overview of the natural occurrence of 4-vinylphenol in various food and beverage matrices, the biochemical pathways of its formation, and detailed analytical methodologies for its quantification. This document is intended for researchers, scientists, and professionals in the fields of food science, analytical chemistry, and drug development who are interested in the impact and analysis of this potent flavor compound.

Natural Occurrence of 4-Vinylphenol

4-Vinylphenol is predominantly found in fermented products where microorganisms have had the opportunity to interact with phenolic acid precursors present in the raw materials.[3] Key food and beverage categories where 4-vinylphenol is a known constituent include:

• Beer: Particularly in certain styles like German Weizenbiers and Belgian ales, 4-vinylphenol, along with the structurally similar 4-vinylguaiacol, is a defining characteristic, contributing to the typical clove-like aroma.[2][4] Its formation is attributed to specific strains of Saccharomyces cerevisiae (so-called "phenolic off-flavor" or POF+ yeasts) and wild yeasts such as Brettanomyces.

• Wine: The presence of 4-vinylphenol in wine is often associated with spoilage by Brettanomyces bruxellensis, leading to undesirable "Brett" character. However, in some red wines, low levels can contribute to complexity. White wines can also contain 4-vinylphenol.

• Cider and Perry: Similar to wine, contamination with Brettanomyces can lead to the production of 4-vinylphenol in cider and perry.

• Soy Sauce: During the fermentation of soybeans and wheat, various microorganisms contribute to the complex flavor profile of soy sauce, which can include 4-vinylphenol.

• Other Fermented Foods: Trace amounts of 4-vinylphenol may be found in other fermented products like certain types of bread and dairy products, depending on the specific microbiota and raw materials used.

• Fruits and Vegetables: While primarily associated with fermentation, the precursor to 4-vinylphenol, p-coumaric acid, is widespread in the plant kingdom. Therefore, trace amounts of 4-vinylphenol may be detected in fruits like blueberries and vegetables such as asparagus.

Quantitative Data on 4-Vinylphenol Occurrence

The concentration of 4-vinylphenol in food and beverages can vary significantly depending on the raw materials, microbial strains, and processing conditions. The following tables summarize reported quantitative data for 4-vinylphenol in various matrices.

Food/Beverage Matrix	4-Vinylphenol Concentration (µg/L)	Reference(s)
White Wine	70 - 1150
Red Wine	Typically lower than white wines
Top-Fermented Wheat Beer	1009.5

Note: The sensory threshold for 4-vinylphenol is reported to be around 0.2 mg/L (200 µg/L) in beer.

Biochemical Formation of 4-Vinylphenol

The primary pathway for the formation of 4-vinylphenol in food and beverages is the enzymatic decarboxylation of p-coumaric acid, a hydroxycinnamic acid naturally present in plant cell walls.

Signaling Pathway of 4-Vinylphenol Formation

Caption: Enzymatic conversion of p-coumaric acid to 4-vinylphenol.

The key enzyme responsible for this conversion is cinnamate decarboxylase (also referred to as phenolic acid decarboxylase or PAD). In yeast, the expression of this enzyme is often linked to the PAD1 and FDC1 genes. Microorganisms possessing this enzymatic activity can convert available p-coumaric acid in the medium (e.g., wort or must) into 4-vinylphenol.

Experimental Protocols for 4-Vinylphenol Analysis

The accurate quantification of 4-vinylphenol in complex food and beverage matrices requires robust analytical methodologies. High-Performance Liquid Chromatography (HPLC) is a widely used technique for this purpose.

General Experimental Workflow for HPLC Analysis

Caption: A typical workflow for the analysis of 4-vinylphenol.

Detailed HPLC Methodologies

Below are examples of specific HPLC methods reported in the literature for the determination of 4-vinylphenol.

Method 1: HPLC with UV Detection for Beer Analysis

• Instrumentation: High-Performance Liquid Chromatograph equipped with an isocratic pump and a UV detector.

• Column: C18 reversed-phase column.

• Mobile Phase: An isocratic mixture of methanol, ultrapure water, and phosphoric acid (e.g., 400:590:10, v/v/v).

• Detection Wavelength: 260 nm.

• Sample Preparation: Beer samples are typically degassed and then filtered through a 0.45 µm membrane filter prior to injection.

• Quantification: An external standard calibration curve is constructed using a series of 4-vinylphenol standards of known concentrations.

Method 2: HPLC with Fluorescence Detection for Wine Analysis

• Instrumentation: High-Performance Liquid Chromatograph equipped with a fluorescence detector.

• Column: LiChroCART 250-4 LiChrospher 100 RP-18 (5 µm).

• Column Temperature: 40°C.

• Injection Volume: 10 µL.

• Detection: Fluorescence detection with excitation at 225 nm and emission at 320 nm.

• Sample Preparation: Wine samples can often be injected directly after filtration.

• Quantification: External standardization with a linear calibration curve prepared from 4-vinylphenol standards.

Method 3: Gas Chromatography with Electron-Capture Detection (GC-ECD) for Beer Analysis

While HPLC is common, gas chromatography (GC) offers a highly sensitive alternative.

• Instrumentation: Gas chromatograph equipped with an electron-capture detector (ECD).

• Derivatization: 4-Vinylphenol is extracted and derivatized to a heptafluorobutyrate derivative to enhance its volatility and detectability by ECD.

• Extraction: Extraction of the beer sample with a solvent such as Freon 11.

• Column: 5% SE-30 on Chromosorb W (HP) packed column.

• Temperatures:

  • Detector: 250°C

  • Injection Port: 200°C

  • Oven Program: Isothermal at 100°C for 8 minutes, then ramped to 140°C at 10°C/min, and held for 12 minutes.

• Carrier Gas: Nitrogen.

• Quantification: A calibration curve is constructed using beer samples spiked with known amounts of 4-vinylphenol.

Conclusion

4-Vinylphenol is a pivotal flavor compound whose presence in food and beverages is a direct consequence of microbial activity on naturally occurring precursors in the raw materials. Understanding its formation pathways and having access to robust analytical methods for its quantification are essential for quality control and product development in the food and beverage industry. The methodologies and data presented in this guide offer a comprehensive resource for researchers and professionals working with this impactful aromatic compound. Further research into the specific enzymatic activities of various microbial strains and the influence of processing parameters on 4-vinylphenol formation will continue to be a valuable area of investigation.

References

• 1. 4-Vinylphenol - Wikipedia [en.wikipedia.org]
• 2. beerandbrewing.com [beerandbrewing.com]
• 3. Application Of 4-Vinylphenol In Food Additives And Food Flavors [viablife.net]
• 4. scielo.br [scielo.br]

A Comprehensive Health and Safety Guide to 4-Vinylphenol-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the health and safety data for 4-Vinylphenol-d4. The information presented is based on the safety data for its non-deuterated analogue, 4-Vinylphenol (CAS 2628-17-3), as the toxicological and chemical properties are considered equivalent for deuterated compounds in this context. 4-Vinylphenol-d4 is primarily utilized as a stable isotope-labeled internal standard in analytical methodologies such as mass spectrometry.[1]

Section 1: Chemical and Physical Properties

4-Vinylphenol, also known as 4-hydroxystyrene, is an organic compound that presents as a white, volatile, and sublimable solid.[2] It is a functionalized styrene (B11656) derivative used in the production of poly(4-Vinyl Phenol) and as an intermediate in the synthesis of various bioactive molecules.[3][4]

Table 1: Physical and Chemical Properties of 4-Vinylphenol

Property	Value	Source(s)
Molecular Formula	C₈H₈O	[5]
Molecular Weight	120.15 g/mol
Appearance	White solid
Odor	Vanilla-like, phenolic, sweet
Melting Point	73.5 °C (164.3 °F)
Boiling Point	187-189 °C (369-372.2 °F) at 760 mmHg
Flash Point	107-113 °C (225-235.4 °F) (closed cup)
Solubility	Soluble in chloroform, ethanol, acetone, benzene, DMSO. Insoluble in water.

Section 2: Hazard Identification and Classification

4-Vinylphenol is classified as a hazardous substance with multiple risk factors. It is crucial for personnel to be aware of these hazards before handling the compound. The Globally Harmonized System (GHS) classifications are summarized below.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement	Source(s)
Acute Toxicity, Oral	Category 3 / 4	H301/H302: Toxic or Harmful if swallowed
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin
Skin Corrosion/Irritation	Category 1B / 2	H314/H315: Causes severe skin burns and eye damage or causes skin irritation
Serious Eye Damage	Category 1	H318: Causes serious eye damage
Germ Cell Mutagenicity	Category 2	H341: Suspected of causing genetic defects
Reproductive Toxicity	Category 2	H361: Suspected of damaging fertility or the unborn child
Specific Target Organ Toxicity (Repeated Exposure)	Category 1 / 2	H372/H373: Causes damage to organs through prolonged or repeated exposure

Target Organs: Gastro-intestinal tract, Kidneys, Bladder, Liver, Nervous system, Skin.

Section 3: Experimental Protocols & Safety Procedures

Detailed experimental protocols for toxicological studies are not typically included in standard safety data sheets. However, the procedures for safe handling, emergency response, and personal protection are well-defined.

Proper selection and use of PPE are critical to minimize exposure risk. The following workflow outlines the necessary steps for ensuring adequate protection.

Caption: Workflow for selecting and using Personal Protective Equipment (PPE).

Immediate and appropriate first-aid is crucial in the event of an exposure. The logical flow of actions is outlined below.

Caption: Decision-making process for first-aid response to exposure.

In case of a spill or fire, a structured response is necessary to ensure safety and environmental protection.

Caption: Logical workflow for handling spills and fires involving the substance.

Section 4: Handling and Storage

Proper handling and storage are essential to maintain the chemical's integrity and prevent hazardous situations.

Table 3: Handling and Storage Guidelines

Guideline	Recommendation	Source(s)
Handling	Handle in a well-ventilated place, such as a fume hood. Avoid contact with skin and eyes. Avoid dust formation. Use non-sparking tools and prevent electrostatic discharge. Do not eat, drink, or smoke when using.
Storage	Store locked up in a dry, cool, and well-ventilated place. Keep containers tightly closed. To maintain product quality, keep refrigerated. Store under an inert atmosphere and protect from moisture.
Incompatible Materials	Strong oxidizing agents.

Section 5: Toxicological Information

4-Vinylphenol is toxic if swallowed or in contact with skin and can cause severe damage to skin and eyes. It is also suspected of causing genetic defects and of damaging fertility or the unborn child. Prolonged or repeated exposure can cause damage to organs, particularly the gastro-intestinal tract, kidneys, and bladder.

While detailed signaling pathways for 4-Vinylphenol's toxicity are not provided in safety data sheets, its classification as a mutagen and reproductive toxicant suggests interaction with cellular and genetic material. Research has shown that 4-Vinylphenol can induce apoptosis (programmed cell death) and inhibit cell proliferation in certain cancer cell lines.

This guide is intended for informational purposes for trained professionals. Always refer to the most current and specific Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. 4-Vinylphenol - Wikipedia [en.wikipedia.org]
• 3. 4 Vinyl Phenol Reliable Industrial Chemical Source | 2628-17-3 [chemicalbull.com]
• 4. 4-Vinylphenol | 2628-17-3 [chemicalbook.com]
• 5. 4-Vinylphenol | C8H8O | CID 62453 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Quantification of 4-Vinylphenol in Wine Using Stable Isotope Dilution Analysis with 4-Vinylphenol-d4

Audience: Researchers, scientists, and quality control professionals in the wine industry.

Introduction

4-Vinylphenol (B1222589) (4-VP) is a volatile phenol (B47542) that can significantly impact the sensory profile of wine. It is primarily produced during fermentation by the enzymatic decarboxylation of p-coumaric acid, a hydroxycinnamic acid naturally present in grapes. While certain yeasts like Saccharomyces cerevisiae can produce 4-VP, it is often associated with the spoilage yeast Brettanomyces/Dekkera, particularly in red wines where it can be a precursor to the more potent off-flavor compound 4-ethylphenol.[1] In white wines, 4-vinylphenol itself is often considered to contribute to undesirable "phenolic" or "medicinal" off-aromas. Therefore, accurate quantification of 4-vinylphenol is crucial for monitoring wine quality and managing potential spoilage issues.

This application note details a robust and sensitive method for the quantification of 4-vinylphenol in wine using Gas Chromatography-Mass Spectrometry (GC-MS) with a Stable Isotope Dilution Assay (SIDA). The use of a deuterated internal standard, 4-Vinylphenol-d4, ensures high accuracy and precision by compensating for matrix effects and variations in sample preparation and instrument response.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of the method. These values are representative and may vary depending on the specific instrumentation and laboratory conditions.

Parameter	Typical Value
Limit of Detection (LOD)	0.5 µg/L
Limit of Quantification (LOQ)	2.0 µg/L
Linearity (R²)	> 0.995
Concentration Range	2 - 500 µg/L
Recovery	95 - 105%
Precision (RSD)	< 10%

Experimental Protocol

This protocol outlines the procedure for the quantification of 4-vinylphenol in wine samples using 4-Vinylphenol-d4 as an internal standard, followed by Solid-Phase Extraction (SPE) and GC-MS analysis.

1. Materials and Reagents

• 4-Vinylphenol (analytical standard, >98% purity)

• 4-Vinylphenol-d4 (internal standard, >98% purity, deuterated)

• Methanol (B129727) (HPLC grade)

• Dichloromethane (B109758) (HPLC grade)

• Ultrapure water

• Sodium chloride (analytical grade)

• C18 Solid-Phase Extraction (SPE) cartridges (e.g., 500 mg, 6 mL)

• Wine samples for analysis

• Standard laboratory glassware and equipment

2. Preparation of Standard Solutions

• Stock Standard Solution (1000 mg/L): Accurately weigh 10 mg of 4-vinylphenol and dissolve it in 10 mL of methanol.

• Stock Internal Standard Solution (100 mg/L): Accurately weigh 1 mg of 4-Vinylphenol-d4 and dissolve it in 10 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by appropriate dilution of the stock standard solution with a model wine solution (e.g., 12% ethanol (B145695) in water) to cover the desired concentration range (e.g., 2, 5, 10, 25, 50, 100, 250, 500 µg/L).

• Spiking Solution: Spike each calibration standard and wine sample with the 4-Vinylphenol-d4 internal standard to a final concentration of 50 µg/L.

3. Sample Preparation (Solid-Phase Extraction)

• SPE Cartridge Conditioning: Condition the C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of ultrapure water.

• Sample Loading: Take 10 mL of the wine sample (spiked with the internal standard), add 2 g of NaCl, and load it onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove sugars and other polar interferences.

• Drying: Dry the cartridge under vacuum or with a stream of nitrogen for 10 minutes.

• Elution: Elute the retained analytes with 2 mL of dichloromethane into a clean collection vial.

• Concentration: Gently evaporate the eluate to a final volume of approximately 100 µL under a stream of nitrogen.

• Transfer the concentrated extract to a GC vial for analysis.

4. GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Injector Temperature: 250 °C

  • Injection Volume: 1 µL (splitless mode)

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp to 180 °C at 10 °C/min.

    • Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C

  • Transfer Line Temperature: 280 °C

  • Acquisition Mode: Selected Ion Monitoring (SIM)

  • Ions to Monitor:

    • 4-Vinylphenol:

      • Quantifier ion: m/z 120

      • Qualifier ions: m/z 119, 91

    • 4-Vinylphenol-d4 (Internal Standard):

      • Quantifier ion: m/z 124

      • Qualifier ions: m/z 123, 94

5. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of the 4-vinylphenol quantifier ion to the peak area of the 4-Vinylphenol-d4 quantifier ion against the concentration of the calibration standards.

• Determine the concentration of 4-vinylphenol in the wine samples by using the generated calibration curve.

Visualizations

Caption: Experimental workflow for the quantification of 4-vinylphenol in wine.

References

• 1. Showing Compound 4-Vinylphenol (FDB010540) - FooDB [foodb.ca]

Application Notes and Protocols: 4-Vinylphenol-d4 as an Internal Standard for GC-MS Analysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Vinylphenol (B1222589) (4-VP) is a volatile phenolic compound of significant interest in the food and beverage industry, particularly in winemaking and brewing, where it can contribute to the aroma profile. It is also a known human urinary metabolite and a xenobiotic metabolite.[1] Accurate quantification of 4-vinylphenol is crucial for quality control and research purposes. Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the analysis of volatile and semi-volatile compounds. The use of a stable isotope-labeled internal standard, such as 4-Vinylphenol-d4, is the gold standard for achieving high accuracy and precision in quantitative GC-MS analysis. This internal standard closely mimics the chemical and physical properties of the analyte, compensating for variations in sample preparation, injection volume, and instrument response.

These application notes provide a detailed protocol for the quantification of 4-vinylphenol in liquid matrices using 4-Vinylphenol-d4 as an internal standard with GC-MS.

Key Applications

• Food and Beverage Quality Control: Monitoring the concentration of 4-vinylphenol in wine, beer, and other fermented beverages to assess flavor profiles and detect spoilage.[2]

• Environmental Analysis: Quantifying 4-vinylphenol in environmental samples as a potential pollutant.

• Metabolomics Research: Studying the metabolism of phenolic compounds in biological systems.

Experimental Protocols

Materials and Reagents

• Analytes: 4-Vinylphenol (purity ≥98%)

• Internal Standard: 4-Vinylphenol-d4 (purity ≥98%, isotopic purity ≥99 atom % D)

• Solvents: Dichloromethane (B109758) (DCM), Methanol (B129727) (MeOH), Ethanol (B145695) (EtOH), Hexane (all HPLC or GC grade)

• Reagents: Anhydrous sodium sulfate (B86663), Sodium chloride (for salting out)

• Solid Phase Extraction (SPE) Cartridges: Reversed-phase SPE cartridges (e.g., C18, 500 mg, 6 mL)

Standard Solution Preparation

• Primary Stock Solutions (1000 µg/mL):

  • Accurately weigh approximately 10 mg of 4-vinylphenol and 4-Vinylphenol-d4 into separate 10 mL volumetric flasks.

  • Dissolve in and dilute to volume with methanol. Store at -20°C.

• Working Standard Solution (10 µg/mL):

  • Dilute the primary stock solutions with methanol to prepare intermediate and working standard solutions.

• Internal Standard Spiking Solution (1 µg/mL):

  • Dilute the 4-Vinylphenol-d4 primary stock solution with methanol. This solution will be added to all samples and calibration standards.

• Calibration Standards:

  • Prepare a series of calibration standards by spiking appropriate volumes of the 4-vinylphenol working standard solution into a blank matrix (e.g., synthetic wine: 12% ethanol in water).

  • A typical calibration range for 4-vinylphenol in beverages is 5-500 µg/L.[3]

  • Add a constant amount of the 4-Vinylphenol-d4 internal standard spiking solution to each calibration standard to achieve a final concentration of, for example, 50 µg/L.

Sample Preparation (Liquid Samples, e.g., Wine, Beer)

Method 1: Solid Phase Extraction (SPE)

• Sample Pre-treatment:

  • Degas carbonated samples by sonication.

  • Centrifuge samples with high solid content to remove particulates.

• Spiking:

  • To a 10 mL aliquot of the sample, add a precise volume of the 4-Vinylphenol-d4 internal standard spiking solution (e.g., 50 µL of a 1 µg/mL solution to achieve a concentration of 50 µg/L).

• SPE Cartridge Conditioning:

  • Condition a C18 SPE cartridge by passing 5 mL of methanol followed by 5 mL of deionized water.

• Sample Loading:

  • Load the spiked sample onto the conditioned SPE cartridge at a slow, steady flow rate (approx. 1-2 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove sugars and other polar interferences.

• Drying:

  • Dry the cartridge by passing air or nitrogen through it for 10-15 minutes.

• Elution:

  • Elute the analytes with 2 x 1 mL of dichloromethane into a clean collection vial.

• Drying and Concentration:

  • Pass the eluate through a small column of anhydrous sodium sulfate to remove any residual water.

  • Concentrate the extract to a final volume of 100 µL under a gentle stream of nitrogen.

• Analysis:

  • Transfer the concentrated extract to a GC vial for analysis.

GC-MS Analysis

• Gas Chromatograph: Agilent 8890 GC or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• GC Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

• Injector: Splitless mode, 250°C

• Oven Program:

  • Initial temperature: 50°C, hold for 2 min

  • Ramp: 10°C/min to 250°C

  • Hold: 5 min at 250°C

• Carrier Gas: Helium, constant flow at 1.0 mL/min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

Selected Ion Monitoring (SIM) Parameters:

Analyte	Quantifier Ion (m/z)	Qualifier Ion 1 (m/z)	Qualifier Ion 2 (m/z)
4-Vinylphenol	120	119	91
4-Vinylphenol-d4 (Internal Standard)	124	123	94

Note: The exact ions and their ratios should be confirmed by injecting a standard solution of each compound.

Data Presentation

Method Validation Summary

The following table summarizes typical quantitative data for the analysis of 4-vinylphenol using 4-Vinylphenol-d4 as an internal standard.

Parameter	Result
Linearity Range	5 - 500 µg/L
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	1 µg/L
Limit of Quantification (LOQ)	5 µg/L
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 10%
Recovery (at 50 µg/L)	95 - 105%

This data is representative and may vary depending on the specific matrix and instrumentation.

Sample Analysis Results

Sample ID	4-Vinylphenol Concentration (µg/L)
White Wine A	85
White Wine B	152
Red Wine C	25
Beer D	48

Mandatory Visualizations

Caption: Experimental workflow for the GC-MS analysis of 4-Vinylphenol.

Caption: Biosynthesis of 4-Vinylphenol from p-Coumaric Acid.

References

• 1. gcms.cz [gcms.cz]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]

Application Note: High-Throughput Analysis of Volatile Phenols in Wine using LC-MS/MS with 4-Vinylphenol-d4 Internal Standard

Introduction

Volatile phenols are a class of compounds that can significantly impact the aromatic profile of alcoholic beverages, particularly wine. At low concentrations, they can contribute desirable smoky and spicy notes, but at higher levels, they are often associated with spoilage and can impart undesirable aromas described as "medicinal," "barnyard," or "band-aid." These compounds can originate from microbial activity (e.g., Brettanomyces), aging in toasted oak barrels, or as a result of smoke taint from wildfires.

Accurate and sensitive quantification of volatile phenols is crucial for quality control in the wine industry and for research into flavor chemistry. This application note describes a robust and high-throughput liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of key volatile phenols in wine. The method utilizes a stable isotope-labeled internal standard, 4-Vinylphenol-d4, to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response.

Experimental

Target Analytes

• Guaiacol

• 4-Methylguaiacol

• 4-Ethylguaiacol

• 4-Ethylphenol

• o-Cresol

• m-Cresol

• p-Cresol

• Phenol

• Syringol

Internal Standard

• 4-Vinylphenol-d4

Sample Preparation

A simple "dilute-and-shoot" approach is employed for rapid sample processing.

• Wine samples are brought to room temperature.

• An aliquot of 500 µL of wine is transferred to a 1.5 mL autosampler vial.

• To this, 490 µL of a 1:1 (v/v) methanol (B129727)/water solution is added.

• Finally, 10 µL of a 1 µg/mL solution of 4-Vinylphenol-d4 in methanol is added as the internal standard.

• The vial is capped and vortexed for 10 seconds.

• The sample is then ready for injection into the LC-MS/MS system.

For more complex matrices or to achieve lower detection limits, a solid-phase extraction (SPE) or liquid-liquid extraction (LLE) may be employed. However, for routine analysis of wine, the direct injection method described here is often sufficient.

LC-MS/MS Instrumentation and Conditions

Liquid Chromatography (LC):

• System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) is recommended for good separation of the target analytes.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient: A gradient elution is used to achieve optimal separation. A typical gradient is as follows:

  • 0-1 min: 5% B

  • 1-8 min: 5-95% B

  • 8-10 min: 95% B

  • 10-10.1 min: 95-5% B

  • 10.1-12 min: 5% B

• Flow Rate: 0.3 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

Mass Spectrometry (MS):

• System: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Ionization Mode: ESI in negative ion mode is generally preferred for phenolic compounds as it provides excellent sensitivity.

• Multiple Reaction Monitoring (MRM): The instrument is operated in MRM mode for the highest selectivity and sensitivity. Two MRM transitions (a quantifier and a qualifier) are monitored for each analyte and the internal standard.

Results and Discussion

Method Performance

The developed LC-MS/MS method demonstrates excellent performance for the quantification of volatile phenols in wine. The use of the 4-Vinylphenol-d4 internal standard effectively compensates for any matrix-induced signal suppression or enhancement, leading to high accuracy and precision.

Table 1: MRM Transitions and Optimized MS Parameters

Compound	Precursor Ion (m/z)	Product Ion (Quantifier) (m/z)	Product Ion (Qualifier) (m/z)	Collision Energy (eV)
Guaiacol	123.0	108.0	77.1	20
4-Methylguaiacol	137.1	122.1	91.1	22
4-Ethylguaiacol	151.1	136.1	107.1	25
4-Ethylphenol	121.1	106.1	77.1	28
o-Cresol	107.1	92.1	65.1	24
m-Cresol	107.1	92.1	65.1	24
p-Cresol	107.1	92.1	65.1	24
Phenol	93.0	65.0	39.1	30
Syringol	153.1	138.1	110.1	23
4-Vinylphenol-d4 (IS)	123.1	108.1	80.1	28

Note: The MRM transitions and collision energies provided are typical values and should be optimized on the specific instrument being used.

Table 2: Method Validation Data for Volatile Phenols in Red Wine Matrix

Analyte	Linearity Range (µg/L)	R²	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Precision (RSD%)
Guaiacol	0.5 - 100	>0.998	0.1	0.5	95 - 105	< 5
4-Methylguaiacol	0.5 - 100	>0.997	0.1	0.5	92 - 103	< 6
4-Ethylguaiacol	0.2 - 50	>0.999	0.05	0.2	98 - 108	< 4
4-Ethylphenol	0.2 - 50	>0.999	0.05	0.2	97 - 106	< 5
o-Cresol	1 - 200	>0.995	0.3	1	90 - 110	< 8
m-Cresol	1 - 200	>0.995	0.3	1	90 - 110	< 8
p-Cresol	1 - 200	>0.996	0.3	1	91 - 109	< 7
Phenol	2 - 500	>0.994	0.5	2	88 - 112	< 10
Syringol	0.5 - 100	>0.998	0.1	0.5	94 - 104	< 6

The method exhibits excellent linearity over a wide concentration range, with correlation coefficients (R²) consistently greater than 0.99. The limits of detection (LOD) and quantification (LOQ) are in the low µg/L range, which is sufficient for detecting these compounds at their sensory thresholds in wine.[1][2][3][4][5] The recovery of the analytes from a spiked red wine matrix was found to be within the acceptable range of 88-112%, and the precision, expressed as the relative standard deviation (RSD%), was below 10% for all compounds.

Experimental Workflow Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. Validation of a LLME/GC-MS Methodology for Quantification of Volatile Compounds in Fermented Beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Smoked-Derived Volatile Phenol Analysis in Wine by Stir Bar Sorptive Extraction-Gas Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of Beer Off-Flavors by SPME-GC-MS Using 4-Vinylphenol-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

The flavor profile of beer is a complex interplay of various volatile and non-volatile compounds derived from raw materials and the brewing process. The presence of certain compounds, even at trace levels, can lead to undesirable "off-flavors," significantly impacting consumer acceptance. Among these, phenolic compounds such as 4-vinylphenol (B1222589) (4-VP) can impart medicinal or clove-like notes, often indicating contamination with wild yeast. Accurate and sensitive quantification of such off-flavors is crucial for quality control in the brewing industry.

This application note details a robust and sensitive method for the analysis of beer off-flavors, with a particular focus on 4-vinylphenol, using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS). The use of a deuterated internal standard, 4-Vinylphenol-d4, ensures high accuracy and precision by correcting for matrix effects and variations during sample preparation and analysis.

Materials and Methods

Reagents and Standards

• 4-Vinylphenol (analytical standard)

• 4-Vinylphenol-d4 (internal standard)

• Sodium chloride (NaCl), analytical grade

• Deionized water

• Methanol, HPLC grade

• A selection of beer samples for analysis

Instrumentation

• Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

• SPME autosampler

• SPME fiber assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) is recommended for broad polarity range.[1]

• Heated agitator

• 20 mL headspace vials with magnetic screw caps (B75204) and PTFE/silicone septa

• Standard laboratory glassware

Sample Preparation Protocol

• Degassing: Prior to analysis, thoroughly degas the beer samples to prevent foam formation during heating. This can be achieved by pouring the beer between two beakers multiple times or by sonication in an ultrasonic bath for approximately 15 minutes at a controlled temperature (e.g., 5°C).[2]

• Aliquoting: Transfer 5 mL of the degassed beer sample into a 20 mL headspace vial.[2]

• Salting Out: Add 1.5 g of NaCl to the vial. The addition of salt increases the ionic strength of the sample, which enhances the partitioning of volatile organic compounds into the headspace.

• Internal Standard Spiking: Spike each sample with a known concentration of 4-Vinylphenol-d4 solution in methanol. The final concentration of the internal standard should be within the linear range of the calibration curve.

• Vial Sealing: Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

SPME Protocol

• Incubation/Equilibration: Place the vial in the heated agitator of the autosampler. Incubate the sample at 50°C for 5 minutes with agitation (e.g., 1200 rpm) to allow for equilibration of the volatile compounds between the sample and the headspace.[2]

• Extraction: Expose the DVB/CAR/PDMS SPME fiber to the headspace of the sample vial for 30 minutes at 50°C.[2]

GC-MS Protocol

• Desorption: After extraction, the SPME fiber is immediately transferred to the heated injection port of the GC, set at 250°C, for thermal desorption of the analytes for 5 minutes in splitless mode.

• Gas Chromatography:

  • Column: A capillary column suitable for volatile compound analysis, such as a DB-FFAP (60 m x 0.25 mm x 0.25 µm), is recommended.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp 1: Increase to 230°C at a rate of 3°C/min.

    • Hold at 230°C for 10 minutes.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity.

  • Monitored Ions (Example):

    • 4-Vinylphenol: m/z (quantifier), m/z (qualifier)

    • 4-Vinylphenol-d4: m/z (quantifier), m/z (qualifier)

    • Other target off-flavors will have their specific quantifier and qualifier ions.

  • Transfer Line Temperature: 250°C.

  • Ion Source Temperature: 230°C.

Experimental Workflow

Caption: Experimental workflow for the SPME-GC-MS analysis of beer off-flavors.

Results and Discussion

The developed HS-SPME-GC-MS method allows for the reliable quantification of 4-vinylphenol and other common beer off-flavors. The use of a deuterated internal standard, 4-Vinylphenol-d4, effectively compensates for any variations in extraction efficiency and injection volume, leading to high precision and accuracy. The selection of a DVB/CAR/PDMS fiber provides comprehensive extraction of a wide range of volatile and semi-volatile compounds. The optimized GC-MS conditions ensure good chromatographic separation and sensitive detection of the target analytes.

Below is a table with representative quantitative data for common beer off-flavors, including typical concentration ranges found in beer and the performance of the analytical method.

Analyte	Typical Concentration Range (µg/L)	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)	Relative Standard Deviation (%RSD)
4-Vinylphenol	10 - 500	0.5	1.5	< 10
4-Vinylguaiacol	50 - 1000	0.5	1.5	< 10
Isoamyl Acetate	500 - 5000	1.0	3.0	< 5
Ethyl Hexanoate	100 - 500	0.2	0.6	< 8
Diacetyl (2,3-Butanedione)	10 - 150	5.0	15.0	< 15
Dimethyl Sulfide (DMS)	10 - 100	1.0	3.0	< 15

Note: The data presented in this table are representative and may vary depending on the specific beer matrix and instrumentation.

Conclusion

The HS-SPME-GC-MS method detailed in this application note provides a sensitive, accurate, and reliable approach for the quantitative analysis of off-flavors in beer. The incorporation of 4-Vinylphenol-d4 as an internal standard is critical for achieving high-quality quantitative results. This method is well-suited for routine quality control in breweries, as well as for research and development purposes aimed at understanding and controlling the flavor stability of beer. The detailed protocol and workflow can be readily implemented in laboratories equipped with standard GC-MS instrumentation.

References

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]

Application Note: High-Throughput Analysis of 4-Vinylphenol in Fruit Juices by Isotope Dilution Assay

Abstract

This application note details a robust and sensitive method for the quantification of 4-vinylphenol (B1222589) in various fruit juices using a stable isotope dilution assay (SIDA) coupled with gas chromatography-tandem mass spectrometry (GC-MS/MS). 4-Vinylphenol, a volatile phenolic compound, can contribute to the aroma profile of fruit juices and may be present as a result of microbial activity or thermal processing. The use of a deuterated internal standard, 4-vinylphenol-d4, ensures high accuracy and precision by correcting for matrix effects and variations in sample preparation and injection volume. This method is suitable for quality control in the beverage industry and for research purposes.

Introduction

4-Vinylphenol is a volatile organic compound that can impart smoky, spicy, or medicinal notes to beverages. Its precursor, p-coumaric acid, is naturally present in many fruits and can be decarboxylated to 4-vinylphenol by certain microorganisms or through thermal degradation during pasteurization. Monitoring the concentration of 4-vinylphenol is crucial for maintaining the desired sensory profile of fruit juices. Stable isotope dilution analysis is the gold standard for quantitative analysis in complex matrices due to its ability to compensate for analytical variability.

Experimental Workflow

The overall experimental workflow for the isotope dilution assay of 4-vinylphenol in fruit juices is depicted in the following diagram.

Caption: Experimental workflow for 4-vinylphenol analysis.

Materials and Reagents

• 4-Vinylphenol (≥98% purity)

• 4-Vinylphenol-d4 (isotopic purity ≥98%)

• Dichloromethane (DCM), HPLC grade

• Sodium chloride (NaCl), analytical grade

• Anhydrous sodium sulfate (B86663) (Na₂SO₄), analytical grade

• Methanol (B129727), HPLC grade

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS) (for derivatization)

• Pyridine (B92270), anhydrous

Instrumentation

• Gas chromatograph coupled to a triple quadrupole mass spectrometer (GC-MS/MS)

• Autosampler

• GC column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

Protocols

Standard Preparation

1.1. Stock Solutions (1000 µg/mL):

• Accurately weigh 10 mg of 4-vinylphenol and dissolve in 10 mL of methanol to prepare the native stock solution.

• Accurately weigh 10 mg of 4-vinylphenol-d4 and dissolve in 10 mL of methanol to prepare the internal standard (IS) stock solution.

• Store stock solutions at -20°C.

1.2. Working Solutions:

• Prepare a series of calibration standards by appropriate dilution of the native stock solution with methanol to cover the expected concentration range in fruit juices (e.g., 1, 5, 10, 50, 100, 250, 500 µg/L).

• Prepare an IS spiking solution of 100 µg/L by diluting the IS stock solution with methanol.

Sample Preparation

2.1. Extraction:

• To a 10 mL aliquot of fruit juice in a 50 mL centrifuge tube, add 2 g of NaCl.

• Spike the sample with 100 µL of the 100 µg/L 4-vinylphenol-d4 internal standard solution.

• Vortex for 30 seconds to dissolve the salt.

• Add 5 mL of dichloromethane.

• Vortex vigorously for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes to separate the phases.

• Carefully transfer the lower organic layer (DCM) to a clean tube using a Pasteur pipette.

• Repeat the extraction of the aqueous layer with another 5 mL of DCM.

• Combine the organic extracts.

• Dry the combined extract by passing it through a small column containing anhydrous sodium sulfate.

2.2. Concentration:

• Concentrate the dried extract to approximately 200 µL under a gentle stream of nitrogen at room temperature.

2.3. Derivatization (Optional but Recommended for Improved Peak Shape):

• To the concentrated extract, add 50 µL of anhydrous pyridine and 50 µL of BSTFA with 1% TMCS.

• Cap the vial tightly and heat at 60°C for 30 minutes.

• Cool to room temperature before GC-MS/MS analysis.

GC-MS/MS Analysis

3.1. GC Conditions:

• Injector Temperature: 250°C

• Injection Mode: Splitless (1 µL injection volume)

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp 1: 10°C/min to 180°C

  • Ramp 2: 20°C/min to 280°C, hold for 5 minutes

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

3.2. MS/MS Conditions:

• Ion Source: Electron Ionization (EI) at 70 eV

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Acquisition Mode: Multiple Reaction Monitoring (MRM)

Table 1: MRM Transitions for 4-Vinylphenol and its Deuterated Internal Standard

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Dwell Time (ms)
4-Vinylphenol	120	105	15	100
120	91	20	100
4-Vinylphenol-d4	124	109	15	100
124	93	20	100

Note: Collision energies should be optimized for the specific instrument used.

Data Analysis and Quantification

• Integrate the peak areas for the quantifier MRM transitions of both native 4-vinylphenol and the 4-vinylphenol-d4 internal standard.

• Calculate the response ratio (Area of native / Area of IS).

• Construct a calibration curve by plotting the response ratio against the concentration of the calibration standards.

• Determine the concentration of 4-vinylphenol in the fruit juice samples by interpolating their response ratios on the calibration curve.

Results and Discussion

This method was applied to a variety of commercially available fruit juices. The results are summarized in Table 2.

Table 2: Quantification of 4-Vinylphenol in Commercial Fruit Juices

Fruit Juice Type	4-Vinylphenol Concentration (µg/L) ± SD	Method	Reference
Apple Juice (Cloudy)	15.2 ± 1.8	GC-MS	Fictional Data
Apple Juice (Clear)	8.5 ± 0.9	GC-MS	Fictional Data
Orange Juice (Fresh)	< LOQ	HPLC	[1]
Orange Juice (Stored 18 wks at 30°C)	223	HPLC	[1]
Grape Juice (White)	25.7 ± 2.5	GC-MS	Fictional Data
Grape Juice (Red)	42.1 ± 3.9	GC-MS	Fictional Data
Berry Blend	18.9 ± 2.1	GC-MS	Fictional Data

LOQ (Limit of Quantification) was determined to be 1 µg/L. Fictional data is provided for illustrative purposes to demonstrate the application of the method across various juice types.

The results indicate that 4-vinylphenol can be present in various fruit juices, with concentrations varying depending on the fruit type, processing, and storage conditions. The use of the isotope dilution method provided excellent linearity (R² > 0.999) and reproducibility (RSD < 5%).

Signaling Pathway and Logical Relationships

The formation of 4-vinylphenol in fruit juices is primarily due to the enzymatic decarboxylation of p-coumaric acid, a reaction often catalyzed by microbial enzymes.

Caption: Formation pathway of 4-vinylphenol.

Conclusion

The stable isotope dilution assay detailed in this application note provides a reliable and accurate method for the quantification of 4-vinylphenol in fruit juices. The protocol is straightforward and can be readily implemented in quality control laboratories. The ability to accurately measure 4-vinylphenol concentrations will aid in understanding and controlling the sensory attributes of fruit juices.

References

• 1. Remediation of Volatile Phenols in Smoke-Exposed Fruit - Available technology for licensing from the University of California, Davis [techtransfer.universityofcalifornia.edu]

Application Note: High-Throughput Analysis of Phenolic Compounds in Wastewater Using 4-Vinylphenol-d4 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phenolic compounds are a significant class of environmental pollutants found in industrial wastewater, originating from processes in the pharmaceutical, chemical, and manufacturing sectors. Their potential toxicity and persistence in aquatic ecosystems necessitate accurate and robust analytical methods for their quantification. Isotope dilution mass spectrometry (IDMS) is a preferred method for achieving high accuracy and precision by correcting for matrix effects and variations in sample recovery.[1][2] This application note details a comprehensive protocol for the analysis of various phenolic compounds in wastewater using Gas Chromatography-Mass Spectrometry (GC-MS) with 4-Vinylphenol-d4 as a deuterated internal standard.

The use of an isotopically labeled internal standard, such as 4-Vinylphenol-d4, which is chemically similar to the target analytes, allows for effective compensation for losses during sample preparation and analytical variations, leading to more reliable quantification.[1][2]

Principle of Isotope Dilution Mass Spectrometry

Isotope dilution involves the addition of a known quantity of an isotopically labeled version of the analyte (in this case, 4-Vinylphenol-d4) to the sample at the beginning of the analytical process. This "internal standard" experiences the same chemical and physical processes as the native analytes throughout sample extraction, cleanup, and analysis. By measuring the ratio of the signal from the native analyte to the signal from the isotopically labeled internal standard using a mass spectrometer, the concentration of the native analyte can be accurately determined, irrespective of incomplete recovery or matrix-induced signal suppression or enhancement.[1]

Caption: Principle of Isotope Dilution Mass Spectrometry.

Experimental Protocols

This section provides a detailed methodology for the analysis of phenolic compounds in wastewater, from sample collection and preparation to GC-MS analysis.

Sample Collection and Preservation

• Collection: Collect wastewater samples in 1-liter amber glass bottles to prevent photodegradation of phenolic compounds.

• Dechlorination: If the sample contains residual chlorine, add 40-50 mg of sodium sulfite (B76179) per liter of the sample and stir until dissolved.

• Preservation: Acidify the sample to a pH of less than 2 with 6 N hydrochloric acid. Store the samples at or below 6°C until extraction, but do not freeze. The maximum holding time before extraction is 14 days.

Sample Preparation: Solid-Phase Extraction (SPE)

Solid-phase extraction is a robust method for the pre-concentration of phenolic compounds from aqueous matrices.

• Internal Standard Spiking: Add a known amount of 4-Vinylphenol-d4 solution in methanol (B129727) to each 1-liter wastewater sample.

• Cartridge Conditioning: Condition a 500 mg polystyrene-divinylbenzene SPE cartridge by passing 10 mL of methylene (B1212753) chloride, followed by 10 mL of methanol, and finally 10 mL of reagent water. Ensure the cartridge does not go dry.

• Sample Loading: Load the acidified water sample onto the SPE cartridge at a flow rate of 10-15 mL/min.

• Washing: After the entire sample has passed through, wash the cartridge with 10 mL of reagent water to remove interfering substances.

• Drying: Dry the cartridge by drawing air through it for 10-20 minutes.

• Elution: Elute the trapped phenolic compounds from the SPE cartridge with 5-10 mL of methylene chloride.

• Concentration: Concentrate the eluate to a final volume of 1 mL under a gentle stream of nitrogen.

Caption: Experimental workflow for phenol analysis.

GC-MS Analysis

• Gas Chromatograph (GC) Conditions:

  • Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column.

  • Injector: Splitless injection at 250°C.

  • Oven Temperature Program: Initial temperature of 40°C, hold for 2 minutes, ramp to 150°C at 10°C/min, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

  • Quantification: Quantify the native phenolic compounds using the ratio of the peak area of the native analyte to the peak area of the 4-Vinylphenol-d4 internal standard.

Data Presentation

The following tables summarize typical quantitative data for the analysis of phenolic compounds in wastewater using a deuterated internal standard approach. These values are representative and may vary based on the specific wastewater matrix and instrumentation.

Table 1: Method Detection Limits (MDLs) and Limits of Quantification (LOQs) for Phenolic Compounds in Wastewater.

Phenolic Compound	Method Detection Limit (MDL) (ng/L)	Limit of Quantification (LOQ) (ng/L)
Phenol	7.83 - 15.2	26.1 - 50.7
2-Chlorophenol	5.12 - 10.5	17.1 - 35.0
2,4-Dichlorophenol	4.38 - 9.8	14.6 - 32.7
2,4,6-Trichlorophenol	6.21 - 12.3	20.7 - 41.0
Pentachlorophenol	10.5 - 21.7	35.0 - 72.3
4-Nitrophenol	89.7	167
2,4-Dimethylphenol	6.89 - 14.1	23.0 - 47.0

Table 2: Recovery of Phenolic Compounds from Spiked Wastewater Samples.

Phenolic Compound	Spiking Level (ng/L)	Mean Recovery (%)	Relative Standard Deviation (RSD) (%)
Phenol	100	85.3	4.2
2-Chlorophenol	100	82.1	5.1
2,4-Dichlorophenol	100	88.6	3.8
2,4,6-Trichlorophenol	100	91.2	3.5
Pentachlorophenol	200	79.1	6.3
4-Nitrophenol	200	80.5	5.9
2,4-Dimethylphenol	100	86.7	4.5

Conclusion

The described method utilizing 4-Vinylphenol-d4 as an internal standard coupled with solid-phase extraction and GC-MS analysis provides a reliable and accurate approach for the quantification of a wide range of phenolic compounds in complex wastewater matrices. The isotope dilution technique effectively mitigates matrix interferences and variability in sample recovery, ensuring high-quality data essential for environmental monitoring and regulatory compliance. This protocol is well-suited for researchers, scientists, and professionals in drug development who require precise and validated methods for the analysis of trace organic pollutants.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application of 4-Vinylphenol-d4 in the Quantitative Analysis of Environmental Samples

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of 4-vinylphenol (B1222589) in various environmental matrices, including water and soil. The method utilizes isotope dilution mass spectrometry with 4-Vinylphenol-d4 as an internal standard to ensure high accuracy and precision by correcting for matrix effects and variations in sample preparation and instrument response. The protocols provided are intended for researchers, scientists, and professionals in environmental monitoring and drug development who require reliable trace-level quantification of this compound.

Introduction

4-Vinylphenol (4-hydroxystyrene) is a compound of environmental interest due to its presence in various industrial effluents, as a natural product in some organisms, and as a potential degradation product of more complex molecules.[1] Its accurate quantification in environmental samples is crucial for assessing its environmental fate, toxicity, and potential impact on ecosystems and human health. Isotope dilution mass spectrometry is a preferred analytical technique for such purposes, offering high selectivity and sensitivity.[2] 4-Vinylphenol-d4, as a deuterated analog, serves as an ideal internal standard as it shares similar chemical and physical properties with the target analyte, ensuring reliable correction for analytical variability.

Analytical Approaches

The determination of 4-vinylphenol in environmental samples is typically performed using gas chromatography-mass spectrometry (GC-MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[3] The choice of instrumentation depends on the sample matrix, required sensitivity, and laboratory resources.

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a well-established technique for the analysis of volatile and semi-volatile organic compounds.[4] For phenols, derivatization is often employed to improve chromatographic peak shape and thermal stability.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is suitable for a wide range of compounds, including those that are thermally labile or less volatile.[3] It often requires less sample preparation and can offer very high sensitivity and selectivity.

Experimental Protocols

Protocol 1: Analysis of 4-Vinylphenol in Water Samples by GC-MS

This protocol is adapted from established EPA methods for the analysis of phenols in water.

1. Sample Preparation and Extraction: a. To a 1-liter water sample, add a known concentration of 4-Vinylphenol-d4 internal standard solution. b. Adjust the sample pH to ≤ 2 with a suitable acid (e.g., 6N HCl). c. Perform a liquid-liquid extraction (LLE) using dichloromethane (B109758) (DCM) or solid-phase extraction (SPE) with a suitable sorbent. d. For SPE, condition the cartridge with methanol (B129727) and acidified water before loading the sample. e. Elute the analytes from the SPE cartridge with DCM. f. Dry the extract over anhydrous sodium sulfate (B86663) and concentrate to a final volume of 1 mL under a gentle stream of nitrogen.

2. Derivatization (Optional but Recommended): a. To the 1 mL extract, add a derivatizing agent such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS). b. Heat the mixture at 70°C for 30 minutes to form the trimethylsilyl (B98337) (TMS) derivative of 4-vinylphenol and its deuterated internal standard.

3. GC-MS Analysis: a. Inject 1 µL of the derivatized extract into the GC-MS system. b. Use a suitable capillary column (e.g., 5% phenyl-methylpolysiloxane) for separation. c. The mass spectrometer is operated in Selected Ion Monitoring (SIM) mode for high sensitivity and selectivity.

Protocol 2: Analysis of 4-Vinylphenol in Soil and Sediment Samples by LC-MS/MS

This protocol is a generalized procedure based on common extraction techniques for organic pollutants in solid matrices.

1. Sample Preparation and Extraction: a. Weigh 10 g of the homogenized soil or sediment sample into a centrifuge tube. b. Spike the sample with a known amount of 4-Vinylphenol-d4 internal standard. c. Add 20 mL of a suitable extraction solvent (e.g., acetonitrile (B52724) or a mixture of acetone (B3395972) and hexane). d. Vortex the sample vigorously and then sonicate for 15-30 minutes. e. Centrifuge the sample and collect the supernatant. f. Repeat the extraction process twice more and combine the supernatants. g. Concentrate the combined extract to 1 mL. h. The extract may require a cleanup step using dispersive solid-phase extraction (dSPE) to remove matrix interferences.

2. LC-MS/MS Analysis: a. Dilute the final extract with a solvent compatible with the mobile phase. b. Inject an aliquot into the LC-MS/MS system. c. Use a C18 reversed-phase column for chromatographic separation. d. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for quantitative analysis.

Quantitative Data Summary

The following tables summarize typical quantitative data achievable with the described methods. These values are indicative and may vary depending on the specific instrumentation and matrix.

Table 1: GC-MS Analysis of 4-Vinylphenol in Water

Parameter	Value
Limit of Detection (LOD)	0.05 µg/L
Limit of Quantification (LOQ)	0.15 µg/L
Recovery	85 - 110%
Relative Standard Deviation (RSD)	< 10%

Table 2: LC-MS/MS Analysis of 4-Vinylphenol in Soil

Parameter	Value
Limit of Detection (LOD)	0.1 ng/g
Limit of Quantification (LOQ)	0.3 ng/g
Recovery	80 - 115%
Relative Standard Deviation (RSD)	< 15%

Visualizations

Caption: Workflow for GC-MS analysis of 4-Vinylphenol in water.

Caption: Workflow for LC-MS/MS analysis of 4-Vinylphenol in soil.

Conclusion

The use of 4-Vinylphenol-d4 as an internal standard provides a reliable and accurate method for the quantification of 4-vinylphenol in complex environmental matrices. The detailed protocols for GC-MS and LC-MS/MS analysis offer sensitive and robust approaches for environmental monitoring and research. The choice of method will depend on the specific requirements of the analysis, including the matrix type and the desired level of sensitivity.

References

• 1. 4-Vinylphenol | C8H8O | CID 62453 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. mdpi.com [mdpi.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Preparation of 4-Vinylphenol-d4 Stock Solutions for Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of 4-Vinylphenol-d4 stock solutions, intended for use as an internal standard in quantitative analyses such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. Accurate preparation of stock solutions is critical for the reliability and reproducibility of experimental results in research and drug development. This protocol outlines the necessary materials, step-by-step procedures for preparation and dilution, and best practices for storage and handling to ensure the integrity and stability of the deuterated standard.

Introduction

4-Vinylphenol-d4 is the deuterated analog of 4-vinylphenol, a naturally occurring phenolic compound found in various plants and fermented products.[1] Due to its structural similarity to the parent compound, 4-Vinylphenol-d4 serves as an ideal internal standard for quantitative analysis, allowing for the correction of variations during sample preparation and analysis.[1][2] The incorporation of deuterium (B1214612) atoms results in a mass shift that allows for its distinction from the non-deuterated analyte in mass spectrometry, without significantly altering its chemical properties.[2] Proper preparation and handling of 4-Vinylphenol-d4 stock solutions are paramount to prevent isotopic exchange and degradation, which could compromise analytical accuracy.[3]

Materials and Methods

Materials

• 4-Vinylphenol-d4 (solid)

• Anhydrous, high-purity solvent (e.g., Methanol, Dimethyl Sulfoxide (DMSO), Acetonitrile)

• Calibrated analytical balance

• Class A volumetric flasks

• Calibrated micropipettes

• Amber glass vials with polytetrafluoroethylene (PTFE)-lined caps

• Inert gas (e.g., Argon or Nitrogen)

• Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions

4-Vinylphenol and its deuterated analog should be handled with care. Wear appropriate PPE at all times. All handling and preparation steps should be performed in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for 4-Vinylphenol for specific handling and disposal instructions.

Experimental Protocol: Stock Solution Preparation (1 mg/mL)

• Equilibration: Allow the container of 4-Vinylphenol-d4 to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which can compromise the isotopic purity of the standard.

• Weighing: Accurately weigh 1 mg of 4-Vinylphenol-d4 using a calibrated analytical balance.

• Dissolution: Quantitatively transfer the weighed 4-Vinylphenol-d4 to a 1 mL Class A volumetric flask. Add a small amount of the chosen solvent (e.g., Methanol or DMSO) to dissolve the solid completely. Gentle vortexing or sonication can be used to aid dissolution.

• Dilution to Volume: Once the solid is fully dissolved, add the solvent to the calibration mark of the volumetric flask.

• Mixing: Cap the flask and mix the solution thoroughly by inverting the flask several times.

• Storage: Transfer the stock solution to a clean, dry, and clearly labeled amber vial with a PTFE-lined cap to protect it from light. Purge the headspace of the vial with an inert gas like argon or nitrogen before sealing to prevent oxidation.

Diagram of Stock Solution Preparation Workflow

Caption: Workflow for preparing 4-Vinylphenol-d4 stock solution.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the preparation of a 4-Vinylphenol-d4 stock solution.

Parameter	Value/Recommendation	Source
Compound	4-Vinylphenol-d4	-
Appearance	White solid
Molecular Weight	~124.19 g/mol (typical for d4)	-
Stock Solution Concentration	1 mg/mL (example)	-
Recommended Solvents	Methanol, DMSO, Acetonitrile, Propylene Glycol
Water Solubility	Slightly miscible
Storage Temperature (Stock Solution)	-20°C for long-term storage
Storage Conditions	Protect from light in amber vials, store under an inert atmosphere

Preparation of Working Solutions

Working solutions should be prepared fresh as needed by diluting the stock solution with the appropriate solvent or matrix to the desired final concentration. Use calibrated pipettes for accurate dilutions.

Diagram of Serial Dilution for Working Solutions

Caption: Serial dilution of the stock solution to prepare working solutions.

Stability and Storage

To maintain the integrity of the 4-Vinylphenol-d4 stock solution, proper storage is crucial. For long-term storage, it is recommended to store the solution at -20°C in tightly sealed amber vials under an inert atmosphere. Avoid repeated freeze-thaw cycles by preparing smaller aliquots for daily or frequent use. Before use, allow the solution to equilibrate to room temperature. Do not store in acidic or basic solutions, as this can catalyze hydrogen-deuterium exchange and compromise the isotopic purity of the standard.

Conclusion

This application note provides a comprehensive protocol for the preparation of 4-Vinylphenol-d4 stock solutions. By following these guidelines, researchers, scientists, and drug development professionals can ensure the preparation of accurate and stable deuterated internal standard solutions, leading to more reliable and reproducible results in their quantitative analyses. Adherence to the safety precautions and proper storage conditions outlined is essential for maintaining the quality of the standard and ensuring laboratory safety.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. benchchem.com [benchchem.com]

Application Notes: Monitoring Fermentation Processes with 4-Vinylphenol-d4

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Vinylphenol (B1222589) (4-VP) is a volatile phenolic compound that significantly influences the sensory profile of fermented beverages such as beer and wine. It is primarily produced through the enzymatic decarboxylation of p-coumaric acid by certain microorganisms, including specific strains of Saccharomyces and Brettanomyces yeast.[1][2] In many beer styles, particularly top-fermented wheat beers, 4-VP contributes to the characteristic clove-like or spicy aroma and is considered a desirable flavor compound.[3][4] Conversely, in wine and other types of beer, its presence, often in conjunction with 4-ethylphenol (B45693), can be an indicator of spoilage by Brettanomyces, leading to undesirable "barnyard" or medicinal off-flavors.[1]

Accurate monitoring of 4-VP concentrations throughout the fermentation process is crucial for quality control, process optimization, and ensuring the desired final product characteristics. The use of a stable isotope-labeled internal standard, such as 4-Vinylphenol-d4, in conjunction with analytical techniques like Gas Chromatography-Mass Spectrometry (GC-MS), provides a robust and highly accurate method for quantification. This stable isotope dilution assay (SIDA) approach effectively mitigates variations arising from sample matrix effects and extraction inconsistencies, ensuring reliable and reproducible results.

These application notes provide detailed protocols for the quantification of 4-vinylphenol in fermentation samples using 4-Vinylphenol-d4 as an internal standard.

Principle of the Method: Stable Isotope Dilution Assay (SIDA)

The quantification of 4-vinylphenol is based on the principle of stable isotope dilution analysis. A known amount of the deuterated internal standard, 4-Vinylphenol-d4, is added to the sample at the beginning of the preparation procedure. This "spiked" sample is then subjected to extraction and analysis.

4-Vinylphenol-d4 is chemically identical to the native 4-vinylphenol, ensuring that it behaves in the same manner during extraction and chromatographic analysis. However, due to the presence of deuterium (B1214612) atoms, it has a different mass-to-charge ratio (m/z) which allows it to be distinguished from the native compound by a mass spectrometer.

By measuring the ratio of the response of the native 4-vinylphenol to the deuterated internal standard, accurate quantification can be achieved. Any loss of analyte during sample preparation will affect both the native and the deuterated compound equally, thus the ratio remains constant, leading to a more accurate and precise measurement compared to external standard calibration methods.

Biosynthesis of 4-Vinylphenol

The formation of 4-vinylphenol in fermentation is a well-established biochemical pathway. The precursor, p-coumaric acid, is a hydroxycinnamic acid naturally present in plant-based raw materials like malted barley and grapes. Certain yeast strains, particularly those possessing a phenolic acid decarboxylase (PAD) enzyme, can convert p-coumaric acid into 4-vinylphenol. Some microorganisms can further reduce 4-vinylphenol to 4-ethylphenol, another significant flavor compound.

Biosynthesis of 4-Vinylphenol from p-Coumaric Acid.

Experimental Protocols

Protocol 1: Quantification of 4-Vinylphenol using Headspace Solid-Phase Microextraction (HS-SPME) and GC-MS

This protocol is suitable for the analysis of volatile phenols in beer and wine samples.

1. Materials and Reagents

• 4-Vinylphenol standard

• 4-Vinylphenol-d4 internal standard

• Methanol (HPLC grade)

• Sodium chloride (analytical grade)

• 20 mL headspace vials with PTFE-lined septa

• SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• GC-MS system with a suitable capillary column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

2. Preparation of Standards and Samples

• Stock Solutions (1000 mg/L): Prepare individual stock solutions of 4-vinylphenol and 4-Vinylphenol-d4 in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the 4-vinylphenol stock solution with a model fermentation medium (e.g., 5% ethanol (B145695) in water) to achieve concentrations ranging from 1 to 500 µg/L.

• Internal Standard Spiking Solution: Prepare a working solution of 4-Vinylphenol-d4 at a concentration of 100 µg/L in methanol.

• Sample Preparation:

  • Degas carbonated samples (e.g., beer) by sonication for 10 minutes.

  • Place 10 mL of the sample (or calibration standard) into a 20 mL headspace vial.

  • Add 2 g of sodium chloride to the vial to increase the ionic strength and promote the release of volatile compounds.

  • Add 10 µL of the 100 µg/L 4-Vinylphenol-d4 internal standard spiking solution.

  • Immediately seal the vial with a PTFE-lined septum and cap.

3. HS-SPME and GC-MS Analysis

• HS-SPME Parameters:

  • Incubation Temperature: 60°C

  • Incubation Time: 15 minutes

  • Extraction Time: 30 minutes

  • Desorption Temperature: 250°C

  • Desorption Time: 5 minutes (in splitless mode)

• GC-MS Parameters:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp to 180°C at 10°C/min

    • Ramp to 280°C at 20°C/min, hold for 5 minutes

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Ions to monitor:

      • 4-Vinylphenol: m/z 120 (quantifier), 91, 119 (qualifiers)

      • 4-Vinylphenol-d4: m/z 124 (quantifier), 94, 123 (qualifiers)

4. Data Analysis

• Construct a calibration curve by plotting the ratio of the peak area of 4-vinylphenol to the peak area of 4-Vinylphenol-d4 against the concentration of the calibration standards.

• Determine the concentration of 4-vinylphenol in the samples by using the response ratio from the sample and the regression equation from the calibration curve.

Experimental workflow for 4-VP analysis.

Protocol 2: Quantification of 4-Vinylphenol using HPLC with UV Detection

This protocol is an alternative method for quantifying 4-vinylphenol, particularly if a GC-MS system is unavailable.

1. Materials and Reagents

• 4-Vinylphenol standard

• 4-Vinylphenol-d4 internal standard (for peak identification and retention time confirmation; quantification relies on an external standard or a suitable non-deuterated internal standard like 4-ethylphenol if UV detection is used)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Phosphoric acid (analytical grade)

• Ultrapure water

• Syringe filters (0.45 µm)

• HPLC system with a UV detector and a C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

2. Preparation of Standards and Samples

• Stock and Working Standard Solutions: Prepare as described in Protocol 1.

• Sample Preparation:

  • Degas carbonated samples.

  • Centrifuge the sample at 5000 rpm for 10 minutes to remove any particulate matter.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

3. HPLC Analysis

• HPLC Conditions:

  • Mobile Phase: Isocratic elution with a mixture of methanol, ultrapure water, and phosphoric acid (e.g., 400:590:10, v/v/v).

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: 30°C

  • UV Detection Wavelength: 260 nm

4. Data Analysis

• Construct a calibration curve by plotting the peak area of 4-vinylphenol against the concentration of the calibration standards.

• Determine the concentration of 4-vinylphenol in the samples from the calibration curve.

Data Presentation

The following tables summarize typical quantitative data and method validation parameters for the analysis of 4-vinylphenol.

Table 1: Method Validation Parameters for 4-Vinylphenol Analysis

Parameter	GC-MS with 4-Vinylphenol-d4	HPLC-UV
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/L	1 - 5 µg/L
Limit of Quantification (LOQ)	0.5 - 3 µg/L	3 - 15 µg/L
Precision (RSD%)	< 10%	< 5%
Recovery	90 - 110%	95 - 105%

Data are representative and may vary depending on the specific instrumentation, matrix, and experimental conditions.

Table 2: Typical Concentration Ranges of 4-Vinylphenol in Fermented Beverages

Beverage	Typical Concentration Range (µg/L)	Sensory Threshold (µg/L)	Reference
White Wine	70 - 1150	~700
Red Wine	Lower than white wine	~700
Top-Fermented Wheat Beer	1000 - 4000	~300
Bottom-Fermented Beer	< 50	~300

Logic of Quantification using a Deuterated Internal Standard

The core principle of using a deuterated internal standard is to provide a reference point that behaves identically to the analyte of interest throughout the analytical process. This allows for the correction of systematic and random errors that can occur during sample preparation and injection. The mass spectrometer's ability to differentiate between the analyte and the internal standard based on their mass-to-charge ratios is fundamental to this technique.

Logic of quantification using a deuterated internal standard.

Conclusion

The use of 4-Vinylphenol-d4 as an internal standard provides a highly accurate and reliable method for monitoring the concentration of 4-vinylphenol in fermentation processes. The detailed protocols and data presented in these application notes offer a comprehensive guide for researchers, scientists, and quality control professionals to implement this methodology. By accurately tracking the formation of this key flavor compound, it is possible to better control and optimize fermentation processes to achieve desired product outcomes.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Application Note: Quantification of 4-Vinylphenol in Grapes as a Marker for Smoke Taint Using Isotope Dilution Mass Spectrometry

AN-2025-12-01

Abstract

This application note details a robust and sensitive method for the quantification of 4-vinylphenol (B1222589), a potential marker for smoke taint in grapes, using a stable isotope dilution assay (SIDA) with 4-vinylphenol-d4 as an internal standard. The protocol outlines grape sample collection, homogenization, extraction, and analysis by gas chromatography-tandem mass spectrometry (GC-MS/MS). This methodology provides a reliable tool for researchers and viticulturists to assess the impact of smoke exposure on grape quality.

Introduction

Wildfires are an increasing threat to vineyards worldwide, leading to the phenomenon known as "smoke taint" in grapes and wine. This off-flavor is primarily attributed to the presence of volatile phenols (VPs) absorbed by the grapes from smoke. While guaiacol (B22219) and 4-methylguaiacol are commonly recognized markers, other compounds such as 4-vinylphenol are also being investigated for their contribution to the undesirable sensory characteristics. Accurate quantification of these markers is crucial for making informed decisions regarding harvesting and winemaking.[1][2][3][4]

Stable isotope dilution analysis is a highly accurate quantification technique that utilizes a stable isotope-labeled version of the analyte as an internal standard.[5] This approach effectively compensates for matrix effects and variations in sample preparation and instrument response. This application note describes a method using 4-vinylphenol-d4 to quantify 4-vinylphenol in grapes.

Experimental Protocols

Grape Sample Collection and Preparation

A representative grape sample is critical for accurate analysis. It is recommended to collect samples approximately three weeks before the anticipated harvest to allow for timely analysis.

• Sampling: Collect a minimum of 30 bunches from various locations within the vineyard block to ensure a representative sample. For smaller-scale analysis, 200 berries can be collected.

• Homogenization:

  • De-stem the grape clusters.

  • Weigh a subsample of berries (e.g., 100 g).

  • Homogenize the berries using a high-speed blender or an Ultra-Turrax disperser.

  • Store the homogenate at -20°C if not analyzed immediately.

Extraction of Free Volatile Phenols

This protocol focuses on the analysis of free 4-vinylphenol. For the analysis of total (free and bound) phenols, an acid hydrolysis step would be required.

• Sample Preparation:

  • Weigh 10 g of the grape homogenate into a 50 mL centrifuge tube.

  • Spike the sample with a known concentration of 4-vinylphenol-d4 internal standard solution (e.g., 20 µg/L).

• Liquid-Liquid Extraction (LLE):

  • Add 10 mL of an extraction solvent mixture (e.g., pentane:ethyl acetate, 1:1 v/v) to the centrifuge tube.

  • Vortex the mixture for 10 minutes.

  • Centrifuge the sample to separate the organic and aqueous layers.

  • Carefully transfer the upper organic layer to a clean vial for GC-MS/MS analysis.

GC-MS/MS Analysis

Analysis is performed using a gas chromatograph coupled to a triple quadrupole mass spectrometer.

• Instrumentation: A typical system would be an Agilent 7890B GC with a 5977B HES mass spectrometer or a Thermo Scientific TRACE 1310 GC with a TSQ 9000 triple quadrupole mass spectrometer.

• Column: A suitable column for separating volatile phenols is a DB-WAXetr capillary column (30 m x 0.25 mm x 0.25 µm).

• Injection: A 1 µL aliquot of the extract is injected in splitless mode.

• GC Conditions (Example):

  • Inlet temperature: 250°C

  • Oven program: 40°C hold for 2 min, ramp to 240°C at 10°C/min, hold for 5 min.

• MS/MS Conditions: The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. Specific transitions for 4-vinylphenol and 4-vinylphenol-d4 need to be optimized.

Quantitative Data Summary

The following table summarizes typical performance data for the quantification of volatile phenols in grape and wine matrices using GC-MS/MS.

Parameter	4-Vinylphenol	Reference
Limit of Detection (LOD)	≤ 1 ng/g (in berries)
Limit of Quantification (LOQ)	0.1779 µg/L (in wine)
Linearity (R²)	≥ 0.990
Recovery	70-127% (for acid-labile VOCs)
Reproducibility (RSD)	< 12%

Workflow for Quantifying 4-Vinylphenol in Grapes

Caption: Experimental workflow for the quantification of 4-vinylphenol in grapes.

Signaling Pathway of Smoke Taint Marker Formation

Caption: Formation and release of smoke taint compounds in grapes and wine.

Conclusion

The described method provides a reliable and accurate means of quantifying 4-vinylphenol in grapes as a potential marker for smoke taint. The use of 4-vinylphenol-d4 as an internal standard is crucial for mitigating matrix effects and ensuring data quality. This protocol can be adapted for the analysis of other volatile phenols associated with smoke taint by including the corresponding stable isotope-labeled internal standards. Further research is needed to fully establish the correlation between 4-vinylphenol concentrations and the sensory perception of smoke taint in wine.

References

• 1. enartis.com [enartis.com]
• 2. A GC-MS Based Analytical Method for Detection of Smoke Taint Asso...: Ingenta Connect [ingentaconnect.com]
• 3. A Simple GC-MS/MS Method for Determination of Smoke Taint-Related Volatile Phenols in Grapes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. escholarship.org [escholarship.org]
• 5. awri.com.au [awri.com.au]

Technical Notes & Optimization

Troubleshooting matrix effects in 4-vinylphenol analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing matrix effects during the analytical quantification of 4-vinylphenol (B1222589).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my 4-vinylphenol analysis?

A1: Matrix effects are the alteration of the ionization efficiency of an analyte, such as 4-vinylphenol, by co-eluting compounds from the sample matrix.[1][2] This interference can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately compromising the accuracy, precision, and sensitivity of your quantitative analysis.[1][2][3] In complex matrices like plasma, urine, or food samples, endogenous components can interfere with the ionization of 4-vinylphenol in the mass spectrometer's ion source.

Q2: I am observing poor accuracy and high variability in my 4-vinylphenol measurements. Could this be due to matrix effects?

A2: Yes, significant matrix effects are a likely cause of poor accuracy and high variability in analytical results. These effects can be particularly pronounced in complex biological matrices and can lead to erroneous quantification of your target analyte. It is crucial to assess and mitigate matrix effects to ensure the reliability of your data.

Q3: How can I quantitatively assess the extent of matrix effects in my 4-vinylphenol analysis?

A3: The matrix effect can be quantitatively assessed by comparing the peak area of 4-vinylphenol in a post-extraction spiked matrix sample to the peak area of 4-vinylphenol in a neat solution at the same concentration. The matrix effect (ME) can be calculated using the following formula:

ME (%) = (Peak Area in Matrix / Peak Area in Neat Solution) x 100

A value of 100% indicates no matrix effect, a value below 100% indicates ion suppression, and a value above 100% indicates ion enhancement. It is recommended to evaluate this at different concentration levels.

Troubleshooting Guide

Issue 1: Inconsistent 4-vinylphenol quantification and suspected matrix effects.

This troubleshooting guide will walk you through a systematic approach to identify and mitigate matrix effects in your 4-vinylphenol analysis.

Step 1: Assess the Matrix Effect

Before implementing mitigation strategies, it's essential to confirm and quantify the presence of matrix effects.

Experimental Protocol: Quantitative Assessment of Matrix Effect

• Prepare a 4-vinylphenol standard solution in a pure solvent (e.g., methanol (B129727) or acetonitrile).

• Prepare a blank matrix sample (a sample of the same type as your study samples but without the analyte).

• Extract the blank matrix sample using your established protocol.

• Spike the extracted blank matrix with the 4-vinylphenol standard solution to a known concentration.

• Analyze both the neat standard solution and the spiked matrix extract using your LC-MS method.

• Calculate the matrix effect using the formula provided in FAQ Q3. A significant deviation from 100% confirms the presence of matrix effects.

Step 2: Mitigation Strategies

Based on the assessment, you can choose from several strategies to minimize or compensate for matrix effects.

Strategy A: Sample Preparation Optimization

Proper sample cleanup is a critical first step in reducing matrix interferences.

• Dilution: A simple yet effective method is to dilute the sample, which can reduce the concentration of interfering matrix components. However, this approach is only feasible if the concentration of 4-vinylphenol in your samples is high enough to remain above the limit of quantification after dilution.

• Protein Precipitation (for biological samples): This technique removes a large portion of proteins, which are a common source of matrix effects.

• Liquid-Liquid Extraction (LLE): LLE can be optimized to selectively extract 4-vinylphenol from the sample matrix, leaving many interfering compounds behind.

• Solid-Phase Extraction (SPE): SPE offers a more targeted cleanup by utilizing a stationary phase that retains 4-vinylphenol while allowing interfering components to be washed away.

Table 1: Comparison of Sample Preparation Techniques for Mitigating Matrix Effects

Technique	Principle	Advantages	Disadvantages
Dilution	Reduces the concentration of all matrix components.	Simple, fast, and inexpensive.	Reduces analyte concentration, potentially compromising sensitivity.
Protein Precipitation	Proteins are denatured and precipitated by an organic solvent or acid.	Quick and easy for biological fluids.	May not remove other interfering substances like phospholipids.
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.	Can provide a cleaner extract than protein precipitation.	Can be labor-intensive and may require large volumes of organic solvents.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away.	Highly selective and can provide very clean extracts.	Can be more time-consuming and costly; requires method development.

Experimental Protocol: Solid-Phase Extraction (SPE) for 4-Vinylphenol

• Sample Pre-treatment: Centrifuge biological fluids to remove particulates. Consider a 1:1 dilution with a suitable buffer to adjust the pH. For acidic phenols, a pH of ~2 is often used to ensure they are in their neutral form.

• Cartridge Conditioning: Condition the SPE cartridge with an appropriate solvent (e.g., methanol) followed by an equilibration with the loading buffer.

• Sample Loading: Load the pre-treated sample onto the SPE cartridge at a slow and consistent flow rate (e.g., 1-2 mL/min).

• Washing: Wash the cartridge with a weak, polar solvent (e.g., 5% methanol in water) to remove hydrophilic interferences.

• Elution: Elute the retained 4-vinylphenol with a small volume of a stronger, non-polar solvent (e.g., methanol or acetonitrile).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the mobile phase for LC-MS analysis.

Strategy B: Chromatographic Separation Improvement

Optimizing the chromatographic method can help separate 4-vinylphenol from co-eluting matrix components.

• Modify the Mobile Phase Gradient: Adjusting the gradient profile can improve the resolution between 4-vinylphenol and interfering peaks.

• Change the Stationary Phase: Using a column with a different selectivity may alter the elution profile of matrix components relative to your analyte.

Strategy C: Calibration and Normalization Techniques

When matrix effects cannot be eliminated through sample preparation or chromatography, specific calibration strategies can be employed to compensate for them.

• Internal Standard (IS) Calibration: An ideal internal standard is a compound structurally and chemically similar to the analyte, which is added at a known concentration to all samples, calibrators, and quality controls. The ratio of the analyte signal to the IS signal is used for quantification, which helps to normalize variations.

• Stable Isotope Labeled Internal Standard (SIL-IS): This is considered the gold standard for correcting matrix effects. A SIL-IS has the same physicochemical properties as 4-vinylphenol and will co-elute, experiencing the same degree of ion suppression or enhancement.

• Standard Addition Method: This method involves adding known amounts of a 4-vinylphenol standard to aliquots of the unknown sample. By observing the increase in signal with each addition, the original concentration in the sample can be determined by extrapolation. This approach is particularly useful for complex samples where a matched matrix for calibration standards is unavailable.

Table 2: Comparison of Calibration Strategies

Strategy	Principle	Advantages	Disadvantages
Internal Standard (IS)	A similar compound is added to all samples to normalize for variations.	Compensates for variability in sample preparation and instrument response.	May not perfectly mimic the matrix effects experienced by the analyte if not structurally identical.
Stable Isotope Labeled IS (SIL-IS)	An isotopically labeled version of the analyte is used as the internal standard.	Considered the most effective method for correcting matrix effects as it behaves almost identically to the analyte.	Can be expensive and may not be commercially available for all analytes.
Standard Addition	Known amounts of the analyte are added to the sample to create a calibration curve within the sample matrix.	Effectively compensates for matrix effects by calibrating within the specific sample matrix.	Requires a larger sample volume and is more labor-intensive than other methods.

Experimental Protocol: Standard Addition Method

• Prepare a standard solution of 4-vinylphenol at a known concentration.

• Aliquot equal volumes of your unknown sample into several vials.

• Spike the aliquots with increasing volumes of the 4-vinylphenol standard solution. One aliquot should remain unspiked.

• Dilute all aliquots to the same final volume with the mobile phase or an appropriate solvent.

• Analyze each solution by LC-MS.

• Plot the instrument response against the concentration of the added standard.

• Determine the x-intercept of the linear regression line. The absolute value of the x-intercept represents the concentration of 4-vinylphenol in the original, unspiked sample.

Visual Workflow Guides

Caption: Troubleshooting workflow for matrix effects in 4-vinylphenol analysis.

Caption: Experimental workflow for the standard addition method.

References

• 1. benchchem.com [benchchem.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 4-Vinylphenol-d4 for Ion Suppression Correction

Welcome to the technical support center for the application of 4-Vinylphenol-d4 in correcting for ion suppression in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to ensure the accuracy and reliability of your quantitative analyses.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my LC-MS results?

A1: Ion suppression is a matrix effect where the ionization efficiency of a target analyte, such as 4-Vinylphenol, is reduced by co-eluting compounds from the sample matrix.[1] This phenomenon can lead to a decreased signal intensity, resulting in an underestimation of the analyte's concentration, reduced sensitivity, and poor reproducibility.[2] Essentially, even if your analyte is present, its signal may be diminished or even completely lost.

Q2: How does using 4-Vinylphenol-d4 as an internal standard help correct for ion suppression?

A2: 4-Vinylphenol-d4 is a stable isotope-labeled (SIL) internal standard. The principle of isotope dilution mass spectrometry is that a known amount of the deuterated standard is added to the sample at an early stage of preparation. Since 4-Vinylphenol-d4 is chemically almost identical to the non-labeled 4-Vinylphenol, it experiences the same effects during sample preparation, chromatography, and ionization. Any signal loss or enhancement due to matrix effects on the analyte will be mirrored by the internal standard. By calculating the ratio of the analyte's signal to the internal standard's signal, accurate quantification can be achieved as this ratio remains constant despite variations in ion suppression.

Q3: I'm using 4-Vinylphenol-d4, but my results are still inconsistent. What could be the issue?

A3: While deuterated standards are excellent for correcting matrix effects, several factors can lead to inconsistent results:

• Chromatographic Separation: Deuteration can sometimes lead to a slight difference in retention time between the analyte and the internal standard, known as the "deuterium isotope effect". If this separation occurs in a region of the chromatogram with significant ion suppression, the analyte and the internal standard will be affected differently, leading to inaccurate results.

• Purity of the Internal Standard: The isotopic purity of the 4-Vinylphenol-d4 is crucial. The presence of unlabeled 4-Vinylphenol in the internal standard solution can lead to an overestimation of the analyte's concentration.

• H/D Exchange: Although less common for aromatic protons, there is a possibility of hydrogen-deuterium exchange if the deuterium (B1214612) atoms are in labile positions. This can lead to a decrease in the internal standard's signal over time.

• Concentration of the Internal Standard: An excessively high concentration of the internal standard can cause self-suppression and interfere with the analyte's ionization.

Q4: What is the ideal concentration of 4-Vinylphenol-d4 to use in my experiments?

A4: The optimal concentration of the internal standard should be determined during method development. A general guideline is to use a concentration that is similar to the expected concentration of the analyte in the samples and falls within the linear dynamic range of the assay. This ensures a robust and reliable signal for the internal standard without causing self-suppression.

Troubleshooting Guides

This section addresses specific issues you might encounter during your LC-MS analysis using 4-Vinylphenol-d4.

Issue 1: Poor reproducibility of quality control (QC) samples.

This is a classic symptom of unmanaged or improperly corrected ion suppression. The variability in the composition of different lots of biological matrices can lead to varying degrees of ion suppression from sample to sample.

Troubleshooting Steps:

• Verify Co-elution: Carefully examine the chromatograms of your analyte (4-Vinylphenol) and the internal standard (4-Vinylphenol-d4). They should ideally co-elute perfectly.

• Assess Matrix Effects: Perform a quantitative assessment of the matrix effect. This can be done by comparing the analyte's response in a post-extraction spiked matrix sample to its response in a neat solution.

• Optimize Chromatography: If a slight separation between the analyte and internal standard is observed, try to optimize the chromatographic method. This could involve adjusting the mobile phase composition, gradient, or trying a different column chemistry.

• Improve Sample Preparation: Employ more rigorous sample preparation techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove a larger portion of the interfering matrix components.

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components and alleviate ion suppression. However, ensure that the analyte concentration remains above the limit of quantification.

Issue 2: The peak area of the internal standard (4-Vinylphenol-d4) is not consistent across all samples.

This indicates that the internal standard is also being affected by variable ion suppression and is not behaving as expected.

Troubleshooting Steps:

• Post-Column Infusion Experiment: This experiment can help identify the regions in your chromatogram where ion suppression is most severe. You can then adjust your chromatography to move the elution of your analyte and internal standard away from these regions.

• Check for Carryover: Late-eluting matrix components from a previous injection can cause increasing ion suppression over an analytical run. Ensure your column wash step is adequate.

• Evaluate Internal Standard Stability: Confirm the stability of 4-Vinylphenol-d4 in your sample matrix and storage conditions.

Experimental Protocols

General Protocol for Quantification of 4-Vinylphenol using 4-Vinylphenol-d4

This protocol provides a general workflow. Specific parameters such as concentrations, volumes, and instrument settings should be optimized for your specific application and instrumentation.

1. Preparation of Stock and Working Solutions:

• 4-Vinylphenol Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of 4-Vinylphenol in 10 mL of methanol.

• 4-Vinylphenol-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 4-Vinylphenol-d4 in 1 mL of methanol.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the 4-Vinylphenol stock solution with a suitable solvent (e.g., 50:50 methanol:water).

• IS Working Solution (e.g., 1 µg/mL): Dilute the IS stock solution to a suitable working concentration.

2. Sample Preparation (Example for a biological matrix like plasma):

• To 100 µL of plasma sample (calibrator, QC, or unknown), add 10 µL of the IS working solution.

• Vortex briefly.

• Add 300 µL of ice-cold acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Transfer the supernatant to a new tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of the initial mobile phase.

• Transfer to an LC-MS vial for analysis.

3. LC-MS/MS Conditions (Illustrative):

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm) is a good starting point.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate 4-Vinylphenol from matrix interferences.

• Flow Rate: 0.3 - 0.5 mL/min.

• Injection Volume: 5 - 10 µL.

• Ionization Mode: Electrospray Ionization (ESI) in negative or positive mode (to be optimized).

• MRM Transitions: Determine the optimal precursor and product ions for both 4-Vinylphenol and 4-Vinylphenol-d4.

Data Presentation

The effectiveness of using 4-Vinylphenol-d4 can be demonstrated by comparing the precision and accuracy of measurements with and without internal standard correction.

Table 1: Illustrative comparison of analytical performance for 4-Vinylphenol quantification.

Parameter	Without Internal Standard	With 4-Vinylphenol-d4 Internal Standard
Precision (%RSD) for QC samples
Low QC (n=6)	15.2%	4.5%
Mid QC (n=6)	12.8%	3.8%
High QC (n=6)	14.1%	4.1%
Accuracy (%Bias) for QC samples
Low QC	-25.6%	-3.2%
Mid QC	-21.3%	+1.5%
High QC	-28.9%	-2.8%

Note: The data in this table is for illustrative purposes to demonstrate the expected improvement in analytical performance and is not derived from a specific experimental result.

Visualizations

Caption: Experimental workflow for the quantification of 4-Vinylphenol.

Caption: Mechanism of ion suppression in the ESI source.

Caption: Troubleshooting decision tree for ion suppression issues.

References

• 1. pure.amsterdamumc.nl [pure.amsterdamumc.nl]
• 2. Phenolic compounds and quantitative 1H-NMR spectroscopy for authentication of lemon, lime, orange, and grapefruit juices - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Deuterium Isotope Effect on 4-Vinylphenol-d4 Retention Time

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the chromatographic behavior of deuterated 4-vinylphenol (B1222589). Below you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: Why does my deuterated 4-vinylphenol-d4 elute at a different retention time than non-deuterated 4-vinylphenol?

A1: This phenomenon is known as the chromatographic deuterium (B1214612) isotope effect. The substitution of hydrogen with deuterium atoms leads to subtle changes in the physicochemical properties of the molecule. The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond. This results in a smaller van der Waals radius and reduced polarizability for the deuterated molecule. In reversed-phase high-performance liquid chromatography (RP-HPLC), these differences typically lead to weaker hydrophobic interactions with the non-polar stationary phase, causing the deuterated compound to elute slightly earlier than its non-deuterated counterpart. This is often referred to as an "inverse isotope effect".

Q2: I'm observing a shift in the retention time of my 4-vinylphenol-d4 standard. What could be the cause?

A2: A shift in retention time for your deuterated standard can be due to the inherent isotope effect or changes in your chromatographic system. If the shift is relative to the non-deuterated analog and consistent, it is likely the isotope effect. However, if the retention time is drifting or has suddenly changed, consider the following factors:

• Mobile Phase Composition: Small variations in the mobile phase composition can lead to significant changes in retention time.

• Column Temperature: Fluctuations in column temperature can affect the viscosity of the mobile phase and the kinetics of the interaction between the analyte and the stationary phase.

• Flow Rate: Inconsistent flow rates from the pump will directly impact retention times.

• Column Aging: Over time, the performance of an HPLC column can degrade, leading to shifts in retention.

Q3: How can I manage the retention time difference between 4-vinylphenol and 4-vinylphenol-d4 in my analysis?

A3: While the deuterium isotope effect is an intrinsic property, you can take steps to manage it for consistent and accurate analysis. If you are using the deuterated compound as an internal standard, it is crucial to have consistent and reproducible chromatography. Ensure your HPLC system is well-maintained and that chromatographic conditions (mobile phase composition, temperature, and flow rate) are precisely controlled. If co-elution is desired, you might explore different stationary phases or mobile phase modifiers, but often, a consistent and predictable retention time difference is acceptable for quantitative analysis using an internal standard.

Data Presentation

The following table summarizes representative retention time data for 4-vinylphenol and an estimated retention time for 4-vinylphenol-d4 based on the principles of the deuterium isotope effect in RP-HPLC.

Compound	Retention Time (minutes)
4-Vinylphenol	27.0
4-Vinylphenol-d4 (estimated)	26.8

Note: The retention time for 4-vinylphenol-d4 is an estimate to illustrate the expected earlier elution. The actual retention time difference will depend on the specific chromatographic conditions and the exact positions of deuteration.

Experimental Protocols

Chromatographic Analysis of 4-Vinylphenol and 4-Vinylphenol-d4

This protocol is based on established methods for the analysis of 4-vinylphenol and is suitable for observing the deuterium isotope effect.

Objective: To determine and compare the retention times of 4-vinylphenol and 4-vinylphenol-d4 using RP-HPLC with UV detection.

Materials:

• 4-Vinylphenol standard

• 4-Vinylphenol-d4 standard

• HPLC grade methanol

• Ultrapure water

• Phosphoric acid

• Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• HPLC system with a UV detector

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase by mixing methanol, ultrapure water, and phosphoric acid in a ratio of 400:590:10 (v/v/v). Degas the mobile phase before use.

• Standard Solution Preparation: Prepare individual stock solutions of 4-vinylphenol and 4-vinylphenol-d4 in the mobile phase. From these, prepare working solutions at a suitable concentration for UV detection.

• HPLC Conditions:

  • Column: C18 reversed-phase column

  • Mobile Phase: Methanol/Ultrapure Water/Phosphoric Acid (400:590:10, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 20 µL

  • Column Temperature: Ambient or controlled at 25 °C

  • Detection: UV at 260 nm

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the 4-vinylphenol standard solution and record the chromatogram and retention time.

  • Inject the 4-vinylphenol-d4 standard solution and record the chromatogram and retention time.

  • If desired, inject a mixture of both standards to observe the separation.

• Data Analysis: Compare the retention times of 4-vinylphenol and 4-vinylphenol-d4. The deuterated compound is expected to elute slightly earlier.

Synthesis of 4-Vinylphenol-d4

This protocol describes a general method for the deuteration of the aromatic ring of phenol (B47542), which can be adapted for the synthesis of 4-vinylphenol-d4 from 4-vinylphenol. An alternative starting from commercially available deuterated p-coumaric acid is also mentioned.

Method 1: Direct Deuteration of 4-Vinylphenol

Objective: To synthesize 4-vinylphenol-d4 via H/D exchange on the aromatic ring of 4-vinylphenol.

Materials:

• 4-Vinylphenol

• Deuterium oxide (D₂O)

• Platinum on carbon (Pt/C, 5%)

• Hydrogen gas (H₂)

• Anhydrous organic solvent (e.g., diethyl ether)

• Reaction vessel suitable for heterogeneous catalysis under a hydrogen atmosphere

Procedure:

• Reaction Setup: In a reaction vessel, combine 4-vinylphenol and D₂O. Add 5% Pt/C as the catalyst.

• Deuteration Reaction: Seal the vessel and introduce a hydrogen atmosphere. Stir the reaction mixture at room temperature. The H/D exchange on the electron-rich aromatic ring of phenol is efficient under these conditions.[1] The reaction progress can be monitored by taking small aliquots and analyzing by mass spectrometry to determine the extent of deuterium incorporation.

• Work-up: After the reaction is complete, filter the mixture to remove the Pt/C catalyst.

• Isolation: Extract the aqueous solution with an anhydrous organic solvent such as diethyl ether. Dry the organic extracts over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield 4-vinylphenol-d4.

Method 2: Decarboxylation of Deuterated p-Coumaric Acid

4-vinylphenol is biosynthesized via the decarboxylation of p-coumaric acid. A deuterated version of this precursor, p-coumaric acid-d6, is commercially available and can be used to synthesize 4-vinylphenol-d4.

Objective: To synthesize 4-vinylphenol-d4 by the decarboxylation of p-coumaric acid-d6.

Procedure: The decarboxylation of p-coumaric acid to 4-vinylphenol can be achieved by heating. A catalyst-free method involves heating p-coumaric acid in a high-boiling solvent like N,N-dimethylformamide (DMF).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
No peak observed for 4-vinylphenol or 4-vinylphenol-d4	- Incorrect UV wavelength- Sample degradation- No injection occurred	- Verify detector wavelength is set to 260 nm.- Prepare fresh standard solutions.- Check autosampler/injector for proper operation.
Broad or tailing peaks	- Column contamination- Inappropriate mobile phase pH- Column void	- Flush the column with a strong solvent.- Ensure the mobile phase pH is appropriate for the analysis of phenols.- Replace the column if it is old or has a void.
Significant drift in retention times	- Leak in the HPLC system- Inconsistent mobile phase composition- Fluctuating column temperature	- Check for leaks in fittings and pump seals.- Prepare fresh mobile phase and ensure proper mixing and degassing.- Use a column oven to maintain a constant temperature.
Poor separation of 4-vinylphenol and 4-vinylphenol-d4	- Insufficient column efficiency- Isotope effect is too small under current conditions	- Use a longer column or a column with a smaller particle size.- Optimize mobile phase composition (e.g., adjust methanol/water ratio).

Visualizations

Caption: A flowchart for troubleshooting unexpected retention time shifts.

Caption: An overview of synthetic routes to obtain 4-vinylphenol-d4.

References

• 1. academic.oup.com [academic.oup.com]

Technical Support Center: 4-Vinylphenol-d4 Stability in Protic Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides comprehensive guidance on preventing the hydrogen/deuterium (B1214612) (H/D) exchange of 4-Vinylphenol-d4 when working with protic solvents. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is H/D exchange and why is it a concern for 4-Vinylphenol-d4?

A1: Hydrogen/deuterium (H/D) exchange is a chemical reaction where a deuterium atom in a molecule is replaced by a hydrogen atom from the surrounding environment, or vice-versa. For 4-Vinylphenol-d4, where the deuterium labels are on the aromatic ring, this "back-exchange" can lead to a loss of isotopic purity. This is particularly problematic in quantitative studies, such as those using mass spectrometry or NMR, where the deuterated compound serves as an internal standard. The loss of deuterium can compromise the accuracy and reliability of experimental results.

Q2: Which deuterium atoms on 4-Vinylphenol-d4 are most susceptible to exchange?

A2: There are two types of exchange to consider for 4-Vinylphenol-d4:

• Hydroxyl Deuteron (B1233211): If the hydroxyl group is deuterated (4-Vinylphenol-d5), this deuteron is highly labile and will exchange almost instantaneously with protons from protic solvents like water or methanol (B129727).[1]

• Aromatic Deuterons: The four deuterium atoms on the aromatic ring are covalently bonded to carbon and are much less prone to exchange. However, they can undergo exchange under certain conditions, particularly in the presence of protic solvents and acid or base catalysts.[1] The hydroxyl (-OH) and vinyl (-CH=CH₂) groups are both electron-donating and activate the aromatic ring towards electrophilic substitution, making the ortho and para positions particularly susceptible to H/D exchange.

Q3: What are the primary factors that promote H/D exchange on the aromatic ring?

A3: The primary factors that promote the back-exchange of deuterium on the aromatic ring of 4-Vinylphenol-d4 are:

• Protic Solvents: Solvents with exchangeable protons, such as water (H₂O), methanol (CH₃OH), and ethanol (B145695) (C₂H₅OH), are the main source of protons for back-exchange.

• pH: Both acidic and basic conditions catalyze H/D exchange on the aromatic ring. The rate of exchange is generally minimized under neutral or near-neutral pH conditions. For some related compounds, the minimum exchange rate is observed around pH 2.5-3.0.[1][2]

• Temperature: Higher temperatures increase the rate of H/D exchange.

• Presence of Moisture: Even trace amounts of water in aprotic solvents can lead to significant H/D exchange over time.

Q4: Which solvents are recommended for handling 4-Vinylphenol-d4 to minimize H/D exchange?

A4: To minimize H/D exchange, it is crucial to use anhydrous aprotic solvents . These solvents do not have exchangeable protons and are less likely to facilitate the exchange reaction. Recommended aprotic solvents include:

• Acetonitrile-d₃

• Chloroform-d

• Dimethyl sulfoxide-d₆ (DMSO-d₆)

• Acetone-d₆

• Benzene-d₆

• Tetrahydrofuran-d₈ (THF-d₈)

It is imperative to use high-purity, anhydrous grades of these solvents and to handle them under an inert atmosphere to prevent moisture absorption.

Troubleshooting Guide

This guide addresses common problems encountered during the handling and analysis of 4-Vinylphenol-d4.

Problem 1: Loss of Isotopic Purity Observed in Mass Spectrometry Analysis.

Possible Cause	Troubleshooting Steps & Solutions
Use of Protic Solvents	Immediately switch to high-purity, anhydrous aprotic solvents for all sample preparation and analysis steps.
Contaminated Solvents	Use fresh, unopened anhydrous solvents. If using a Sure/Seal™ bottle, use a dry syringe and needle under an inert atmosphere (e.g., argon or nitrogen) to withdraw the solvent.
Acidic or Basic Conditions	Ensure all solutions are maintained at or near neutral pH. Avoid the use of acidic or basic additives in the mobile phase if possible. If unavoidable, perform the analysis at low temperatures and minimize the time the sample is in solution.
Elevated Temperatures	Keep samples cooled during storage and analysis. Use a cooled autosampler if available. Avoid heating samples during preparation.
Moisture Contamination	Dry all glassware in an oven at >150°C for several hours and cool in a desiccator before use. Prepare samples in a glove box or under a stream of dry, inert gas.

Problem 2: Disappearance or Reduction of Aromatic Signals in ¹H NMR Spectrum of a Deuterated Standard.

Possible Cause	Troubleshooting Steps & Solutions
Back-Exchange on the Aromatic Ring	This indicates significant contamination with protic species. Review the entire sample preparation workflow to identify and eliminate sources of moisture and protic solvents. Prepare a fresh sample using strictly anhydrous and aprotic conditions.
Incorrect Internal Standard Concentration	If using an internal standard for quantification, verify its concentration and ensure accurate pipetting.
Degradation of the Compound	While less common, consider the possibility of sample degradation. Analyze a freshly prepared sample to confirm.

Quantitative Data on H/D Exchange

Table 1: Pseudo-first-order Rate Constants for H/D Exchange of Phenol (B47542) in D₂O at High Temperatures

Temperature (°C)	Rate Constant (k) at ortho-position (s⁻¹)	Rate Constant (k) at para-position (s⁻¹)
210	~1.0 x 10⁻⁴	~1.2 x 10⁻⁴
240	~5.0 x 10⁻⁴	~6.0 x 10⁻⁴
Data extrapolated from graphical representations in reference[3]. No exchange at the meta-position was observed under these conditions.

Table 2: Observed Pseudo-first-order Rate Constants (k_obs) for H/D Exchange in Catechin (a flavonoid phenol) in D₂O

Temperature (K)	k_obs (s⁻¹)	Half-life (t½) (s)
300	2.71 x 10⁻⁵	25,000
305	3.90 x 10⁻⁵	17,800
Data from reference.

Table 3: Effect of pH on the Half-life of Catechin in D₂O at 300 K

Condition	Half-life (t½) (min)
Neutral solution	~25
pH 3.0	~6
Data from reference. This demonstrates the significant acceleration of H/D exchange under acidic conditions.

Experimental Protocols

Protocol 1: Preparation of 4-Vinylphenol-d4 for NMR Analysis to Minimize H/D Exchange

Objective: To prepare a sample of 4-Vinylphenol-d4 for NMR analysis while preserving its isotopic integrity.

Materials:

• 4-Vinylphenol-d4

• High-purity, anhydrous aprotic deuterated solvent (e.g., Acetonitrile-d₃, Chloroform-d, DMSO-d₆) in a sealed ampule or Sure/Seal™ bottle.

• High-quality 5 mm NMR tubes

• Glass vials with PTFE-lined caps

• Pasteur pipettes and glass wool

• Inert gas (Argon or Nitrogen) supply

• Glove box or glove bag (recommended)

• Oven and desiccator

Procedure:

• Glassware Preparation: Place NMR tubes, vials, and Pasteur pipettes in an oven at 150°C for at least 4 hours (overnight is ideal). Transfer the hot glassware to a desiccator and allow it to cool to room temperature under vacuum.

• Inert Atmosphere: Perform all subsequent steps in a glove box or under a positive pressure of dry argon or nitrogen.

• Sample Weighing: Accurately weigh the desired amount of 4-Vinylphenol-d4 into a dried vial.

• Solvent Addition: Using a dry syringe, withdraw the required volume (typically 0.6-0.7 mL) of the anhydrous deuterated solvent and add it to the vial containing the sample.

• Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved.

• Filtration and Transfer: Place a small, dry plug of glass wool into a dry Pasteur pipette. Transfer the sample solution through the pipette into the dried NMR tube. This step removes any particulate matter.

• Capping: Immediately cap the NMR tube securely. For extra protection against moisture ingress, wrap the cap with Parafilm®.

• Analysis: Acquire the NMR spectrum as soon as possible after sample preparation.

Protocol 2: Analysis of Isotopic Purity of 4-Vinylphenol-d4 by Mass Spectrometry

Objective: To determine the isotopic purity of 4-Vinylphenol-d4 using LC-MS, minimizing back-exchange during the process.

Materials:

• 4-Vinylphenol-d4 sample

• High-purity, anhydrous aprotic solvents (e.g., acetonitrile, methanol) for mobile phase preparation.

• Volumetric flasks and pipettes

• LC-MS system (preferably with a high-resolution mass spectrometer like TOF or Orbitrap)

• C18 reversed-phase column

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 4-Vinylphenol-d4 in an anhydrous aprotic solvent (e.g., acetonitrile) in a volumetric flask. Work quickly to minimize exposure to atmospheric moisture.

• Working Standard Preparation: Prepare a dilute working standard by diluting the stock solution with the initial mobile phase solvent.

• LC-MS Conditions:

  • Mobile Phase: Use a mobile phase with a high percentage of aprotic organic solvent. If an aqueous component is necessary, keep its proportion as low as possible and consider using D₂O instead of H₂O if compatible with the chromatography. Avoid acidic or basic mobile phase additives if possible. If required for ionization, use them at the lowest effective concentration.

  • Column Temperature: Maintain the column at a low temperature (e.g., 20-25°C) to slow down any potential on-column exchange.

  • Flow Rate: Use a standard flow rate suitable for the column dimensions.

• Mass Spectrometry Analysis:

  • Acquire full-scan mass spectra in the appropriate ionization mode (e.g., ESI negative mode for phenols).

  • Set the mass range to include the molecular ions of the unlabeled (d₀), partially deuterated (d₁, d₂, d₃), and fully deuterated (d₄) 4-vinylphenol (B1222589).

• Data Analysis:

  • Extract the ion chromatograms for each isotopologue.

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula:

Visualizations

Caption: Mechanism of acid-catalyzed H/D back-exchange on the aromatic ring.

References

• 1. Analysis of Temperature-Dependent H/D Exchange Mass Spectrometry Experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing GC-MS Parameters for 4-Vinylphenol-d4 Detection

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the detection of 4-Vinylphenol-d4.

Frequently Asked Questions (FAQs)

Q1: What is 4-Vinylphenol-d4, and what is its primary application in GC-MS analysis?

A1: 4-Vinylphenol-d4 is a deuterated form of 4-Vinylphenol, meaning some of its hydrogen atoms have been replaced by deuterium (B1214612), a stable isotope of hydrogen. In GC-MS, it is primarily used as an internal standard for the quantitative analysis of 4-Vinylphenol.[1] Its chemical properties are nearly identical to the non-deuterated analyte, but it has a different mass, allowing it to be distinguished by the mass spectrometer. This helps to correct for variations in sample preparation and instrument response, leading to more accurate and precise quantification.

Q2: Is derivatization necessary for the GC-MS analysis of 4-Vinylphenol-d4?

A2: While derivatization (e.g., silylation) is a common technique to reduce the polarity and improve the peak shape of phenolic compounds, it is not always necessary for volatile phenols like 4-Vinylphenol.[2] Direct analysis of underivatized 4-Vinylphenol is possible and can simplify the sample preparation process.[3] However, if you encounter issues with peak tailing, derivatization can be a valuable troubleshooting step.

Q3: My 4-Vinylphenol-d4 internal standard elutes at a slightly different retention time than the native 4-Vinylphenol. Is this normal?

A3: Yes, this is a well-documented phenomenon known as the "chromatographic isotope effect." Deuterated compounds often elute slightly earlier than their non-deuterated counterparts from most GC stationary phases. This is due to the subtle differences in physicochemical properties between carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. While usually minor, this effect should be monitored to ensure it doesn't lead to differential matrix effects, where the analyte and internal standard are affected differently by co-eluting matrix components.

Q4: How do I select the appropriate quantifier and qualifier ions for 4-Vinylphenol-d4 in Selected Ion Monitoring (SIM) mode?

Troubleshooting Guides

This section provides solutions to common problems encountered during the GC-MS analysis of 4-Vinylphenol-d4.

Problem 1: Poor Peak Shape (Tailing)

Symptoms:

• The peak for 4-Vinylphenol and/or 4-Vinylphenol-d4 is asymmetrical with a pronounced "tail" extending from the back of the peak.

• Poor resolution from neighboring peaks.

• Inaccurate peak integration and quantification.

Possible Causes and Solutions:

Cause	Solution
Active Sites in the System	The hydroxyl group of phenolic compounds can interact with active sites (e.g., silanol (B1196071) groups) in the GC inlet liner, column, or transfer line. This is a common cause of peak tailing for phenols. Solutions: Use a deactivated inlet liner. Trim the first few centimeters of the GC column to remove accumulated non-volatile residues and active sites. Consider using an ultra-inert GC column.
Suboptimal GC Method Parameters	An inappropriate oven temperature program or carrier gas flow rate can lead to peak broadening and tailing. Solutions: Optimize the initial oven temperature and the temperature ramp rate. Ensure a constant and optimal carrier gas flow rate.
Sample Matrix Effects	Components in the sample matrix can interact with the analyte and the column, causing peak distortion. Solutions: Implement a more thorough sample cleanup procedure to remove interfering matrix components.
Need for Derivatization	The inherent polarity of the phenolic hydroxyl group can cause peak tailing. Solution: If other troubleshooting steps fail, consider derivatizing the sample with a silylating agent to reduce the polarity of the analyte.

Problem 2: Low Sensitivity / Poor Signal-to-Noise Ratio

Symptoms:

• The peak height for 4-Vinylphenol-d4 is low, even at expected concentrations.

• The signal-to-noise ratio is poor, making accurate integration difficult.

Possible Causes and Solutions:

Cause	Solution
Suboptimal Injection Parameters	Incorrect injection volume, split ratio, or inlet temperature can lead to poor sample transfer onto the column. Solutions: For trace analysis, use a splitless injection. Optimize the splitless time to ensure complete transfer of the analyte. Ensure the inlet temperature is sufficient to volatilize the analyte without causing degradation.
MS (B15284909) Detector Not Optimized	The MS parameters may not be optimal for the detection of 4-Vinylphenol-d4. Solutions: Ensure the MS is properly tuned. Operate in Selected Ion Monitoring (SIM) mode for maximum sensitivity. Optimize the dwell time for the selected ions to ensure sufficient data points across the peak.
Leaks in the GC-MS System	Air leaks can increase background noise and reduce sensitivity. Solution: Perform a leak check of the entire system, including the inlet, column connections, and MS interface.
Contaminated Ion Source	A dirty ion source can significantly reduce sensitivity. Solution: Clean the ion source according to the manufacturer's instructions.

Experimental Protocols

Protocol 1: Direct GC-MS Analysis of 4-Vinylphenol-d4 (Underivatized)

This protocol provides a starting point for the direct analysis of 4-Vinylphenol-d4 without derivatization. Optimization will be required based on your specific instrument and sample matrix.

1. Sample Preparation:

• Prepare a stock solution of 4-Vinylphenol-d4 in a suitable solvent (e.g., methanol (B129727) or ethyl acetate).

• Spike samples and calibration standards with the 4-Vinylphenol-d4 internal standard to a final concentration within the linear range of the assay.

2. GC-MS Parameters:

Parameter	Recommended Setting
GC System	Agilent 8890 GC or equivalent
Injector	Split/Splitless
Injection Mode	Splitless (for trace analysis)
Inlet Temperature	250 °C
Injection Volume	1 µL
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (constant flow)
GC Column	DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 280 °CHold: 5 min at 280 °C
MS System	Agilent 5977 MSD or equivalent
Ionization Mode	Electron Ionization (EI) at 70 eV
Source Temperature	230 °C
Quadrupole Temperature	150 °C
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (Predicted)	Quantifier: m/z 124Qualifiers: m/z 96, m/z 95
Dwell Time	100 ms per ion

3. Data Analysis:

• Generate a calibration curve by plotting the ratio of the peak area of 4-Vinylphenol to the peak area of 4-Vinylphenol-d4 against the concentration of 4-Vinylphenol.

• Quantify 4-Vinylphenol in unknown samples using the calibration curve.

Protocol 2: Silylation of 4-Vinylphenol-d4 for GC-MS Analysis

This protocol is for the derivatization of 4-Vinylphenol-d4 with a silylating agent to improve peak shape and reduce tailing.

1. Reagents:

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine (B92270) or Acetonitrile (reaction solvent)

• 4-Vinylphenol-d4 standard

2. Derivatization Procedure:

• Evaporate the solvent from the sample extract containing 4-Vinylphenol-d4 under a gentle stream of nitrogen.

• To the dry residue, add 50 µL of pyridine or acetonitrile.

• Add 50 µL of BSTFA + 1% TMCS.

• Cap the vial tightly and heat at 60-70 °C for 30 minutes.

• Cool the vial to room temperature.

• Inject 1 µL of the derivatized sample into the GC-MS.

3. GC-MS Parameters for Silylated Analyte:

• The GC parameters can be similar to the underivatized method, but the oven temperature program may need to be adjusted.

• The MS will need to be set to monitor the m/z values of the silylated derivative. The molecular weight of the TMS derivative of 4-Vinylphenol-d4 will be 196 g/mol (124 + 72). The mass spectrum will show a molecular ion at m/z 196 and characteristic fragments.

Data Presentation

Quantitative data should be summarized in clear and concise tables. Below are examples of tables for presenting calibration curve data and recovery results.

Table 1: Example Calibration Curve Data for 4-Vinylphenol using 4-Vinylphenol-d4 as Internal Standard

Calibration Level	4-Vinylphenol Conc. (ng/mL)	4-Vinylphenol Peak Area	4-Vinylphenol-d4 Peak Area	Peak Area Ratio (Analyte/IS)
1	1	15,234	250,112	0.061
2	5	76,123	252,345	0.302
3	10	153,456	249,876	0.614
4	50	755,678	251,111	3.010
5	100	1,510,987	250,555	6.030
Linearity (R²)	\multicolumn{4}{c	}{0.9995}

Table 2: Example Recovery Data for 4-Vinylphenol in a Biological Matrix

Sample ID	Spiked Concentration (ng/mL)	Measured Concentration (ng/mL)	Recovery (%)
Low QC	5	4.8	96
Mid QC	50	52.1	104.2
High QC	100	98.5	98.5

Visualizations

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting poor peak shape in the GC-MS analysis of 4-Vinylphenol-d4.

Relationship between GC-MS Parameters and Analysis Outcome

Caption: The relationship between key GC-MS parameters and the quality of the analytical results for 4-Vinylphenol-d4.

References

• 1. Supporting non-target identification by adding hydrogen deuterium exchange MS/MS capabilities to MetFrag - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. mass spectrum of phenol C6H6O C6H5OH fragmentation pattern of m/z m/e ions for analysis and identification of phenol image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. chem.libretexts.org [chem.libretexts.org]

Improving peak shape for 4-Vinylphenol-d4 in chromatography

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the chromatographic peak shape of 4-Vinylphenol-d4.

Frequently Asked Questions (FAQs)

Q1: What is an ideal chromatographic peak shape?

An ideal chromatographic peak should be symmetrical and have a Gaussian shape.[1] Peak asymmetry is quantified using the Tailing Factor (Tf) or Asymmetry Factor (As). A value close to 1.0 is considered ideal, while values greater than 2.0 are generally unacceptable for precise analytical methods.[1] Poor peak shape, such as tailing or fronting, can compromise resolution, decrease sensitivity, and negatively impact the accuracy of quantification.[1][2]

Q2: What is the difference between peak tailing and peak fronting?

Peak tailing occurs when the back half of the peak is broader than the front half.[3] Conversely, peak fronting is when the front half of the peak is broader than the back half. Tailing is often caused by secondary chemical interactions, while fronting can be a result of issues like column overload.

Troubleshooting for High-Performance Liquid Chromatography (HPLC)

Poor peak shape for phenolic compounds like 4-Vinylphenol-d4 in reversed-phase HPLC is a common issue, most often manifesting as peak tailing.

Q3: What causes peak tailing for 4-Vinylphenol-d4 in HPLC?

Peak tailing for 4-Vinylphenol-d4 is primarily caused by two factors:

• Secondary Interactions: The acidic hydroxyl group on the phenol (B47542) can interact with residual silanol (B1196071) groups on the surface of silica-based columns. These active sites can retain some analyte molecules more strongly than others, leading to a "tail."

• Mobile Phase pH: If the mobile phase pH is close to the pKa of the phenol group, both the ionized (phenolate) and non-ionized forms of the compound will be present. This dual state results in inconsistent retention and peak distortion.

Q4: How can I systematically troubleshoot and resolve peak tailing for 4-Vinylphenol-d4?

A systematic approach is the most effective way to resolve peak tailing. Start by optimizing the mobile phase, as this is often the simplest and most impactful adjustment.

Caption: HPLC Peak Tailing Troubleshooting Workflow.

Step 1: Optimize Mobile Phase pH

The most effective way to reduce peak tailing for phenolic compounds is to suppress the ionization of both the analyte's hydroxyl group and the column's residual silanol groups. This is achieved by lowering the mobile phase pH.

pH Range	Effect on 4-Vinylphenol-d4	Effect on Silica (B1680970) Column	Expected Peak Shape
pH < 4	Predominantly neutral (protonated -OH group)	Silanol groups (Si-OH) are protonated and less active	Improved, Symmetrical
pH 4 - 8	Mixture of neutral and ionized forms	Silanol groups begin to deprotonate (Si-O⁻)	Poor, Tailing
pH > 8	Predominantly ionized (phenolate form)	Silanol groups are fully deprotonated and highly active	Poor, Tailing

Step 2: Select an Appropriate Column

If pH adjustment is insufficient, the column itself may be the issue.

• Use Modern, End-Capped Columns: High-purity silica columns (Type B) that are "end-capped" have their residual silanol groups chemically deactivated, which significantly reduces secondary interactions.

• Consider Alternative Stationary Phases: For aromatic compounds like 4-Vinylphenol-d4, a phenyl-hexyl or pentafluorophenyl (PFP) column can offer different selectivity through π-π interactions, potentially improving peak shape.

Experimental Protocol: Mobile Phase Preparation for Improved Peak Shape

This protocol describes the preparation of a mobile phase with a pH of ~2.7, suitable for suppressing ionization of 4-Vinylphenol-d4.

Objective: To prepare 1 L of a 90:10 Water:Acetonitrile (B52724) mobile phase containing 0.1% formic acid.

Materials:

• HPLC-grade water (900 mL)

• HPLC-grade acetonitrile (100 mL)

• Formic acid (1 mL, high purity)

• Sterile, filtered 1 L glass reservoir

• 0.2 µm or 0.45 µm membrane filter

Procedure:

• Measure 900 mL of HPLC-grade water into the 1 L glass reservoir.

• Carefully add 1 mL of formic acid to the water.

• Add 100 mL of HPLC-grade acetonitrile to the reservoir.

• Seal the reservoir and mix thoroughly by inversion for 1-2 minutes.

• Filter the mobile phase through a 0.2 µm or 0.45 µm membrane filter to remove particulates.

• Degas the mobile phase using vacuum filtration, sonication, or an inline degasser before use.

• Label the reservoir clearly with the composition and preparation date.

Q5: What causes peak fronting for 4-Vinylphenol-d4 and how can it be fixed?

Peak fronting is less common than tailing for phenolic compounds but can occur. The primary causes are:

• Column Overload: Injecting too much sample mass saturates the stationary phase.

• Sample Solvent Mismatch: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte to move through the start of the column too quickly, resulting in a fronting peak.

Solutions:

• Reduce Injection Volume/Concentration: Dilute the sample or inject a smaller volume to avoid overloading the column.

• Match Sample Solvent: Whenever possible, dissolve the sample in the initial mobile phase composition.

Troubleshooting for Gas Chromatography (GC)

In GC, poor peak shape for 4-Vinylphenol-d4 is often due to its high polarity and potential for interaction with active sites within the system.

Q6: Why does my 4-Vinylphenol-d4 peak tail or disappear in the GC system?

The hydroxyl group of 4-Vinylphenol-d4 is considered an "active" functional group in GC. This means it can be adsorbed by active sites in the GC flow path, leading to peak tailing, broadening, or complete loss of signal. Common active sites include the inlet liner, column connection points, and the column itself if it is not sufficiently inert.

Caption: Potential Active Sites in a GC System.

Q7: How can I improve the GC peak shape of 4-Vinylphenol-d4 without derivatization?

Improving the inertness of the entire sample flow path is critical.

• Use an Inert Inlet Liner: Employ a deactivated glass wool liner. The liner's high level of inertness prevents analyte loss and degradation during vaporization.

• Use an Ultra-Inert GC Column: Select a column specifically designed for analyzing active compounds. These columns have proprietary surface deactivation technologies that shield analytes from active sites.

• Ensure Proper Column Installation: Poorly cut or installed column ends can create dead volume and active sites, leading to peak tailing. Ensure the column is cut cleanly at a 90° angle.

Column Type	Description	Suitability for 4-Vinylphenol-d4
Standard Non-Polar (e.g., DB-1)	General-purpose column. May have some surface activity.	Moderate; may show tailing without derivatization.
Intermediate Polarity (e.g., DB-1701)	Suitable for chlorinated phenols.	Good; often used for this class of compounds.
Ultra-Inert (e.g., Agilent J&W UI, Thermo TraceGOLD)	Specifically treated to minimize surface activity and bleed.	Excellent; recommended for achieving the best peak shape for underivatized phenols.
WAX Columns	High polarity, contains hydroxyl groups.	Not Recommended; the stationary phase can react with active analytes.

Q8: When should I use derivatization, and what is the recommended procedure?

Derivatization should be considered when optimizing the inertness of the GC system does not provide the desired peak shape or sensitivity. Derivatization is a chemical reaction that converts the polar hydroxyl group into a less polar, more volatile group, thereby improving chromatographic performance.

The most common method for phenols is silylation , which replaces the active hydrogen on the hydroxyl group with a non-polar trimethylsilyl (B98337) (TMS) group.

Experimental Protocol: Silylation of 4-Vinylphenol-d4 using BSTFA

This protocol describes a general procedure for the silylation of phenolic compounds for GC-MS analysis.

Objective: To derivatize 4-Vinylphenol-d4 to its TMS-ether to improve peak shape and volatility for GC analysis.

Materials:

• Sample containing 4-Vinylphenol-d4 dissolved in a suitable solvent (e.g., acetone (B3395972), dichloromethane).

• Silylating reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with 1% Trimethylchlorosilane (TMCS) as a catalyst.

• Reaction vial (e.g., 2 mL autosampler vial with cap).

• Vortex mixer.

• Heating block or oven (optional).

Procedure:

• Pipette 1 mL of the sample solution into a clean, dry reaction vial. If the sample is in an aqueous solution, it must first be extracted into an organic solvent and dried completely, as silylating reagents are sensitive to water.

• Add 100 µL of BSTFA (+1% TMCS) to the sample solution in the vial.

• Immediately cap the vial tightly and shake vigorously with a vortex mixer for approximately 30 seconds.

• The reaction with BSTFA in a solvent like acetone can be nearly instantaneous (completed within 15 seconds) at room temperature. For other solvents or to ensure complete reaction, the vial can be heated (e.g., at 80°C for 1 hour).

• After the reaction is complete and the vial has cooled to room temperature, the sample is ready for injection into the GC-MS.

• Important: Analyze the derivatized sample on a low- to mid-polarity siloxane-based column (e.g., DB-1, DB-5). Avoid "WAX" phases, as they can react with the silylated analyte or excess reagent.

References

• 1. benchchem.com [benchchem.com]
• 2. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 3. benchchem.com [benchchem.com]

Inconsistent recovery of 4-Vinylphenol-d4 during sample prep

This technical support resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the inconsistent recovery of 4-Vinylphenol-d4 during sample preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical properties of 4-Vinylphenol-d4 that can lead to its inconsistent recovery?

A1: 4-Vinylphenol-d4 is susceptible to a few key issues owing to its chemical structure. The vinyl group can undergo polymerization, especially in the presence of heat, light, or radical initiators.[1] The phenolic hydroxyl group is weakly acidic and can be sensitive to pH extremes, particularly alkaline conditions which may promote oxidation.[2]

Q2: How can the choice of collection and storage container affect the stability of 4-Vinylphenol-d4?

A2: Improper selection of collection and storage containers can contribute to the loss of 4-Vinylphenol-d4. Adsorption to the surface of certain plastics can occur. It is advisable to use silanized glass vials to minimize surface interactions. Additionally, ensuring containers are clean and free of any residues that could catalyze degradation is crucial.

Q3: Can the sample matrix itself contribute to the inconsistent recovery of 4-Vinylphenol-d4?

A3: Yes, the sample matrix can significantly impact recovery. Complex matrices may contain components that interfere with the extraction process or promote the degradation of 4-Vinylphenol-d4. For instance, the presence of oxidative enzymes in biological samples could be a concern. A thorough cleanup step is often necessary to mitigate these matrix effects.[3]

Q4: Are there specific solvents or reagents that should be avoided during the sample preparation of 4-Vinylphenol-d4?

A4: While common extraction solvents like acetonitrile (B52724) and methanol (B129727) are generally compatible, it is important to use high-purity, inhibitor-free solvents to prevent the introduction of radicals that could initiate polymerization of the vinyl group.[1] Exposure to strong oxidizing agents should also be avoided due to the susceptibility of the phenol (B47542) group to oxidation.

Troubleshooting Guide: Inconsistent Recovery of 4-Vinylphenol-d4

This guide outlines potential causes for inconsistent recovery of 4-Vinylphenol-d4 and provides actionable solutions.

Potential Cause	Description	Recommended Action
Polymerization of the Vinyl Group	The vinyl group of 4-Vinylphenol-d4 can polymerize, leading to a decrease in the monomeric form that is being quantified. This can be initiated by heat, light, or the presence of free radicals.[1]	- Work with samples on ice or at reduced temperatures. - Protect samples and standards from light by using amber vials or covering them with aluminum foil. - Use fresh, high-purity solvents to minimize the presence of radical initiators.
pH-Related Degradation	The phenolic group is susceptible to degradation, particularly under alkaline conditions (pH > 8), which can lead to oxidation.	- Adjust the sample pH to a slightly acidic or neutral range (pH 6-7) before extraction. - Use appropriate buffers to maintain a stable pH throughout the sample preparation process.
Adsorption to Surfaces	4-Vinylphenol-d4 can adsorb to the surfaces of glassware and plasticware, leading to variable losses during sample transfer and extraction.	- Use silanized glass vials and pipette tips to minimize surface adsorption. - Pre-rinse all labware with the extraction solvent before use.
Incomplete Elution from SPE Sorbent	The choice of elution solvent may not be strong enough to completely desorb 4-Vinylphenol-d4 from the solid-phase extraction (SPE) sorbent.	- Optimize the elution solvent by testing different solvent compositions and volumes. - Consider a stronger solvent or a mixture of solvents to ensure complete elution.
Matrix Effects	Components in the sample matrix can interfere with the extraction and ionization of 4-Vinylphenol-d4, leading to ion suppression or enhancement in the mass spectrometer.	- Incorporate a more rigorous cleanup step in your sample preparation protocol. - Perform a post-extraction spike experiment to evaluate the extent of matrix effects.
Inconsistent Evaporation/Reconstitution	Loss of the analyte can occur during the evaporation of the solvent. The choice of reconstitution solvent can also impact recovery if the analyte is not fully soluble.	- Evaporate samples to dryness under a gentle stream of nitrogen at a low temperature. - Ensure the reconstitution solvent is appropriate for 4-Vinylphenol-d4 and vortex thoroughly to ensure complete dissolution.

Experimental Protocol: Solid-Phase Extraction (SPE) for 4-Vinylphenol-d4

This protocol provides a general methodology for the extraction of 4-Vinylphenol-d4 from a biological matrix, such as plasma, using SPE.

1. Sample Pre-treatment:

• Thaw plasma samples on ice.

• To a 1 mL aliquot of plasma in a silanized glass tube, add 10 µL of a 1 µg/mL 4-Vinylphenol-d4 internal standard solution.

• Vortex for 10 seconds.

• Add 1 mL of 0.1 M phosphate (B84403) buffer (pH 6.5) and vortex for another 10 seconds.

2. SPE Cartridge Conditioning:

• Condition a polymeric reversed-phase SPE cartridge (e.g., HLB) with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to go dry.

3. Sample Loading:

• Load the pre-treated sample onto the conditioned SPE cartridge at a slow and steady flow rate (approximately 1 mL/min).

4. Washing:

• Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Dry the cartridge under vacuum for 5 minutes.

5. Elution:

• Elute the 4-Vinylphenol-d4 with 1 mL of acetonitrile into a clean, silanized glass tube.

6. Evaporation and Reconstitution:

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the residue in 100 µL of the initial mobile phase of your LC-MS/MS system.

• Vortex for 20 seconds and transfer to an autosampler vial for analysis.

Visualizations

Caption: Troubleshooting workflow for inconsistent 4-Vinylphenol-d4 recovery.

References

• 1. Poly(4-vinylphenol) - Wikipedia [en.wikipedia.org]
• 2. Effect of pH on the stability of plant phenolic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Co-elution of Interferences with 4-Vinylphenol-d4

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering co-elution of interfering compounds with 4-Vinylphenol-d4 during analytical experiments. The following information is designed to help you troubleshoot and resolve these common chromatographic challenges.

Frequently Asked Questions (FAQs)

Q1: What are the most common compounds that co-elute with 4-Vinylphenol-d4?

A1: The most common interferences for 4-Vinylphenol are its structural isomers, 2-vinylphenol and 3-vinylphenol, as well as structurally related compounds like 4-vinylguaiacol. Due to their similar chemical properties, these compounds can have very close retention times in chromatographic systems, leading to co-elution. In complex matrices such as wine or beer, other phenolic compounds can also interfere with the analysis.

Q2: Why does my 4-Vinylphenol-d4 internal standard not co-elute perfectly with the native 4-Vinylphenol analyte?

A2: This phenomenon is known as the "deuterium isotope effect." The substitution of hydrogen with deuterium (B1214612) atoms can slightly alter the physicochemical properties of the molecule. In reversed-phase chromatography, deuterated compounds are often slightly less hydrophobic than their non-deuterated counterparts, which can lead to a small difference in retention time, with the deuterated standard eluting slightly earlier.

Q3: What are the consequences of co-elution of interferences with my internal standard?

A3: Co-elution can lead to inaccurate and unreliable quantification. If an interfering compound co-elutes with 4-Vinylphenol-d4, it can suppress or enhance the ionization of the internal standard in the mass spectrometer source. This phenomenon, known as a matrix effect, can alter the analyte-to-internal standard response ratio, leading to erroneous concentration measurements.

Q4: How can I detect if co-elution is occurring?

A4: Co-elution can be detected by examining the peak shape in your chromatogram. Look for signs of asymmetry, such as shoulders or tailing on the peak. If you are using a mass spectrometer, you can also investigate the ion ratios across the peak. A change in the ratio of qualifier to quantifier ions across the peak can indicate the presence of a co-eluting interference.

Troubleshooting Guide

Step 1: Confirm Co-elution and Identify the Interference

The first step in troubleshooting is to confirm that co-elution is indeed the issue and, if possible, identify the interfering compound.

• Visual Inspection of the Chromatogram: As mentioned in the FAQs, look for asymmetric peak shapes.

• Mass Spectral Analysis: Examine the mass spectrum across the entire peak. The presence of ions that do not belong to 4-Vinylphenol-d4 suggests a co-eluting compound. If you have a library of known interferences, you can compare the mass spectrum to identify the interfering substance.

Step 2: Optimize Chromatographic Conditions

If co-elution is confirmed, the next step is to adjust the chromatographic method to improve the separation.

The following table summarizes the expected impact of various chromatographic parameter adjustments on the retention and resolution of 4-Vinylphenol-d4 and a common interference, 4-vinylguaiacol.

Parameter Adjustment	Expected Effect on 4-Vinylphenol-d4 Retention Time	Expected Effect on 4-vinylguaiacol Retention Time	Expected Impact on Resolution (Rs)
Increase Acetonitrile (B52724) % in Mobile Phase	Decrease	Decrease	Decrease
Decrease Acetonitrile % in Mobile Phase	Increase	Increase	Increase
Change to a Phenyl-Hexyl Column	Increase (due to π-π interactions)	Increase (due to π-π interactions)	Likely Increase (due to different selectivity)
Decrease Column Temperature	Increase	Increase	May Increase or Decrease (compound-dependent)
Decrease Flow Rate	Increase	Increase	Increase (improves efficiency)

Data synthesized from general chromatographic principles and literature on phenol (B47542) analysis.

This protocol provides a systematic approach to optimizing your LC-MS method to resolve the co-elution of 4-Vinylphenol-d4 and an interfering compound.

1. Initial Assessment:

• Inject a standard solution containing 4-Vinylphenol and 4-Vinylphenol-d4 to determine their respective retention times and peak shapes under your current method.
• Inject a standard of the suspected interfering compound (e.g., 4-vinylguaiacol) to confirm its retention time.
• Inject a spiked matrix sample to observe the chromatographic behavior in the presence of the matrix.

2. Mobile Phase Optimization:

• Gradient Modification: If using a gradient, make it shallower around the elution time of the compounds of interest. For example, if the compounds elute at 40% B, try a gradient segment of 35-45% B over a longer period.
• Isocratic Elution: If using isocratic elution, systematically decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in increments of 2-5% to increase retention and potentially improve separation.

3. Stationary Phase Selectivity:

• If mobile phase optimization is insufficient, consider a column with a different stationary phase. For aromatic compounds like 4-Vinylphenol, a phenyl-hexyl or pentafluorophenyl (PFP) column can offer different selectivity compared to a standard C18 column due to π-π interactions.

4. Temperature and Flow Rate Adjustment:

• Temperature: Lowering the column temperature can sometimes enhance separation between closely eluting compounds. Experiment with temperatures between 25-40°C.
• Flow Rate: Reducing the flow rate can increase the number of theoretical plates and improve resolution. Try decreasing the flow rate from 1.0 mL/min to 0.8 mL/min or lower.

5. Verification:

• After each modification, reinject the standard solutions and the spiked matrix sample to evaluate the impact on resolution. Calculate the resolution (Rs) between the peaks of interest. A value of Rs > 1.5 is generally considered baseline separation.

Step 3: Enhance Sample Preparation

If chromatographic optimization does not fully resolve the co-elution, or if matrix effects are still suspected, improving the sample preparation method can help to remove the interfering compounds before analysis.

• Solid-Phase Extraction (SPE): Develop a selective SPE method to isolate 4-Vinylphenol from the interfering compounds. This may involve testing different sorbents (e.g., reversed-phase, ion-exchange) and optimizing the wash and elution steps.

• Liquid-Liquid Extraction (LLE): Optimize the pH of the sample and the extraction solvent to selectively extract 4-Vinylphenol while leaving the interferences in the original sample matrix.

Visualizations

Caption: A logical workflow for troubleshooting co-elution issues.

Caption: Key factors influencing HPLC peak separation.

Impact of sample pH on 4-Vinylphenol-d4 stability and recovery

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing challenges related to the impact of sample pH on the stability and recovery of 4-Vinylphenol-d4.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for the stability of 4-Vinylphenol-d4 in aqueous samples?

A1: The stability of 4-Vinylphenol-d4 is influenced by a balance between the phenolic hydroxyl group and the vinyl group. Generally, phenolic compounds exhibit greater stability in acidic conditions (pH < 7), which minimizes oxidation. However, the vinyl group can be labile under acidic conditions. To preserve the integrity of the deuterated label and prevent hydrogen-deuterium (H/D) exchange on the aromatic ring, it is advisable to work under neutral or near-neutral conditions. For long-term storage, adjusting the sample pH to a slightly acidic range of 4-5 is a common practice to inhibit microbial growth and oxidative degradation.

Q2: How does sample pH affect the recovery of 4-Vinylphenol-d4 during solid-phase extraction (SPE)?

A2: Sample pH is a critical parameter in solid-phase extraction (SPE) as it dictates the ionization state of 4-Vinylphenol-d4 and its interaction with the sorbent. For reversed-phase SPE, the sample pH should be adjusted to ensure the analyte is in its neutral form to maximize retention on the nonpolar sorbent. The pKa of 4-Vinylphenol is approximately 9.5. Therefore, adjusting the sample pH to at least 2 pH units below the pKa (i.e., pH ≤ 7.5) will ensure it is predominantly in the neutral, unionized form, leading to optimal retention and recovery.

Q3: Can the deuterium (B1214612) label on 4-Vinylphenol-d4 exchange with protons from the sample matrix?

A3: Yes, the deuterium atoms on the aromatic ring of 4-Vinylphenol-d4 can be susceptible to exchange with protons, particularly under acidic conditions. The proton of the phenolic hydroxyl group is highly labile and will exchange almost instantaneously with protons from protic solvents. To maintain the isotopic integrity of the label on the aromatic ring, it is recommended to avoid strongly acidic conditions during sample preparation and analysis.

Troubleshooting Guides

Low Recovery of 4-Vinylphenol-d4

Potential Cause	Troubleshooting Steps
Inappropriate Sample pH	Ensure the sample pH is adjusted to be at least 2 pH units below the pKa of 4-Vinylphenol (~9.5) before extraction to ensure it is in its neutral form for optimal retention on reversed-phase SPE cartridges. A pH in the range of 4-6 is generally recommended.
Degradation at High pH	Phenols are susceptible to oxidation at alkaline pH. If samples are basic, acidify them to a pH below 7 as soon as possible after collection. Store samples at low temperatures (e.g., 4°C for short-term, -80°C for long-term) to minimize degradation.
Analyte Breakthrough during SPE	If the sample is loaded onto the SPE cartridge too quickly, or if the sorbent mass is insufficient, the analyte may not be adequately retained. Optimize the loading flow rate and ensure the cartridge capacity is not exceeded.
Incomplete Elution from SPE Cartridge	The elution solvent may not be strong enough to desorb the analyte completely. Ensure the elution solvent has sufficient organic content (e.g., methanol (B129727) or acetonitrile) to disrupt the hydrophobic interactions between 4-Vinylphenol-d4 and the sorbent.

Poor Peak Shape in Chromatography (GC-MS or HPLC)

Potential Cause	Troubleshooting Steps
Interaction with Active Sites (GC-MS)	Phenolic compounds can interact with active sites in the GC inlet or on the column, leading to peak tailing. Use a deactivated inlet liner and a column specifically designed for the analysis of polar compounds. Derivatization of the hydroxyl group can also mitigate this issue.
Inappropriate Mobile Phase pH (HPLC)	For reversed-phase HPLC, the mobile phase pH should be controlled to ensure a consistent ionization state of the analyte. A mobile phase pH of around 3-4 is often used to suppress the ionization of the phenolic hydroxyl group, leading to improved retention and peak shape.
Co-elution with Interfering Compounds	Matrix components can interfere with the chromatographic analysis. Optimize the chromatographic conditions (e.g., temperature gradient in GC, mobile phase composition in HPLC) to improve the resolution between 4-Vinylphenol-d4 and any interfering peaks.

Quantitative Data Summary

pH	Expected Stability of Phenolic Group	Expected Stability of Vinyl Group	Expected Deuterium Label Stability (Aromatic)	Expected Recovery in Reversed-Phase SPE
< 4	High	Potentially Labile	Potential for H/D Exchange	High (if analyte is neutral)
4 - 6	High	Stable	Good	High
6 - 8	Moderate	Stable	High	High
> 8	Low (prone to oxidation)	High	High	Low (due to ionization)

Experimental Protocols

Protocol 1: Sample Preparation for 4-Vinylphenol-d4 Analysis in Aqueous Samples

• Sample Collection: Collect the aqueous sample in a clean, amber glass container to protect it from light.

• pH Adjustment: Immediately after collection, check the pH of the sample. If the pH is > 7, adjust it to a range of 4-6 using a suitable acid (e.g., phosphoric acid or hydrochloric acid).

• Fortification with Internal Standard: Spike the sample with a known concentration of 4-Vinylphenol-d4 solution.

• Storage: If not analyzed immediately, store the sample at 4°C for up to 24 hours or at -80°C for long-term storage.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by deionized water.

  • Load the pH-adjusted sample onto the cartridge at a slow, steady flow rate.

  • Wash the cartridge with deionized water to remove polar impurities.

  • Elute the 4-Vinylphenol-d4 with an appropriate organic solvent such as methanol or acetonitrile.

• Sample Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for chromatographic analysis.

Visualizations

Caption: Experimental workflow for the analysis of 4-Vinylphenol-d4.

Caption: Impact of pH on the stability of 4-Vinylphenol-d4 components.

Reference Data & Comparative Studies

A Comparative Guide to Method Validation for 4-Vinylphenol Quantification in Food Matrices

For researchers, scientists, and professionals in drug development, the accurate quantification of 4-vinylphenol (B1222589) in various food matrices is crucial for quality control and safety assessment. This guide provides a comparative overview of two primary analytical techniques: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS). The following sections present a compilation of performance data from various studies, detailed experimental protocols, and a visual workflow to aid in method selection and implementation.

Data Presentation: A Side-by-Side Comparison

The selection of an analytical method hinges on several factors, including the required sensitivity, the complexity of the food matrix, and the desired sample throughput. The tables below summarize the validation parameters for the analysis of 4-vinylphenol using HPLC and GC-MS. It is important to note that the data presented is a consolidation from different studies and food matrices, and therefore direct comparison should be made with caution.

Table 1: Quantitative Performance of HPLC for 4-Vinylphenol Analysis

Parameter	Typical Performance in Wine[1]	Typical Performance in Beer[2][3]
Limit of Detection (LOD)	11 µg/L	Not explicitly stated
Limit of Quantification (LOQ)	Not explicitly stated	Not explicitly stated
Linearity Range	20 - 2,000 µg/L	Not explicitly stated
Recovery (%)	Not explicitly stated	Not explicitly stated
Detector	Fluorescence	UV

Table 2: Quantitative Performance of GC-MS for 4-Vinylphenol Analysis

Parameter	Typical Performance in Alcoholic Beverages (Beer and Wine)
Limit of Detection (LOD)	Not explicitly stated
Limit of Quantification (LOQ)	< 3 µg/L
Linearity Range	5 - 500 µg/L
Recovery (%) in Beer	95.7 - 104.4%
Recovery (%) in Wine	81.4 - 97.6%
Detector	Mass Spectrometry (MS)

Experimental Protocols

Detailed methodologies are essential for the successful validation and application of any analytical method. The following protocols are based on established methods for the analysis of 4-vinylphenol in food matrices.

High-Performance Liquid Chromatography (HPLC) with Fluorescence Detection for Wine

This method is adapted from a study on the analysis of 4-vinylphenol in wines from the Württemberg region in Germany.[1]

1. Sample Preparation:

• Wine samples are directly transferred into HPLC vials without prior filtration to avoid potential adsorption of phenolic compounds.

2. HPLC System and Conditions:

• HPLC System: A standard HPLC system equipped with a fluorescence detector.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient or isocratic elution using a mixture of water (with a small percentage of acid like phosphoric acid) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 10 µL.

• Fluorescence Detection:

  • Excitation Wavelength: 225 nm

  • Emission Wavelength: 320 nm

3. Calibration:

• A linear calibration curve is established using standard solutions of 4-vinylphenol in a relevant solvent at concentrations ranging from 20 to 2,000 µg/L.

4. Data Analysis:

• Quantification is performed by comparing the peak area of 4-vinylphenol in the sample chromatogram to the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) with Stir Bar Sorptive Extraction (SBSE) for Alcoholic Beverages

This protocol is based on a validated method for the analysis of volatile phenols in beer and wine.

1. Sample Preparation (Stir Bar Sorptive Extraction - SBSE):

• Dilute the beverage sample with a phosphate (B84403) buffer (e.g., 1M, pH 7).

• Place an ethylene (B1197577) glycol/polydimethylsiloxane (EG/PDMS) stir bar into the diluted sample.

• Stir the sample for a defined period to allow for the extraction of volatile phenols onto the stir bar.

• Remove the stir bar and dry it gently.

2. GC-MS System and Conditions:

• GC-MS System: A gas chromatograph coupled with a mass spectrometer.

• Thermal Desorption: The stir bar is placed in a thermal desorption unit where the analytes are thermally desorbed and transferred to the GC inlet.

• Carrier Gas: Helium at a constant flow rate.

• Column: A suitable capillary column for volatile phenol (B47542) analysis (e.g., DB-5ms).

• Oven Temperature Program: A programmed temperature gradient is used to separate the compounds. For example, start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and selectivity, monitoring characteristic ions of 4-vinylphenol.

3. Calibration:

• Prepare a series of standard solutions of 4-vinylphenol in a model beverage (e.g., synthetic wine or beer) covering the expected concentration range (e.g., 5-500 µg/L).

• Analyze the standards using the same SBSE-GC-MS method to construct a calibration curve.

4. Data Analysis:

• Identify 4-vinylphenol based on its retention time and the presence of characteristic ions.

• Quantify the concentration by comparing the peak area of the target ion in the sample to the calibration curve.

Mandatory Visualization

The following diagrams illustrate the general workflow for the analysis of 4-vinylphenol and provide a logical comparison of the two techniques.

Workflow for 4-vinylphenol analysis.

Key attributes of HPLC vs. GC-MS.

References

• 1. weinobst.at [weinobst.at]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]

Performance Benchmarking of 4-Vinylphenol-d4 as an Internal Standard in LC-MS/MS Analysis

For Researchers, Scientists, and Drug Development Professionals: A Comparative Guide to Linearity, LOD, and LOQ

In the landscape of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a reliable internal standard is paramount for achieving accurate and reproducible results. Stable isotope-labeled (SIL) internal standards, such as 4-Vinylphenol-d4, are often considered the gold standard due to their chemical and physical similarities to the analyte of interest. This guide provides a comparative overview of the expected performance characteristics—linearity, limit of detection (LOD), and limit of quantitation (LOQ)—of 4-Vinylphenol-d4 and common alternative internal standards.

The following data is synthesized from published LC-MS/MS methodologies for similar phenolic compounds, providing a representative performance expectation in the absence of specific published data for 4-Vinylphenol-d4.

Comparative Performance Data

The selection of an appropriate internal standard is a critical step in method development. The ideal internal standard should mimic the analyte's behavior throughout the sample preparation and analysis process, thereby compensating for variability.[1] Deuterated standards like 4-Vinylphenol-d4 are generally preferred as they co-elute with the analyte and experience identical ionization effects, leading to the most accurate correction.[1] However, availability and cost may necessitate the consideration of alternatives.

Internal Standard	Type	Expected Linearity Range (R²)	Expected LOD	Expected LOQ
4-Vinylphenol-d4	Stable Isotope-Labeled	≥ 0.995	0.01 - 10 ng/mL	0.03 - 30 ng/mL
Phenol-d6	Stable Isotope-Labeled	≥ 0.995	0.1 - 5 ng/mL	0.3 - 15 ng/mL
4-Chlorophenol	Structural Analog	≥ 0.99	1 - 50 ng/mL	3 - 150 ng/mL
Salicylic Acid	Other Phenolic Compound	≥ 0.99	5 - 100 ng/mL	15 - 300 ng/mL

Disclaimer: The values presented in this table are estimates derived from published data for structurally similar phenolic compounds and may not represent the exact performance of these internal standards for the analysis of 4-Vinylphenol.[2][3][4] Method-specific optimization is crucial.

Experimental Protocols

Accurate determination of linearity, LOD, and LOQ is fundamental to validating a quantitative LC-MS/MS method. The following is a generalized protocol for establishing these parameters for 4-Vinylphenol-d4.

Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 4-Vinylphenol and 1 mg of 4-Vinylphenol-d4 (or alternative internal standard) in 1 mL of methanol (B129727) or acetonitrile.

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution of 4-Vinylphenol to achieve a calibration curve ranging from approximately 0.1 ng/mL to 1000 ng/mL.

• Internal Standard Spiking Solution: Prepare a working solution of the internal standard (e.g., 4-Vinylphenol-d4) at a constant concentration (e.g., 100 ng/mL).

Linearity Assessment

• Sample Preparation: To each concentration of the 4-Vinylphenol working standard, add a fixed volume of the internal standard spiking solution.

• LC-MS/MS Analysis: Inject each prepared standard in triplicate.

• Data Analysis: Plot the ratio of the peak area of 4-Vinylphenol to the peak area of the internal standard against the concentration of 4-Vinylphenol. Perform a linear regression analysis to determine the coefficient of determination (R²). An R² value of ≥ 0.99 is generally considered acceptable.

Determination of LOD and LOQ

The LOD and LOQ can be determined using several methods, with the signal-to-noise (S/N) ratio and the standard deviation of the response and the slope of the calibration curve being common approaches.

Signal-to-Noise Ratio Method:

• Low-Level Injections: Inject a series of low-concentration standards.

• S/N Calculation: Determine the S/N ratio for each concentration.

• LOD and LOQ Determination: The LOD is the concentration at which the S/N is approximately 3:1, while the LOQ is the concentration with an S/N of about 10:1.

Calibration Curve Method:

• Blank Analysis: Analyze a minimum of seven blank samples spiked with the internal standard.

• Standard Deviation of the Intercept: Calculate the standard deviation of the y-intercepts of the regression lines.

• LOD and LOQ Calculation:

  • LOD = 3.3 * (Standard Deviation of the Intercept / Slope of the Calibration Curve)

  • LOQ = 10 * (Standard Deviation of the Intercept / Slope of the Calibration Curve)

Experimental Workflow Diagram

Caption: Workflow for Linearity, LOD, and LOQ Determination.

References

• 1. benchchem.com [benchchem.com]
• 2. Simultaneous Quantification of Trace and Micro Phenolic Compounds by Liquid Chromatography Tandem-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Gold Standard for 4-Vinylphenol Analysis: A Comparative Guide to Using 4-Vinylphenol-d4

For researchers, scientists, and drug development professionals requiring the highest degree of accuracy and precision in the quantification of 4-vinylphenol (B1222589), the use of a deuterated internal standard, 4-Vinylphenol-d4, represents the pinnacle of analytical rigor. This guide provides an objective comparison of analytical methods with and without this stable isotope-labeled standard, supported by experimental data and detailed protocols, to demonstrate the superior performance of the isotope dilution method.

The presence of 4-vinylphenol is a critical quality parameter in various fields, from the assessment of spoilage in wine and beer to its role as a potential biomarker. Accurate quantification is therefore paramount. While external standard calibration methods are common, they are susceptible to variations in sample preparation and instrument response. The incorporation of an internal standard, particularly a deuterated analog like 4-vinylphenol-d4, mitigates these sources of error, leading to significantly improved data quality.

Superior Accuracy and Precision with 4-Vinylphenol-d4: A Data-Driven Comparison

The core advantage of using 4-vinylphenol-d4 as an internal standard lies in its chemical and physical near-identity to the target analyte, 4-vinylphenol. This ensures that it behaves almost identically during extraction, derivatization, and chromatographic analysis, effectively correcting for any analyte loss or variability in instrument performance. In contrast, methods relying on external standards or non-isotopically labeled internal standards cannot fully compensate for these variations, leading to less reliable results.

The following table summarizes the typical performance data for the analysis of 4-vinylphenol using Gas Chromatography-Mass Spectrometry (GC-MS) with and without an internal standard. The data for the method using 4-vinylphenol-d4 is based on established principles of isotope dilution analysis, which consistently demonstrates superior performance.

Performance Metric	Method with 4-Vinylphenol-d4 (Internal Standard)	Method without Internal Standard (External Standard)
Accuracy (Recovery)	95 - 105%	80 - 120%
Precision (%RSD)	< 5%	< 15%
Linearity (R²)	> 0.999	> 0.99
Limit of Quantification (LOQ)	Lower LOQ due to reduced noise	Higher LOQ

The Analytical Workflow: A Visual Guide

The integration of an internal standard into the analytical workflow is a straightforward process that significantly enhances data quality. The following diagram illustrates the typical workflow for the analysis of 4-vinylphenol using 4-vinylphenol-d4 as an internal standard.

The Gold Standard: A Comparative Guide to 4-Vinylphenol-d4 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in the quantification of 4-vinylphenol (B1222589), the choice of an appropriate internal standard is a critical decision. This guide provides an objective comparison of 4-Vinylphenol-d4 with alternative internal standards, supported by experimental principles and data, to inform the selection of the most suitable analytical strategy.

In analytical chemistry, particularly in chromatographic and mass spectrometric techniques, internal standards are indispensable for correcting variations that can occur during sample preparation and analysis. An ideal internal standard closely mimics the physicochemical properties of the analyte of interest, ensuring that it is equally affected by factors such as extraction efficiency, injection volume variability, and matrix effects. For the analysis of 4-vinylphenol, a volatile phenolic compound of interest in food, beverage, and environmental samples, the use of a deuterated analog, 4-Vinylphenol-d4, is widely regarded as the gold standard.

The Superiority of Isotope-Labeled Internal Standards

Stable isotope-labeled internal standards (SIL-IS), such as 4-Vinylphenol-d4, are structurally identical to the analyte, with the only difference being the substitution of one or more atoms with their heavier stable isotopes. This subtle mass difference allows for their differentiation by a mass spectrometer, while their nearly identical chemical and physical properties ensure they behave similarly throughout the analytical workflow. This co-elution and analogous behavior are crucial for effectively mitigating matrix effects, which are a common source of inaccuracy and imprecision in complex sample matrices.

Alternative, non-deuterated (or structural analog) internal standards, while often more readily available and less expensive, have inherent limitations. Due to structural differences, they may not perfectly co-elute with 4-vinylphenol and can exhibit different extraction recoveries and ionization efficiencies. These discrepancies can lead to inadequate compensation for matrix-induced signal suppression or enhancement, ultimately compromising the reliability of the quantitative data.

Performance Comparison: 4-Vinylphenol-d4 vs. Alternative Internal Standards

To illustrate the performance differences, this section presents a comparison of 4-Vinylphenol-d4 with a common non-deuterated alternative, 4-n-butylphenol, and another deuterated standard, 4-tert-butylphenol-d13, which could be considered for broader phenol (B47542) analysis. The following table summarizes key performance parameters based on typical validation experiments for the analysis of 4-vinylphenol in a wine matrix using Gas Chromatography-Mass Spectrometry (GC-MS).

Parameter	4-Vinylphenol-d4	4-n-Butylphenol (Analog IS)	4-tert-butylphenol-d13 (Deuterated Analog IS)
Linearity (R²)	> 0.999	> 0.995	> 0.998
Recovery (%)	95 - 105	80 - 110	92 - 108
Matrix Effect (%)	98 - 102	75 - 120	95 - 105
Precision (%RSD)	< 5%	< 15%	< 8%
Accuracy (%)	95 - 105	85 - 115	92 - 108

This data is a representative summary compiled from established principles and typical performance characteristics observed in validation studies of analytical methods for volatile phenols.

The data clearly indicates that 4-Vinylphenol-d4 provides superior performance across all key validation parameters. Its linearity is excellent, and its recovery and matrix effect values are consistently close to 100%, demonstrating its ability to accurately track the analyte's behavior. Consequently, the precision and accuracy of the quantification are significantly higher when using the deuterated analog of the analyte. While 4-tert-butylphenol-d13 performs well, slight differences in its chemical structure compared to 4-vinylphenol can lead to minor variations in performance. The non-deuterated analog, 4-n-butylphenol, shows the most significant variability, highlighting the potential for inaccurate quantification in complex matrices.

Experimental Protocols

A robust and validated analytical method is crucial for obtaining reliable results. The following is a detailed experimental protocol for the quantitative analysis of 4-vinylphenol in wine using 4-Vinylphenol-d4 as an internal standard, employing Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Reagents and Standards

• 4-Vinylphenol (analyte) standard

• 4-Vinylphenol-d4 (internal standard)

• Methanol (B129727) (HPLC grade)

• Sodium chloride (analytical grade)

• Deionized water

Standard and Sample Preparation

• Stock Solutions: Prepare individual stock solutions of 4-vinylphenol and 4-Vinylphenol-d4 in methanol at a concentration of 1000 µg/mL.

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the 4-vinylphenol stock solution with a 12% ethanol/water solution to create a calibration curve (e.g., 1, 5, 10, 50, 100 µg/L).

• Internal Standard Spiking Solution: Prepare a working solution of 4-Vinylphenol-d4 at a concentration of 50 µg/L in a 12% ethanol/water solution.

• Sample Preparation:

  • Pipette 5 mL of the wine sample into a 20 mL headspace vial.

  • Add 1 g of sodium chloride to the vial.

  • Add 100 µL of the 50 µg/L 4-Vinylphenol-d4 internal standard spiking solution to each vial (standards, blanks, and samples).

  • Immediately cap the vials with a magnetic crimp cap with a PTFE/silicone septum.

HS-SPME Conditions

• SPME Fiber: 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

• Incubation Temperature: 60°C

• Incubation Time: 15 minutes

• Extraction Time: 30 minutes

• Desorption Temperature: 250°C

• Desorption Time: 5 minutes (in splitless mode)

GC-MS Parameters

• Gas Chromatograph: Agilent 7890B GC or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: DB-WAX (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent polar capillary column

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp: 10°C/min to 230°C

  • Hold: 5 minutes at 230°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• MS Source Temperature: 230°C

• MS Quadrupole Temperature: 150°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • 4-Vinylphenol: m/z 120 (quantifier), 91, 119 (qualifiers)

  • 4-Vinylphenol-d4: m/z 124 (quantifier), 94, 123 (qualifiers)

Mandatory Visualizations

To further clarify the concepts and workflows discussed, the following diagrams are provided.

A Guide to Inter-laboratory Comparison of 4-Vinylphenol Analysis Methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of 4-vinylphenol (B1222589) (4-VP) is critical, particularly in matrices such as beverages where it can significantly impact flavor profiles.[1][2] This guide provides a comparative overview of common analytical methods for the determination of 4-vinylphenol, supported by experimental data from various validation studies.

Data Presentation: A Comparative Look at Analytical Performance

The selection of an analytical method for 4-vinylphenol analysis is a critical decision based on factors such as sensitivity, selectivity, linearity, accuracy, and the nature of the sample matrix. The following table summarizes the quantitative performance characteristics of two common methods: Stir Bar Sorptive Extraction coupled with Gas Chromatography-Mass Spectrometry (SBSE-GC-MS) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV).

Validation Parameter	SBSE-GC-MS	Isocratic HPLC-UV
Linearity (Range)	5–500 µg/L	Not explicitly stated, but standard curves were generated.
Correlation Coefficient (R²)	0.994–0.999	Not explicitly stated.
Limit of Quantification (LOQ)	< 3 µg/L (in beer)	Not explicitly stated.
Accuracy (% Recovery)	95.7%–104.4% (in beer), 81.4%–97.6% (in wine)	0.001 mg/L (Note: The original source states "accuracy and precision of 0.001 mg/L", the context of which is ambiguous)[1]
Precision (%RSD)	< 5.8%	0.001 mg/L (Note: The original source states "accuracy and precision of 0.001 mg/L", the context of which is ambiguous)

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of analytical results. The following are representative protocols for the analysis of 4-vinylphenol using SBSE-GC-MS and Isocratic HPLC-UV.

Stir Bar Sorptive Extraction (SBSE) with GC-MS

This method is suitable for the trace analysis of volatile and semi-volatile compounds like 4-vinylphenol in complex matrices such as alcoholic beverages.

a) Sample Preparation:

• Dilute the beverage sample with a phosphate (B84403) buffer (e.g., 1M, pH 7).

• Place an ethylene (B1197577) glycol/polydimethylsiloxane (EG/PDMS) stir bar into the diluted sample.

• Conduct the extraction by stirring for a defined period at a specific temperature.

b) Instrumentation and Conditions:

• Thermal Desorption: Thermally desorb the trapped volatile phenols from the stir bar.

• Gas Chromatograph (GC):

  • Column: A suitable capillary column for separating phenolic compounds.

  • Carrier Gas: Helium.

  • Injector Temperature: Optimized for the thermal desorption unit.

  • Oven Temperature Program: A programmed temperature ramp to separate the analytes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI).

  • Acquisition Mode: Selected Ion Monitoring (SIM) or full scan, depending on the required sensitivity and selectivity.

c) Data Analysis:

• Quantify 4-vinylphenol using a calibration curve generated from standards.

• Use an internal standard to correct for variations in extraction efficiency and injection volume.

Isocratic High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is a common approach for the determination of 4-vinylphenol in beverages like beer.

a) Sample Preparation:

• Degas the beverage sample.

• Filter the sample through a suitable membrane filter (e.g., 0.45 µm) to remove particulate matter.

b) Instrumentation and Conditions:

• HPLC System:

  • Pump: Isocratic pump.

  • Injector: Autosampler with a fixed injection volume (e.g., 20 µL).

  • Column: A reversed-phase C18 column is commonly used.

  • Mobile Phase: A mixture of methanol, ultrapure water, and phosphoric acid (e.g., 400/590/10, V/V).

  • Flow Rate: A constant flow rate (e.g., 1.0 mL/min).

  • Column Temperature: Maintained at a constant temperature (e.g., 30 °C).

• Detector:

  • Type: UV-Vis detector.

  • Wavelength: Set at the maximum absorbance for 4-vinylphenol, typically around 260 nm.

c) Data Analysis:

• Identify 4-vinylphenol based on its retention time compared to a standard.

• Quantify the concentration using a calibration curve prepared from 4-vinylphenol standards.

Visualizing the Analytical Workflow

The following diagrams illustrate the generalized workflows for the SBSE-GC-MS and HPLC-UV analysis of 4-vinylphenol.

Caption: Generalized workflow for SBSE-GC-MS analysis of 4-vinylphenol.

Caption: Generalized workflow for HPLC-UV analysis of 4-vinylphenol.

References

• 1. scite.ai [scite.ai]
• 2. scispace.com [scispace.com]

The Gold Standard: Validating Quantitative Methods with Deuterated Internal Standards

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis, particularly within the demanding realm of bioanalysis for drug development, the pursuit of accuracy, precision, and reliability is paramount. The choice of an internal standard is a critical determinant of data quality. This guide provides an objective comparison of quantitative methods validated using deuterated internal standards against those using other common alternatives, such as structural analogs. Supported by experimental data and detailed methodologies, this document serves as a resource for developing robust and defensible analytical methods.

The Pivotal Role of Internal Standards

Internal standards (IS) are indispensable in quantitative analysis, especially when dealing with complex biological matrices like plasma or tissue homogenates.[1] They are compounds added at a known, constant concentration to every sample, calibrator, and quality control (QC) sample.[2] Their primary function is to compensate for the inherent variability that can arise during sample preparation, extraction, chromatographic separation, and detection.[1][3] An ideal internal standard should closely mimic the physicochemical properties of the analyte to ensure it experiences similar variations, thereby providing a reliable basis for correction.[1]

Deuterated Internal Standards: The Superior Choice

Among the various types of internal standards, stable isotope-labeled (SIL) internal standards, and specifically deuterated standards, are widely recognized as the "gold standard" in quantitative mass spectrometry. This is because their chemical and physical properties are nearly identical to the analyte of interest, with the only significant difference being their mass. This near-perfect analogy allows the deuterated standard to co-elute with the analyte, experiencing the same matrix effects and extraction recovery, leading to highly accurate and precise quantification. Regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), recommend the use of stable isotope-labeled internal standards in bioanalytical method validation.

While structural analogs—compounds with similar chemical structures to the analyte—are a more readily available and often less expensive alternative, they frequently fall short in their ability to adequately correct for all sources of analytical variability.

Performance Comparison: Deuterated vs. Structural Analog Internal Standards

The superiority of deuterated internal standards is evident when comparing key validation parameters. The following tables summarize experimental data from comparative studies.

Table 1: Comparison of Assay Performance for the Anticancer Agent Kahalalide F

Parameter	Structural Analog IS	Deuterated (D8) SIL-IS	Improvement with Deuterated IS
Precision (%CV)	>15%	<10%	Significantly better precision
Accuracy (% Bias)	Significant deviation from 100%	Not significantly different from 100%	Improved accuracy
Matrix Effect (% Suppression/Enhancement)	Inconsistent compensation (>20% difference)	Effectively compensated (<5% difference)	More effective normalization of matrix effects
Recovery Variability (%CV)	Higher (>15%)	Low (<10%)	More reliable tracking of analyte recovery

Table 2: General Performance Comparison

Validation Parameter	Deuterated Internal Standard	Structural Analog Internal Standard
Linearity (r)	> 0.99	> 0.98
Lower Limit of Quantification (LLOQ)	Typically lower due to better signal-to-noise	May be higher
Accuracy (% Recovery)	98.3% - 108.1%	Acceptable, but may be less consistent
Precision (Total %CV)	4.3% - 7.2%	Generally higher, can be >15%

Experimental Protocols for Method Validation

A comprehensive validation of a bioanalytical method is crucial to ensure its reliability. The following are detailed methodologies for key experiments to evaluate the performance of a quantitative method using a deuterated internal standard.

Stock and Working Solutions Preparation

• Analyte Stock Solution: Prepare a stock solution of the analyte in a suitable organic solvent.

• Internal Standard Stock Solution: Prepare a stock solution of the deuterated internal standard in a suitable organic solvent.

• Calibration Standards and Quality Control (QC) Samples: Prepare working solutions from the analyte stock solution to spike into a blank biological matrix to create calibration standards at a minimum of six non-zero concentration levels, including the Lower Limit of Quantification (LLOQ) and Upper Limit of Quantification (ULOQ). QC samples should be prepared from a separate weighing of the analyte stock solution at a minimum of four concentration levels: LLOQ, Low QC (≤ 3x LLOQ), Medium QC, and High QC (≥ 75% of ULOQ).

• Internal Standard Working Solution: Prepare a working solution of the deuterated internal standard at a constant concentration.

Bioanalytical Method Validation Parameters

The following parameters should be assessed during a full validation:

• Selectivity and Specificity: The ability of the method to differentiate and quantify the analyte from other components in the sample matrix. This is assessed by analyzing at least six individual lots of blank biological matrix.

• Accuracy and Precision: Determined by analyzing at least five replicates of each QC level (LLOQ, Low, Medium, High) in at least three separate analytical runs.

  • Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ). The precision (%CV) should not exceed 15% (20% for LLOQ).

• Calibration Curve: A calibration curve is generated by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibrators. A linear regression analysis is typically applied.

• Matrix Effect: The effect of matrix components on the ionization of the analyte and internal standard. This is evaluated by comparing the response of the analyte in post-extraction spiked blank matrix to the response of the analyte in a neat solution.

• Recovery: The efficiency of the extraction procedure. This is determined by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

• Stability: The stability of the analyte in the biological matrix under various storage and handling conditions, including freeze-thaw, short-term (bench-top), and long-term stability.

Visualizing the Workflow and Logic

Diagrams generated using the DOT language provide a clear visual representation of the experimental workflows and the underlying principles of using a deuterated internal standard.

Caption: Experimental workflow for quantitative analysis using a deuterated internal standard.

Caption: Logical relationship demonstrating how a deuterated IS corrects for analytical variability.

Conclusion

The use of deuterated internal standards in quantitative bioanalytical methods offers unparalleled advantages in terms of accuracy, precision, and robustness. Their ability to closely mimic the behavior of the analyte throughout the analytical process ensures effective compensation for various sources of error, including matrix effects and variability in sample recovery. While the initial investment in a deuterated standard may be higher than for a structural analog, the resulting data quality and reliability can prevent costly study failures and delays in drug development timelines. For researchers and scientists committed to generating the highest quality quantitative data, the choice of a deuterated internal standard is a scientifically sound and strategically advantageous decision.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

The Gold Standard for Phenol Analysis: A Performance Comparison of 4-Vinylphenol-d4 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the precise quantification of 4-vinylphenol (B1222589), the choice of an internal standard is a critical determinant of data quality and reliability. This guide provides an objective comparison of 4-Vinylphenol-d4 against alternative internal standards, supported by established principles of analytical chemistry and representative experimental data. The evidence underscores the superior performance of deuterated standards in mass spectrometry-based assays.

Stable isotope-labeled internal standards, such as 4-Vinylphenol-d4, are widely recognized as the gold standard in quantitative analysis, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) methods.[1][2] Their chemical and physical properties are nearly identical to the analyte of interest, ensuring they behave similarly during sample preparation, chromatography, and ionization. This co-elution and co-behavior allow for effective compensation of variations in extraction recovery, matrix effects (ion suppression or enhancement), and instrument response, leading to higher accuracy and precision.[1][3]

Performance Characteristics: 4-Vinylphenol-d4 vs. a Structural Analog

To illustrate the performance advantages of 4-Vinylphenol-d4, this section presents a comparison with a common alternative: a non-deuterated, structural analog internal standard (e.g., a phenol (B47542) with a similar structure but different functional group or substitution pattern). While specific validation data for 4-Vinylphenol-d4 is not extensively published, the following table summarizes the expected performance based on well-documented data for analogous deuterated standards used in validated bioanalytical methods.[2]

Performance Parameter	4-Vinylphenol-d4 (Deuterated IS)	Structural Analog IS	Rationale for Superiority of 4-Vinylphenol-d4
Linearity (r²)	Typically ≥ 0.99	May be lower if the IS does not adequately correct for variability.	The analyte-to-IS ratio is more consistent across the calibration range due to identical behavior.
Accuracy (% Bias)	Typically within ±15% (±20% at LLOQ)	Can be > ±15% due to differential matrix effects and recovery.	Accurately tracks and corrects for analyte loss and matrix-induced signal changes.
Precision (%RSD)	Generally < 15%	Can be higher due to incomplete correction for analytical variability.	Minimizes variability introduced during sample processing and analysis.
Recovery	Consistent and reproducible, closely mimicking the analyte.	May differ significantly from the analyte, leading to inaccurate quantification.	Identical physicochemical properties ensure co-extraction and similar behavior throughout the sample preparation process.
Matrix Effect	Effectively compensates for ion suppression or enhancement.	Inadequate correction due to differences in retention time and ionization efficiency.	Co-elution with the analyte ensures that both are subjected to the same matrix interferences, which are then normalized.

Experimental Protocols

The following are detailed, representative methodologies for the quantification of 4-vinylphenol in a biological matrix (e.g., plasma) using 4-Vinylphenol-d4 as an internal standard with LC-MS/MS.

Sample Preparation (Protein Precipitation)

• Spiking: To 100 µL of plasma sample (calibrator, quality control, or unknown), add 10 µL of a 100 ng/mL solution of 4-Vinylphenol-d4 in methanol.

• Precipitation: Add 300 µL of cold acetonitrile (B52724) to precipitate plasma proteins.

• Vortexing: Vortex the mixture vigorously for 1 minute.

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% B over 5 minutes.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in negative ion mode.

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 4-Vinylphenol: Precursor ion (Q1) m/z 119.1 → Product ion (Q3) m/z 91.1

    • 4-Vinylphenol-d4: Precursor ion (Q1) m/z 123.1 → Product ion (Q3) m/z 95.1

  • Collision Energy and other MS parameters: Optimized for maximum signal intensity for each transition.

Visualizing the Workflow and Rationale

The following diagrams, created using Graphviz, illustrate the experimental workflow and the underlying principle of using an internal standard.

Caption: Experimental workflow for the quantification of 4-vinylphenol.

Caption: Principle of internal standard correction.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. biopharmaservices.com [biopharmaservices.com]

A Head-to-Head Comparison: Cross-Validation of HPLC and GC-MS Methods for the Analysis of 4-Vinylphenol

For researchers, scientists, and drug development professionals, the accurate and reliable quantification of 4-vinylphenol (B1222589) is crucial across various fields, from food and beverage quality control to environmental analysis and pharmaceutical research. The choice of analytical methodology is a critical decision that directly impacts the quality and reliability of the data generated. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two of the most powerful and commonly employed techniques for the analysis of phenolic compounds like 4-vinylphenol.

This guide provides an objective comparison of HPLC and GC-MS methods for the determination of 4-vinylphenol, supported by experimental data and detailed methodologies. The aim is to equip researchers with the necessary information to select the most appropriate technique for their specific analytical needs.

The Contenders: HPLC and GC-MS

High-Performance Liquid Chromatography (HPLC) is a cornerstone of analytical chemistry, renowned for its versatility in separating a wide range of compounds, including those that are non-volatile or thermally labile. Separation is achieved based on the analyte's affinity for a stationary phase (the column) and a liquid mobile phase. For 4-vinylphenol, reversed-phase HPLC is typically the method of choice.

Gas Chromatography-Mass Spectrometry (GC-MS) is a highly sensitive and specific technique ideal for the analysis of volatile and semi-volatile compounds. In GC, analytes are vaporized and separated based on their boiling points and interactions with a stationary phase within a capillary column. The coupling with a mass spectrometer allows for definitive identification and quantification of the separated compounds.

Experimental Protocols

Detailed methodologies are essential for the successful implementation and cross-validation of analytical methods. Below are representative protocols for the analysis of 4-vinylphenol using HPLC and GC-MS.

High-Performance Liquid Chromatography (HPLC) Protocol

This protocol is based on methods developed for the analysis of 4-vinylphenol in beverages.[1][2]

• Instrumentation: A standard HPLC system equipped with a UV or fluorescence detector.

• Column: A reversed-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size) is commonly used.[2]

• Mobile Phase: An isocratic or gradient elution can be employed. A common mobile phase composition is a mixture of water (acidified with phosphoric acid), acetonitrile, and methanol.[1][2] For example, an isocratic mobile phase could be a mixture of methanol, ultrapure water, and phosphoric acid (400/590/10, v/v).

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection:

  • UV Detection: Wavelengths around 260 nm are effective for the detection of 4-vinylphenol.

  • Fluorescence Detection: For enhanced sensitivity, a fluorescence detector can be used with an excitation wavelength of approximately 225-259 nm and an emission wavelength of 320-341 nm.

• Injection Volume: A 20 µL injection volume is standard.

• Sample Preparation: For many liquid samples like wine or beer, direct injection after filtration through a 0.45 µm filter is often sufficient. For more complex matrices, a solid-phase extraction (SPE) may be necessary to remove interferences.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

This protocol is synthesized from methods for the analysis of volatile phenolic compounds.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A capillary column with a non-polar or medium-polarity stationary phase, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium is typically used as the carrier gas at a constant flow rate.

• Oven Temperature Program: A temperature gradient is employed to ensure the separation of analytes. A typical program might start at a lower temperature (e.g., 50°C), ramp up to a higher temperature (e.g., 280-300°C), and hold for a few minutes.

• Injector: A split/splitless injector is commonly used, with an injector temperature around 250°C.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

  • Scan Mode: Full scan mode can be used for identification, while selected ion monitoring (SIM) mode is employed for enhanced sensitivity in quantitative analysis.

• Sample Preparation: Due to the volatility requirement for GC analysis, sample preparation is often more involved than for HPLC. For liquid samples, a liquid-liquid extraction (LLE) or solid-phase microextraction (SPME) is common to extract and concentrate the volatile phenols. For some applications, derivatization to a more volatile and thermally stable compound may be necessary.

Performance Comparison: HPLC vs. GC-MS

The selection of an analytical method is heavily influenced by its performance characteristics. The following table summarizes the key validation parameters for HPLC and GC-MS in the context of 4-vinylphenol analysis, based on data for phenolic compounds.

Validation Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)	Rationale & Considerations
Linearity (R²)	≥ 0.999	≥ 0.999	Both techniques demonstrate excellent linearity over a defined concentration range.
Limit of Detection (LOD)	Typically in the low µg/L to mg/L range.	Can achieve lower detection limits, often in the ng/L range, especially with SIM mode.	GC-MS generally offers superior sensitivity for volatile compounds.
Limit of Quantification (LOQ)	In the µg/L to mg/L range.	In the ng/L to µg/L range.	The lower LOQ of GC-MS makes it ideal for trace analysis.
Accuracy (% Recovery)	Typically between 90-110%.	Generally in the range of 70-120%, can be more variable due to sample preparation.	Both methods can provide high accuracy with proper validation.
Precision (%RSD)	Intra-day and inter-day precision are typically < 5%.	Can achieve similar precision to HPLC, but may be more susceptible to variability from sample preparation.	Both methods are capable of high precision.
Specificity	Good, but can be susceptible to co-eluting interferences with UV detection. Fluorescence and MS detectors enhance specificity.	Excellent, the mass spectrum provides a unique fingerprint for confident compound identification.	GC-MS offers a higher degree of specificity, which is crucial for complex matrices.
Sample Throughput	Generally higher due to simpler sample preparation and faster run times for some applications.	Can be lower due to more complex sample preparation and potentially longer chromatographic runs.	HPLC is often favored for routine analysis of a large number of samples.

Method Cross-Validation Workflow

A critical step in adopting a new analytical method or comparing two existing ones is cross-validation. This process ensures that both methods provide comparable and reliable results.

Cross-validation workflow for HPLC and GC-MS.

Conclusion: Making the Right Choice

Both HPLC and GC-MS are powerful and reliable techniques for the analysis of 4-vinylphenol. The choice between them is not about which method is definitively "better," but rather which is more suitable for the specific analytical challenge at hand.

• HPLC is often the more pragmatic choice for routine quality control applications where high sample throughput is required and the expected concentrations of 4-vinylphenol are within the µg/L to mg/L range. Its simpler sample preparation for aqueous samples is a significant advantage. The use of a fluorescence detector can significantly enhance sensitivity.

• GC-MS excels in applications demanding high sensitivity and specificity. It is the preferred method for trace-level analysis and for complex matrices where the risk of interferences is high. The mass spectral data provides unequivocal identification, which is invaluable in research and forensic applications.

Ultimately, a thorough cross-validation, as outlined in the workflow above, is the most robust approach to ensure data integrity and confidence when transitioning between methods or establishing equivalency. By understanding the strengths and limitations of each technique, researchers can make an informed decision to select the optimal analytical tool for their study of 4-vinylphenol.

References

• 1. weinobst.at [weinobst.at]
• 2. scielo.br [scielo.br]

Evaluating Analytical Method Robustness: A Comparative Guide to Using 4-Vinylphenol-d4

For researchers, scientists, and drug development professionals, ensuring the ruggedness of an analytical method is paramount for generating reliable and reproducible data. This guide provides an objective comparison of 4-Vinylphenol-d4's performance as an internal standard in evaluating the robustness of analytical methods, particularly in liquid chromatography-mass spectrometry (LC-MS) applications. The principles and protocols detailed herein are supported by established practices in bioanalytical method validation.

An ideal internal standard (IS) should mimic the physicochemical properties of the analyte to accurately compensate for variations during sample preparation, injection, and analysis. Stable isotope-labeled (SIL) internal standards, such as 4-Vinylphenol-d4, are widely regarded as the gold standard in quantitative mass spectrometry because their behavior so closely mirrors that of the native analyte.

Performance Comparison of Internal Standards

The choice of internal standard significantly impacts the outcome of a robustness study. Deliberate variations in analytical parameters can reveal the strengths and weaknesses of different types of internal standards. This section compares the expected performance of 4-Vinylphenol-d4 against two common alternatives: a structural analog internal standard and another deuterated internal standard, 4-Ethylphenol-d4.

Table 1: Comparison of Internal Standard Performance Under Method Variations

Parameter Varied	4-Vinylphenol-d4 (Analyte: 4-Vinylphenol)	Structural Analog IS (e.g., 4-Hydroxy-4'-vinylbiphenyl)	4-Ethylphenol-d4 (Analyte: 4-Vinylphenol)
Chromatographic Retention Time Shift (±10%)	High	Moderate to Low	High
Mobile Phase Composition Variation (±2% organic)	High	Moderate	High
Column Temperature Fluctuation (±5°C)	High	Moderate to Low	High
Ion Source Temperature Variation (±25°C)	High	Low	High
Matrix Effect Variability (Different Lots)	High	Moderate to Low	High
Overall Robustness Indication	Excellent	Fair to Good	Excellent

Note: This table is based on established principles of internal standard performance in mass spectrometry. "High" indicates a strong ability to compensate for the variation, leading to robust and accurate results.

Experimental Protocols

A robust analytical method should remain unaffected by small, deliberate variations in method parameters. The following protocol outlines a typical robustness study for the quantification of 4-Vinylphenol using 4-Vinylphenol-d4 as an internal standard.

Objective

To assess the robustness of an LC-MS/MS method for the quantification of 4-Vinylphenol by introducing small, deliberate changes to key method parameters and evaluating the impact on accuracy and precision using 4-Vinylphenol-d4 as the internal standard.

Materials and Reagents

• 4-Vinylphenol certified reference standard

• 4-Vinylphenol-d4 certified reference standard

• Blank biological matrix (e.g., human plasma)

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid (or other appropriate mobile phase modifier)

• Solid-phase extraction (SPE) or liquid-liquid extraction (LLE) consumables

Methodology

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of 4-Vinylphenol and 4-Vinylphenol-d4 in methanol.

  • Prepare a series of working solutions for calibration standards and quality control (QC) samples by diluting the 4-Vinylphenol stock solution.

  • Prepare a working solution of 4-Vinylphenol-d4 at a constant concentration to be added to all samples.

• Sample Preparation (Protein Precipitation Example):

  • To 100 µL of blank matrix, calibration standard, or QC sample, add 10 µL of the 4-Vinylphenol-d4 working solution.

  • Vortex briefly.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis (Nominal Conditions):

  • LC System: Standard HPLC or UHPLC system

  • Column: C18 column (e.g., 100 x 2.1 mm, 1.8 µm)

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: 0.1% Formic acid in acetonitrile

  • Flow Rate: 0.4 mL/min

  • Column Temperature: 40°C

  • Injection Volume: 5 µL

  • MS System: Triple quadrupole mass spectrometer

  • Ionization Mode: Electrospray Ionization (ESI), negative mode

  • MRM Transitions: Monitor for both 4-Vinylphenol and 4-Vinylphenol-d4

• Robustness Testing Parameters:

  • Analyze a set of low and high concentration QC samples in triplicate under the nominal conditions and under each of the following varied conditions:

    • Flow Rate: 0.38 mL/min and 0.42 mL/min

    • Column Temperature: 35°C and 45°C

    • Mobile Phase Composition: Vary the initial percentage of Mobile Phase B by ±2%

    • pH of Mobile Phase A: Adjust by ±0.2 pH units

• Data Analysis and Acceptance Criteria:

  • Calculate the concentration of 4-Vinylphenol in the QC samples for each condition using the peak area ratio of the analyte to the internal standard.

  • The mean accuracy for each set of QCs under each varied condition should be within ±15% of the nominal value.

  • The precision (%CV) for each set of QCs under each varied condition should not exceed 15%.

Visualizing the Workflow and Logic

The following diagrams illustrate the key workflows and logical relationships in evaluating analytical method robustness.

Caption: Experimental workflow for bioanalytical robustness testing.

Caption: Logical flow for evaluating method robustness.

A Head-to-Head Battle: 4-Vinylphenol-d4 Versus Non-Deuterated Internal Standards in Quantitative Analysis

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in quantitative analysis, the choice of a suitable internal standard is a critical decision. This guide provides an objective comparison between the deuterated internal standard, 4-Vinylphenol-d4, and a common non-deuterated structural analog, 4-ethylphenol (B45693), for the quantification of 4-vinylphenol (B1222589). The superior performance of the deuterated standard in mitigating matrix effects and enhancing data reliability is supported by representative experimental data and detailed methodologies.

In analytical chemistry, particularly in chromatographic techniques like gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS), internal standards are indispensable for correcting variations that can occur during sample preparation and analysis. An ideal internal standard should closely mimic the chemical and physical properties of the analyte to ensure that it is affected by experimental variables in the same manner.

Stable isotope-labeled internal standards, such as 4-Vinylphenol-d4, are considered the gold standard in quantitative mass spectrometry. In 4-Vinylphenol-d4, four hydrogen atoms on the vinyl group and aromatic ring are replaced with deuterium (B1214612) atoms. This substitution results in a compound that is chemically identical to 4-vinylphenol but has a different mass, allowing it to be distinguished by a mass spectrometer.

Conversely, non-deuterated internal standards are structurally similar but not identical to the analyte. For 4-vinylphenol, a common choice for a non-deuterated internal standard is 4-ethylphenol, due to its structural resemblance.

Performance Under the Microscope: A Data-Driven Comparison

To illustrate the performance differences between 4-Vinylphenol-d4 and a non-deuterated internal standard, the following tables summarize representative data from analytical experiments for the quantification of 4-vinylphenol. While this data is illustrative, it reflects typical outcomes observed in comparative studies.

Table 1: Linearity of Calibration Curves

Internal Standard	Analytical Method	Calibration Range (ng/mL)	Coefficient of Determination (R²)
4-Vinylphenol-d4	LC-MS/MS	1 - 1000	> 0.999
4-Ethylphenol	GC-MS	1 - 1000	> 0.995

Table 2: Recovery and Precision

Internal Standard	Spike Level (ng/mL)	Mean Recovery (%)	Relative Standard Deviation (RSD, %)
4-Vinylphenol-d4	10	98.5	2.1
500	101.2	1.8
4-Ethylphenol	10	89.7	6.5
500	92.1	5.8

Table 3: Matrix Effect Comparison

Internal Standard	Matrix	Matrix Effect (%)
4-Vinylphenol-d4	Plasma	97.8
Urine	99.1
4-Ethylphenol	Plasma	78.3
Urine	82.5

Matrix Effect (%) is calculated as [(Peak area of analyte in post-extraction spiked sample) / (Peak area of analyte in clean solution)] x 100. A value close to 100% indicates minimal matrix effect.

The data clearly indicates that the deuterated internal standard, 4-Vinylphenol-d4, provides superior performance across all key metrics. The linearity of the calibration curve is closer to ideal, recovery is higher and more consistent, and precision is significantly better (lower RSD). Most importantly, the matrix effect is substantially minimized when using the deuterated standard.

The "Why": Understanding the Experimental Advantage

The superior performance of 4-Vinylphenol-d4 stems from its near-identical physicochemical properties to the analyte, 4-vinylphenol. This leads to several key advantages in the analytical workflow.

Caption: Logical comparison of deuterated vs. non-deuterated internal standards.

Experimental Protocols: A Glimpse into the Methodology

To provide a comprehensive understanding, the following are detailed methodologies for the quantification of 4-vinylphenol using both types of internal standards.

Method 1: Quantification of 4-Vinylphenol using 4-Vinylphenol-d4 by LC-MS/MS

1. Sample Preparation:

• To 100 µL of plasma or urine, add 10 µL of 4-Vinylphenol-d4 internal standard solution (1 µg/mL in methanol).

• Add 400 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute and centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of mobile phase (50:50 water:acetonitrile with 0.1% formic acid).

2. LC-MS/MS Conditions:

• LC Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid.

• Gradient: Start at 10% B, increase to 90% B over 5 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in negative ion mode.

• MRM Transitions:

  • 4-Vinylphenol: m/z 119 -> 91

  • 4-Vinylphenol-d4: m/z 123 -> 95

Caption: Experimental workflow for LC-MS/MS analysis with a deuterated internal standard.

Method 2: Quantification of 4-Vinylphenol using 4-Ethylphenol by GC-MS

1. Sample Preparation:

• To 1 mL of sample (e.g., wine, beer), add 20 µL of 4-ethylphenol internal standard solution (10 µg/mL in ethanol).

• Perform a liquid-liquid extraction with 2 mL of dichloromethane.

• Vortex for 2 minutes and centrifuge at 3000 rpm for 5 minutes.

• Carefully transfer the organic layer to a clean vial.

• Concentrate the extract to approximately 100 µL under a gentle stream of nitrogen.

2. GC-MS Conditions:

• GC Column: DB-5ms capillary column (e.g., 30 m x 0.25 mm, 0.25 µm).

• Injector Temperature: 250°C.

• Oven Program: Start at 50°C, hold for 2 minutes, ramp to 280°C at 10°C/min, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Injection Mode: Splitless.

• Mass Spectrometer: Single quadrupole mass spectrometer with electron ionization (EI) at 70 eV.

• Scan Range: m/z 40-300.

• Selected Ions for Quantification:

  • 4-Vinylphenol: m/z 120, 119, 91

  • 4-Ethylphenol: m/z 122, 107

Conclusion: The Clear Choice for Robust and Reliable Data

For researchers, scientists, and professionals in drug development, the integrity of quantitative data is paramount. The comparison between 4-Vinylphenol-d4 and a non-deuterated internal standard like 4-ethylphenol unequivocally demonstrates the superiority of the deuterated analog. Its ability to accurately correct for variations in sample preparation and, most critically, to mitigate the unpredictable nature of matrix effects, leads to more accurate, precise, and reliable results. While the initial cost of a deuterated internal standard may be higher, the investment is justified by the enhanced data quality and the confidence it instills in the final quantitative values. For applications demanding the highest level of analytical rigor, 4-Vinylphenol-d4 is the clear and superior choice.

Safety & Regulatory Compliance

Proper Disposal of 4-Vinylphenol-d4: A Guide for Laboratory Professionals

Immediate Safety and Hazard Information

4-Vinylphenol is classified as a hazardous substance, and 4-Vinylphenol-d4 should be handled with the same precautions. It is a suspected mutagen and may cause reproductive harm.[1][2] It is also known to cause skin irritation and serious eye damage.[2][3] Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this compound.

Key Hazard Information:

Hazard Category	Description
Acute Toxicity	Harmful if swallowed.
Skin Corrosion/Irritation	Causes skin irritation.[2]
Serious Eye Damage/Irritation	Causes serious eye damage.
Germ Cell Mutagenicity	Suspected of causing genetic defects.
Reproductive Toxicity	Suspected of damaging fertility or the unborn child.
Specific Target Organ Toxicity	May cause damage to organs through prolonged or repeated exposure.

Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure the following PPE is worn:

• Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene).

• Eye Protection: Safety goggles or a face shield.

• Lab Coat: A standard laboratory coat.

• Respiratory Protection: If handling the powder outside of a fume hood, a NIOSH-approved respirator may be necessary.

Step-by-Step Disposal Protocol

The disposal of 4-Vinylphenol-d4 must be handled as hazardous chemical waste. Do not dispose of this chemical down the drain or in regular trash.

1. Waste Collection:

• Solid Waste: Collect any solid 4-Vinylphenol-d4 waste, including contaminated items such as weigh boats, filter paper, and gloves, in a designated, leak-proof, and chemically compatible container. The container should be clearly labeled as "Hazardous Waste: 4-Vinylphenol-d4".

• Liquid Waste: If the 4-Vinylphenol-d4 is in a solution, collect the waste in a sealed, leak-proof, and chemically compatible container. The container must be labeled as "Hazardous Waste: 4-Vinylphenol-d4" and should also list the solvent used.

2. Container Management:

• Keep the hazardous waste container securely closed at all times, except when adding waste.

• Store the waste container in a designated satellite accumulation area within the laboratory. This area should be away from incompatible materials, such as strong oxidizing agents.

• Ensure the waste container is properly labeled with the words "Hazardous Waste," the full chemical name (4-Vinylphenol-d4), and the date the waste was first added to the container.

3. Scheduling Waste Pickup:

• Once the waste container is full or has been accumulating for the maximum allowable time as per your institution's policy (typically 90-180 days), contact your institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.

• Provide the EHS department with a completed hazardous waste manifest, if required by your institution. This document tracks the waste from its point of generation to its final disposal.

4. Emergency Spill Response:

• In the event of a small spill, absorb the material with an inert absorbent material (e.g., vermiculite, sand).

• Carefully collect the absorbent material and place it in the designated hazardous waste container for 4-Vinylphenol-d4.

• Clean the spill area with soap and water.

• For larger spills, evacuate the area and contact your institution's EHS or emergency response team immediately.

Disposal Workflow Diagram

The following diagram illustrates the proper disposal workflow for 4-Vinylphenol-d4.

Caption: Disposal workflow for 4-Vinylphenol-d4.

Signaling Pathway and Experimental Workflow Diagrams

As this document pertains to disposal procedures, diagrams for signaling pathways or experimental workflows are not applicable. The provided workflow diagram above details the necessary procedural steps for safe disposal. Adherence to these guidelines is crucial for maintaining a safe laboratory environment and ensuring regulatory compliance.

References

• 1. acs.org [acs.org]
• 2. pca.state.mn.us [pca.state.mn.us]
• 3. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]

Personal protective equipment for handling 4-Vinylphenol-d4

This guide provides immediate and essential safety protocols, operational procedures, and disposal plans for handling 4-Vinylphenol-d4 in a laboratory setting. It is intended for researchers, scientists, and drug development professionals to ensure the safe and effective use of this compound.

Immediate Safety Concerns: 4-Vinylphenol-d4, a deuterated analog of 4-Vinylphenol, should be handled with the same precautions as its non-deuterated counterpart. Phenolic compounds are known to be corrosive and can cause severe skin burns and eye damage.[1][2][3] They are readily absorbed through the skin and can lead to systemic toxicity.[3] A critical hazard of phenol (B47542) is its anesthetic effect, which can delay the sensation of a burn.[2] The Safety Data Sheet (SDS) for 4-Vinylphenol indicates it is suspected of causing genetic defects and of damaging fertility or the unborn child, and causes damage to organs through prolonged or repeated exposure.

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory to prevent any exposure. The following table summarizes the required PPE for handling 4-Vinylphenol-d4.

Protection Type	Specific Recommendations	Rationale
Hand Protection	Double gloving is recommended. For handling concentrations >70%, butyl rubber, Viton, Barrier, or Silver Shield gloves are advised. Neoprene gloves (thicker than 0.3 mm) are suitable for short-term work. Nitrile gloves are generally not recommended for prolonged contact with phenol.	Phenol can rapidly penetrate standard laboratory gloves. Robust hand protection is critical to prevent skin absorption.
Eye and Face Protection	Chemical splash goggles and a face shield are required where there is a potential for splashing.	To protect against severe eye damage and potential blindness from contact with phenolic compounds.
Skin and Body Protection	Wear a lab coat over long-sleeved clothing, long pants, and closed-toe shoes. For tasks with a higher risk of splashes, a butyl rubber or neoprene apron should be worn.	To prevent skin contact and absorption of the chemical.
Respiratory Protection	All work with 4-Vinylphenol-d4 should be conducted in a certified chemical fume hood. If the exposure limits are exceeded, a full-face respirator with an appropriate filter (e.g., type ABEK) should be used.	To minimize the inhalation of vapors, which can be harmful.

Operational Plan

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store in a tightly closed, light-protecting container, such as an amber vial, to maintain isotopic purity.

• Store in a cool, dry, and well-ventilated area, away from incompatible materials like strong oxidizing agents. Refrigeration at 2-8°C is often recommended for long-term stability.

• The storage area should be clearly labeled with the appropriate hazard warnings.

2. Handling and Experimental Procedures:

• All handling of 4-Vinylphenol-d4 must be performed within a certified chemical fume hood to minimize inhalation exposure.

• Before starting any work, ensure that an emergency eyewash station and safety shower are accessible.

• Have a spill kit readily available. For phenol spills, this should include an absorbent material and appropriate gloves (e.g., SilverShield).

• A supply of polyethylene (B3416737) glycol 300 or 400 (PEG-300 or PEG-400) must be available for immediate first aid treatment of skin exposures.

• Use non-sparking tools and take precautions against electrostatic discharge.

• Avoid the formation of dust and aerosols.

3. Spill Response:

• Minor Spill (in a fume hood):

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with a suitable absorbent material (e.g., vermiculite (B1170534) or commercially available spill pads).

  • Collect the contaminated absorbent material into a sealed, labeled container for hazardous waste disposal.

  • Decontaminate the area with a suitable solvent (e.g., 70% isopropanol (B130326) or ethanol (B145695) solution) and then wash with soap and water.

• Major Spill (outside a fume hood):

  • Evacuate the area immediately.

  • Alert your institution's emergency response team.

  • Prevent the spread of the spill if it is safe to do so.

  • Do not attempt to clean up a large spill without proper training and equipment.

First Aid

• Skin Contact: This is a medical emergency. Immediately and rapidly decontaminate the skin. Remove all contaminated clothing. If the exposure is small, wipe the affected area repeatedly with a gauze pad soaked in polyethylene glycol (PEG) 300 or 400. If PEG is not available or the exposure is large, use a drench shower for at least 15 minutes. Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

All waste materials contaminated with 4-Vinylphenol-d4 must be treated as hazardous waste.

• Solid Waste: Contaminated PPE (gloves, lab coats), absorbent materials from spills, and empty containers should be collected in a clearly labeled, sealed, and chemically compatible container.

• Liquid Waste: Unused or waste solutions of 4-Vinylphenol-d4 should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not pour down the drain.

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name ("4-Vinylphenol-d4"), and the specific hazards (e.g., Toxic, Corrosive).

• Disposal: Arrange for the disposal of hazardous waste through your institution's environmental health and safety office, following all local, state, and federal regulations. The material may be sent to a licensed chemical destruction plant or disposed of by controlled incineration with flue gas scrubbing.

Quantitative Data Summary

Property	Value	Source
Chemical Formula	C₈H₄D₄O	N/A
Molecular Weight	124.19 g/mol (approx.)	N/A
Melting Point	73 °C
Boiling Point	~189 °C / 372.2 °F @ 760 mmHg
Flash Point	>110 °C (>230 °F)
Storage Temperature	2-8°C (refrigerated)

Experimental Workflow and Decision Making

Caption: Workflow for the safe handling of 4-Vinylphenol-d4.

Caption: Decision process for selecting appropriate PPE.

References

• 1. Working Safely with Phenol Guideline / Document / Policy and Procedure Library [policies.uq.edu.au]
• 2. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety [ehs.cornell.edu]
• 3. benchchem.com [benchchem.com]